Butaxamina

• CAS: 60934-52-3

Core Science & Biosynthesis

Butaxamine mechanism of action on β2-adrenergic receptors

An In-depth Technical Guide on the Mechanism of Action of Butaxamine (B1668089) on β2-Adrenergic Receptors

Introduction

Butaxamine is a potent, selective, and orally active antagonist of the β2-adrenergic receptor (β2-AR).[1][2] It is primarily utilized in experimental research to characterize physiological and cellular responses mediated by the β2-AR.[3][4][5] By selectively blocking this receptor subtype, researchers can elucidate the specific role of β2-AR signaling in various biological processes.[4] This guide provides a comprehensive overview of butaxamine's mechanism of action, the signaling pathways it modulates, and the experimental protocols used for its characterization.

The β2-adrenergic receptor is a class A G-protein coupled receptor (GPCR) that plays a crucial role in regulating smooth muscle relaxation, particularly in the bronchi and vasculature.[3][6] The canonical signaling pathway involves the coupling of the receptor to a stimulatory G-protein (Gs), which activates adenylyl cyclase to produce the second messenger cyclic adenosine (B11128) monophosphate (cAMP). Subsequently, cAMP activates Protein Kinase A (PKA), leading to downstream phosphorylation events and a cellular response. Receptor activity is also modulated through a process of desensitization, primarily mediated by G-protein coupled receptor kinases (GRKs) and β-arrestins.

Core Mechanism of Action: Competitive Antagonism

Butaxamine functions as a competitive antagonist at the β2-adrenergic receptor. This means it binds reversibly to the same orthosteric site on the receptor as endogenous agonists (e.g., epinephrine) and synthetic agonists (e.g., isoproterenol).[3][7] However, unlike an agonist, the binding of butaxamine does not induce the necessary conformational change in the receptor to trigger activation of downstream signaling pathways.[6] Its primary action is to occupy the receptor's binding pocket, thereby physically blocking agonists from binding and initiating a biological response.[7]

Molecular dynamics simulations suggest that the binding of butaxamine to the β2-AR results in a rigid and stiff receptor conformation.[6] This contrasts with the more flexible structure observed upon agonist binding, which is required for G-protein coupling and activation.[6] This induced rigidity is a key structural basis for its antagonistic properties.

Receptor Selectivity

A defining characteristic of butaxamine is its selectivity for the β2-adrenoceptor subtype over the β1 subtype.[3] This allows it to effectively block β2-AR-mediated responses, such as those in vascular and uterine smooth muscle, with significantly less impact on cardiac functions that are predominantly regulated by β1-receptors.[3]

Modulation of Signaling Pathways

G-Protein Signaling Pathway

As a competitive antagonist, butaxamine directly inhibits the canonical Gs-protein signaling cascade. By preventing agonist binding, it blocks the activation of adenylyl cyclase and the subsequent rise in intracellular cAMP levels.[7] In experimental settings, pre-treatment with butaxamine can abolish the increase in cAMP that would typically be induced by a β2-agonist.[7]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Butaxamine - Wikipedia [en.wikipedia.org]
• 5. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 6. Dynamic behavior of fully solvated β2-adrenergic receptor, embedded in the membrane with bound agonist or antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of Butaxamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butaxamine is a selective β2-adrenergic receptor antagonist that has been instrumental as a pharmacological tool for decades.[1] This technical guide provides an in-depth overview of the pharmacological profile of Butaxamine, including its mechanism of action, receptor selectivity, and its effects on intracellular signaling pathways. The document synthesizes available quantitative data, details experimental protocols for its characterization, and presents visual representations of its molecular interactions and downstream effects. While Butaxamine is primarily a research tool with no current clinical applications, its well-defined selective antagonism of the β2-adrenoceptor continues to make it a valuable compound for delineating the physiological and pathological roles of this important receptor subtype.

Introduction

Butaxamine, with the chemical name α-(1-[tert-butylamino]ethyl)-2,5-dimethoxybenzyl alcohol, is a sympatholytic agent that exhibits high selectivity for the β2-adrenergic receptor.[1][2] Unlike non-selective beta-blockers, Butaxamine's primary utility lies in its ability to selectively block β2-adrenoceptor-mediated responses, making it an invaluable tool in experimental pharmacology to differentiate between the effects of β1 and β2-adrenoceptor activation.[2] This guide aims to provide a comprehensive technical overview of Butaxamine's pharmacological properties for researchers and professionals in the field of drug development.

Mechanism of Action

Butaxamine functions as a competitive antagonist at the β2-adrenergic receptor. By binding to the receptor, it prevents the binding of endogenous agonists like epinephrine (B1671497) and norepinephrine (B1679862), as well as synthetic agonists. This blockade inhibits the activation of the Gs protein-coupled signaling cascade, leading to a downstream reduction in the production of cyclic adenosine (B11128) monophosphate (cAMP) by adenylyl cyclase.

Quantitative Pharmacological Data

Parameter	Value	Species/Tissue	Receptor Subtype	Reference
pA2	7.23	Guinea-pig Tracheal Chain	β2-Adrenoceptor	[3]
pA2	5.6	Chick Embryo Amnion	β-Adrenoceptor	[4]

The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates greater antagonist potency.

Receptor Selectivity

Butaxamine is characterized by its selectivity for β2-adrenoceptors over β1-adrenoceptors. This selectivity allows researchers to isolate and study the physiological effects mediated by the β2-adrenoceptor. For instance, Butaxamine has been shown to reverse the inhibitory effects of norepinephrine on DNA synthesis in vascular smooth muscle cells, an effect mediated specifically by β2-receptors.[2]

Pharmacokinetics

Detailed pharmacokinetic data for Butaxamine in humans is limited due to its use primarily in preclinical research. In animal studies, it has been administered via various routes, including intraperitoneal and oral administration. For example, in studies investigating its effects on bone metabolism in spontaneously hypertensive rats, Butaxamine was administered orally at doses of 0.1, 1, and 10 mg/kg.[5]

Pharmacodynamics

The pharmacodynamic effects of Butaxamine are a direct consequence of its β2-adrenoceptor blockade. These effects are most prominent in tissues with a high density of β2-receptors, such as the smooth muscle of the bronchi, blood vessels, and uterus. By antagonizing these receptors, Butaxamine can inhibit bronchodilation, vasodilation, and uterine relaxation that would normally be induced by β2-agonists.

Signaling Pathways

Butaxamine modulates intracellular signaling by blocking the canonical β2-adrenergic receptor pathway.

Canonical β2-Adrenergic Receptor Signaling Pathway

The binding of an agonist to the β2-adrenoceptor activates the stimulatory G-protein (Gs), which in turn activates adenylyl cyclase to produce cAMP. cAMP then activates Protein Kinase A (PKA), which phosphorylates various downstream targets to elicit a cellular response.

Caption: Canonical β2-Adrenergic Receptor Signaling Pathway and the inhibitory action of Butaxamine.

Influence on Downstream Kinase Signaling

Activation of the β2-adrenoceptor has also been shown to influence other signaling pathways, including the ERK and Akt pathways. Butaxamine, by blocking the β2-adrenoceptor, can reverse the effects of β2-agonists on these downstream kinases.[6]

Caption: Influence of β2-Adrenoceptor signaling on downstream ERK and Akt pathways.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the pharmacological profile of Butaxamine.

Radioligand Binding Assay (Competitive Inhibition)

This protocol outlines a general procedure for determining the binding affinity (Ki) of Butaxamine for the β2-adrenergic receptor.

Caption: Experimental workflow for a radioligand binding assay.

Methodology:

• Membrane Preparation:

  • Culture cells expressing the β2-adrenergic receptor (e.g., HEK293 or CHO cells) to a high density.

  • Harvest the cells and homogenize them in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in a suitable assay buffer. Determine the protein concentration of the membrane preparation.

• Competitive Binding Assay:

  • In a 96-well plate, add a fixed concentration of a suitable radioligand (e.g., [3H]-CGP12177) to each well.

  • Add increasing concentrations of unlabeled Butaxamine to the wells.

  • To determine non-specific binding, add a high concentration of a non-labeled, high-affinity β-adrenergic antagonist (e.g., propranolol) to a set of control wells.

  • Initiate the binding reaction by adding the membrane preparation to each well.

  • Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Filtration and Counting:

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of Butaxamine by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the logarithm of the Butaxamine concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of Butaxamine that inhibits 50% of the specific radioligand binding) by non-linear regression analysis.

  • Calculate the inhibition constant (Ki) from the IC50 value using the Cheng-Prusoff equation.

In Vivo Study: Assessment of β2-Adrenoceptor Blockade in Rats

This protocol describes a general approach to evaluate the in vivo efficacy of Butaxamine in blocking β2-adrenoceptor-mediated responses in a rat model.[5][7]

Methodology:

• Animal Model:

  • Use an appropriate strain of rats for the study (e.g., Sprague-Dawley or spontaneously hypertensive rats).

  • Acclimatize the animals to the housing conditions for at least one week before the experiment.

• Experimental Design:

  • Divide the animals into experimental groups (e.g., vehicle control, Butaxamine-treated groups at different doses).

  • Administer Butaxamine or vehicle via the desired route (e.g., oral gavage, intraperitoneal injection).

• Pharmacodynamic Assessment:

  • At a specified time after Butaxamine administration, challenge the animals with a β2-adrenoceptor agonist (e.g., isoproterenol).

  • Measure a relevant physiological response that is known to be mediated by β2-adrenoceptors (e.g., changes in heart rate, blood pressure, or blood glucose levels).

  • Compare the response to the β2-agonist in the Butaxamine-treated groups to that in the vehicle-treated group to determine the extent of β2-adrenoceptor blockade.

• Data Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine the significance of the differences between the treatment groups.

Conclusion

Butaxamine remains a cornerstone pharmacological tool for the selective antagonism of the β2-adrenergic receptor. Its well-defined selectivity allows for the precise dissection of β2-adrenoceptor-mediated signaling pathways and physiological functions. While its clinical use is non-existent, its value in preclinical research is undisputed. This technical guide has provided a comprehensive overview of its pharmacological profile, including the available quantitative data, experimental methodologies for its characterization, and visual representations of its mechanism of action. Future research may focus on more detailed characterization of its binding kinetics and the exploration of its effects in novel experimental models.

References

• 1. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 2. Alpha 1-adrenergic stimulation and beta 2-adrenergic inhibition of DNA synthesis in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. [Pharmacokinetic analysis of alpha- and beta-adrenoreceptors in the chick embryo amnion] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How do drug researchers address effects that only occur in rats? [synapse.patsnap.com]

Butaxamine: A Technical Guide to a Selective β2-Adrenergic Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butaxamine (B1668089) is a well-established pharmacological tool extensively utilized in research to selectively antagonize the β2-adrenergic receptor (β2-AR). Its ability to discriminate between β2-AR and other adrenergic receptor subtypes, particularly the β1-AR, has made it invaluable for elucidating the physiological and pathological roles of β2-AR signaling. This technical guide provides an in-depth overview of butaxamine, including its chemical properties, mechanism of action, and selectivity. Detailed experimental protocols for key assays, including radioligand binding and adenylyl cyclase activity assays, are presented to enable researchers to effectively utilize this compound. Furthermore, this guide includes visualizations of the β2-adrenergic signaling pathway and associated experimental workflows to facilitate a comprehensive understanding of butaxamine's pharmacological context.

Introduction

β-adrenergic receptors are a class of G protein-coupled receptors that play a crucial role in regulating a wide array of physiological processes, including cardiovascular function, bronchodilation, and metabolism. These receptors are classified into three main subtypes: β1, β2, and β3. The development of subtype-selective ligands has been instrumental in dissecting the specific functions of each receptor subtype. Butaxamine has emerged as a key selective antagonist for the β2-AR, enabling researchers to investigate its distinct signaling pathways and physiological effects.[1][2] This document serves as a comprehensive resource for researchers employing butaxamine in their studies.

Chemical and Physical Properties

Butaxamine is a substituted ethanolamine (B43304) derivative. Its chemical and physical properties are summarized in the table below.

Property	Value
IUPAC Name	α-(1-(tert-Butylamino)ethyl)-2,5-dimethoxybenzyl alcohol
Synonyms	Butoxamine
Molecular Formula	C15H25NO3
Molecular Weight	267.36 g/mol
CAS Number	2922-20-5
Appearance	White to off-white crystalline solid
Solubility	Soluble in ethanol, methanol, and DMSO.

Mechanism of Action and Selectivity

Butaxamine functions as a competitive antagonist at the β2-adrenergic receptor. It binds to the receptor, thereby preventing the binding of endogenous agonists like epinephrine (B1671497) and norepinephrine, as well as synthetic agonists like isoproterenol. This blockade inhibits the downstream signaling cascade initiated by β2-AR activation.

Data Presentation: Antagonist Potency of Butaxamine

Receptor Subtype	Ligand	pA2 Value	Tissue/Preparation	Agonist Used
β2-Adrenergic	D(-)-Butoxamine	7.23	Isolated guinea-pig tracheal chain	D(-)-Isoproterenol

This table summarizes the available quantitative data on butaxamine's antagonist potency. The pA2 value indicates its high affinity for the β2-adrenergic receptor.

Signaling Pathways

Activation of the β2-adrenergic receptor by an agonist leads to the coupling of the receptor to the stimulatory G protein, Gs. This initiates a signaling cascade that results in the production of the second messenger cyclic adenosine (B11128) monophosphate (cAMP) and subsequent activation of Protein Kinase A (PKA). Butaxamine, by blocking the receptor, prevents these downstream events.

β2-Adrenergic Receptor Signaling Pathway

Experimental Protocols

Radioligand Binding Assay (Competitive)

This protocol describes a competitive radioligand binding assay to determine the affinity of butaxamine for β2-adrenergic receptors.

Objective: To determine the inhibitory constant (Ki) of butaxamine for the β2-adrenergic receptor.

Materials:

• Cell membranes prepared from a source rich in β2-adrenergic receptors (e.g., transfected cell lines like CHO or HEK293 cells, or tissues like lung or spleen).

• Radioligand: A high-affinity β-adrenergic antagonist radioligand (e.g., [3H]dihydroalprenolol ([3H]DHA) or [125I]iodocyanopindolol).

• Unlabeled Butaxamine.

• Non-selective β-adrenergic antagonist (e.g., propranolol) for determining non-specific binding.

• Assay Buffer: (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).

• Wash Buffer: Ice-cold assay buffer.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• Liquid scintillation counter.

• 96-well plates.

• Filtration apparatus.

Methodology:

• Membrane Preparation: Homogenize the cell or tissue source in ice-cold buffer and prepare a crude membrane fraction by differential centrifugation. Resuspend the final membrane pellet in assay buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Membranes, radioligand, and assay buffer.

  • Non-specific Binding: Membranes, radioligand, and a high concentration of a non-selective antagonist (e.g., 10 µM propranolol).

  • Competitive Binding: Membranes, radioligand, and a range of concentrations of butaxamine.

• Incubation: Incubate the plates at a defined temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters quickly with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the butaxamine concentration.

  • Determine the IC50 value (the concentration of butaxamine that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

Adenylyl Cyclase Activity Assay

This protocol describes how to measure the inhibitory effect of butaxamine on agonist-stimulated adenylyl cyclase activity.

Objective: To determine the potency of butaxamine in inhibiting β2-AR-mediated adenylyl cyclase activation.

Materials:

• Cell membranes prepared from a source expressing functional β2-AR and adenylyl cyclase.

• Butaxamine.

• A β-adrenergic agonist (e.g., isoproterenol).

• Adenylyl Cyclase Assay Buffer: (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM ATP, 1 mM IBMX (a phosphodiesterase inhibitor), pH 7.4).

• cAMP standard.

• cAMP detection kit (e.g., ELISA or radioimmunoassay).

• 96-well plates.

Methodology:

• Membrane Preparation: Prepare cell membranes as described in the radioligand binding assay protocol.

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Basal Activity: Membranes and assay buffer.

  • Stimulated Activity: Membranes, a fixed concentration of agonist (e.g., 10 µM isoproterenol), and assay buffer.

  • Inhibition: Membranes, a fixed concentration of agonist, and a range of concentrations of butaxamine.

• Incubation: Pre-incubate the membranes with butaxamine (or vehicle) for a short period (e.g., 15-30 minutes) at 30°C.

• Reaction Initiation: Initiate the adenylyl cyclase reaction by adding the assay buffer containing ATP and the agonist. Incubate for a defined time (e.g., 10-20 minutes) at 30°C.

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., 0.1 M HCl or by heating).

• cAMP Measurement: Centrifuge the samples to pellet the membranes and measure the cAMP concentration in the supernatant using a suitable cAMP detection kit.

• Data Analysis:

  • Subtract the basal cAMP production from all other values.

  • Plot the percentage of stimulated cAMP production against the logarithm of the butaxamine concentration.

  • Determine the IC50 value of butaxamine for the inhibition of adenylyl cyclase activity.

Adenylyl Cyclase Assay Workflow

Conclusion

Butaxamine remains an indispensable tool for researchers investigating the multifaceted roles of the β2-adrenergic receptor. Its selectivity allows for the precise dissection of β2-AR mediated signaling pathways and their physiological consequences. This technical guide provides a foundational understanding of butaxamine's properties and offers detailed experimental protocols to facilitate its effective use in the laboratory. The provided visualizations of the signaling pathway and experimental workflows are intended to further aid researchers in designing and interpreting their experiments. By leveraging the information and methodologies presented herein, scientists can continue to advance our understanding of β2-adrenergic receptor biology and its implications in health and disease.

References

• 1. Butaxamine - Wikipedia [en.wikipedia.org]
• 2. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]

Butaxamine: A Technical Guide to its Chemical Structure and Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butaxamine (B1668089) is a classical pharmacological tool extensively utilized in research to selectively antagonize the β2-adrenergic receptor. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and pharmacological characteristics of butaxamine. Detailed methodologies for key experimental procedures, including radioligand binding assays, are presented to facilitate its application in a research setting. Furthermore, this document elucidates the role of butaxamine in modulating the β2-adrenergic signaling pathway, supported by visual diagrams to clarify complex interactions. All quantitative data are summarized in structured tables for ease of reference and comparison.

Chemical Identity and Structure

Butaxamine, also known as butoxamine, is a synthetic compound belonging to the arylethanolamine class of chemicals.[1][2] Its chemical structure is characterized by a 2,5-dimethoxyphenyl group linked to an ethanolamine (B43304) side chain with a tertiary butyl group attached to the nitrogen atom. This specific arrangement of functional groups is crucial for its selective interaction with the β2-adrenergic receptor.

The IUPAC name for one of its stereoisomers is (1S,2S)-1-(2,5-Dimethoxyphenyl)-2-(tert-butylamino)propan-1-ol.[1] However, it is often used as a racemic mixture in experimental settings.

Table 1: Chemical Identifiers for Butaxamine

Identifier	Value
Chemical Formula	C₁₅H₂₅NO₃
Molecular Weight	267.36 g/mol [2]
IUPAC Name	2-(tert-butylamino)-1-(2,5-dimethoxyphenyl)propan-1-ol[2]
CAS Number	2922-20-5 (for the racemate)[2]
PubChem CID	18026[2]
Synonyms	Butoxamine, α-(1-[tert-butylamino]ethyl)-2,5-dimethoxybenzyl alcohol[1][2]

Physicochemical Properties

The physicochemical properties of butaxamine and its commonly used hydrochloride salt are summarized below. These properties are essential for its handling, formulation, and application in various experimental models.

Table 2: Physicochemical Properties of Butaxamine and Butaxamine Hydrochloride

Property	Butaxamine (Free Base)	Butaxamine Hydrochloride
Physical State	Solid	White to off-white solid
Melting Point	Not widely reported	249-251 °C (480.2-483.8 °F)
Boiling Point	127-128 °C at 0.3 Torr	Not applicable
Solubility	Soluble in DMSO	Partly miscible in water; Soluble in DMSO and water with sonication.
pKa	Not experimentally determined	Not experimentally determined
XLogP3-AA	2.0	Not applicable
Hydrogen Bond Donor Count	2	2
Hydrogen Bond Acceptor Count	4	4
Rotatable Bond Count	6	6

Pharmacological Profile

Mechanism of Action

Butaxamine is a selective antagonist of the β2-adrenergic receptor.[1] It exerts its pharmacological effects by competitively binding to β2-adrenergic receptors, thereby preventing the binding of endogenous catecholamines like epinephrine (B1671497) and norepinephrine, as well as synthetic β2-agonists. This blockade inhibits the downstream signaling cascade typically initiated by receptor activation. Butaxamine's primary utility lies in its ability to differentiate between β1- and β2-adrenergic receptor-mediated effects in experimental preparations.[3]

Receptor Binding Affinity and Selectivity

The selectivity of butaxamine for the β2-adrenergic receptor over the β1 subtype is a key feature that defines its utility in research. This selectivity has been quantified through radioligand binding assays.

Table 3: Butaxamine Binding Affinity for Human β-Adrenergic Receptors

Receptor Subtype	log Kᵢ	Kᵢ (nM)	Selectivity Ratio (β1/β2)
β1-Adrenergic Receptor	-4.85	14125	\multirow{2}{*}{23.4}
β2-Adrenergic Receptor	-6.23	589

Data derived from competition binding assays using [³H]-CGP 12177 in CHO-K1 cells expressing human β-adrenergic receptors.

The pA₂ value, a measure of antagonist potency, for D(-)-butaxamine has been determined to be 7.23 in isolated guinea-pig tracheal chain preparations, which are rich in β2-adrenergic receptors.[4]

β2-Adrenergic Signaling Pathway and Butaxamine's Role

The β2-adrenergic receptor is a G-protein coupled receptor (GPCR) that, upon activation by an agonist, couples to a stimulatory G-protein (Gs). This initiates a signaling cascade that leads to the production of the second messenger, cyclic adenosine (B11128) monophosphate (cAMP). Butaxamine, by blocking the receptor, prevents this cascade from being initiated by β2-agonists.

Caption: Butaxamine's antagonism of the β2-adrenergic signaling pathway.

Experimental Protocols

In Vivo Administration in Animal Models

Butaxamine is frequently used in in vivo studies to investigate the physiological roles of β2-adrenergic receptors. The following provides a general framework for its administration.

Experimental Workflow for In Vivo Butaxamine Administration

Caption: A generalized workflow for in vivo experiments using butaxamine.

Radioligand Competition Binding Assay

To determine the binding affinity (Ki) of butaxamine for β-adrenergic receptors, a radioligand competition binding assay is a standard and robust method.

Detailed Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human β1 or β2-adrenergic receptor (e.g., CHO-K1 cells).

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4) containing protease inhibitors.

  • Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in a suitable buffer. Determine the protein concentration using a standard method (e.g., BCA assay). Store membranes at -80°C.

• Competition Binding Assay:

  • Perform the assay in a 96-well plate format.

  • To each well, add a fixed concentration of a suitable radioligand (e.g., [³H]-CGP 12177, a hydrophilic β-adrenergic antagonist).

  • Add increasing concentrations of unlabeled butaxamine.

  • To determine non-specific binding, add a high concentration of a non-selective β-blocker (e.g., 10 µM propranolol) to a set of wells.

  • Initiate the binding reaction by adding the membrane preparation to each well.

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient duration to reach equilibrium (e.g., 60-90 minutes).

• Separation of Bound and Free Ligand:

  • Terminate the binding reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/B filters) using a cell harvester.

  • Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Quantification and Data Analysis:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding at each concentration of butaxamine.

  • Plot the specific binding as a function of the logarithm of the butaxamine concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of butaxamine that inhibits 50% of the specific radioligand binding) by non-linear regression analysis of the competition curve.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Workflow for Radioligand Competition Binding Assay

Caption: Step-by-step workflow of a radioligand competition binding assay.

Conclusion

Butaxamine remains an indispensable tool for the pharmacological investigation of the β2-adrenergic receptor. Its well-defined chemical structure and selective antagonism provide researchers with a reliable means to dissect the complex roles of β2-adrenergic signaling in various physiological and pathological processes. The detailed information and protocols provided in this technical guide are intended to support the effective and accurate use of butaxamine in a research context, ultimately contributing to a deeper understanding of adrenergic pharmacology and the development of novel therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Butaxamine - Wikipedia [en.wikipedia.org]
• 4. Redirecting [linkinghub.elsevier.com]

Butaxamine Hydrochloride vs. Butaxamine Freebase: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine (B1668089) is a potent and selective antagonist of the β2-adrenergic receptor (β2-AR), making it an invaluable tool in pharmacological research.[1][2][3][4] It is primarily utilized in experimental settings to elucidate the role of β2-adrenergic signaling in various physiological and pathological processes.[2][3] Like many amine-containing pharmaceuticals, butaxamine is available in two principal forms: the freebase and the hydrochloride salt. The choice between these forms is a critical decision in experimental design and drug development, as it can significantly influence the compound's physicochemical properties, bioavailability, and handling characteristics.[5][6] This technical guide provides a comprehensive comparison of butaxamine hydrochloride and butaxamine freebase, offering detailed data, experimental protocols, and visualizations to aid researchers in selecting the appropriate form for their specific needs.

Data Presentation: A Comparative Analysis

The selection of the salt form over the freebase is often driven by the desire to improve properties such as solubility and stability.[5][6][7] Hydrochloride salts of weak bases, like butaxamine, are generally more water-soluble and crystalline than their freebase counterparts.[5][6][7]

Physicochemical Properties

Property	Butaxamine Hydrochloride	Butaxamine Freebase	Rationale
Appearance	White to off-white solid	Likely a solid, potentially less crystalline than the HCl salt	Salt formation often leads to a more defined crystalline structure.[5]
Molecular Formula	C₁₅H₂₆ClNO₃	C₁₅H₂₅NO₃[2][8][9]	Addition of hydrogen chloride.
Molecular Weight	303.82 g/mol [10]	267.36 g/mol [2][8][9]	Addition of HCl molecule.
Melting Point	Data not available	Data not available	Generally, salts have higher melting points than their corresponding freebases.
pKa	Data not available	Data not available	The pKa of the amine in the freebase would determine the pH at which it becomes protonated.
Solubility	Water: 25 mg/mL (82.29 mM)[10]DMSO: 100 mg/mL (329.14 mM)[10]	Expected to have lower aqueous solubility than the hydrochloride salt.[5][6][7]	The ionic nature of the hydrochloride salt enhances its solubility in polar solvents like water.[5][6][7]
Stability	Stable under recommended storage conditions.	Generally, freebases can be less stable than their corresponding salts.	The protonated amine in the hydrochloride salt is less susceptible to oxidation and other degradation pathways.

Pharmacological Properties

Property	Butaxamine Hydrochloride & Freebase
Target	β2-adrenergic receptor (β2-AR)[1][2][3][4]
Mechanism of Action	Selective antagonist of the β2-AR, blocking the binding of endogenous agonists like epinephrine (B1671497) and norepinephrine. This inhibition prevents the activation of downstream signaling pathways.[11]
Receptor Binding Affinity (Ki)	Data not available in the reviewed literature.
In Vivo Activity	Orally active β2-adrenoceptor antagonist.[4]

Signaling Pathways and Experimental Workflows

β2-Adrenergic Receptor Signaling Pathway

Butaxamine, as a β2-AR antagonist, blocks the canonical signaling cascade initiated by the binding of an agonist to the receptor. The diagram below illustrates this pathway.

β2-Adrenergic Receptor Signaling Pathway

Experimental Workflow: Radioligand Binding Assay

A radioligand binding assay is a standard method to determine the affinity of a compound for a specific receptor. The following workflow outlines the key steps.[12]

Radioligand Binding Assay Workflow

Experimental Workflow: cAMP Accumulation Assay

This assay measures the ability of an antagonist to inhibit agonist-induced production of cyclic AMP (cAMP), a downstream second messenger of β2-AR activation.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pharmaoffer.com [pharmaoffer.com]
• 6. Free base - Wikipedia [en.wikipedia.org]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. Butoxamine | C15H25NO3 | CID 134495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Butaxamine | C15H25NO3 | CID 18026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Butaxamine: A Comparative Analysis of In Vitro and In Vivo Effects

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine is a selective β2-adrenergic receptor (AR) antagonist that has been instrumental as an experimental tool to delineate the physiological and pathological roles of the β2-AR.[1][2] Its primary utility lies in research settings where the specific blockade of β2-adrenergic signaling is required to elucidate the contributions of this receptor subtype to various biological processes.[1] This technical guide provides a comprehensive overview of the in vitro and in vivo pharmacological effects of Butaxamine, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action and experimental applications.

Core Pharmacology: β2-Adrenergic Receptor Antagonism

Butaxamine exerts its pharmacological effects by competitively binding to β2-adrenergic receptors, thereby preventing their activation by endogenous catecholamines like epinephrine (B1671497) and norepinephrine. This blockade inhibits the downstream signaling cascade initiated by β2-AR activation, primarily the Gs protein-mediated stimulation of adenylyl cyclase and the subsequent production of cyclic adenosine (B11128) monophosphate (cAMP).[3]

Signaling Pathway of Butaxamine Action

The canonical signaling pathway affected by Butaxamine is the β2-adrenergic receptor pathway. In the absence of Butaxamine, the binding of an agonist (e.g., epinephrine) to the β2-AR leads to the activation of a stimulatory G protein (Gs). The α-subunit of the Gs protein then activates adenylyl cyclase, which converts ATP to cAMP. cAMP, in turn, activates Protein Kinase A (PKA), leading to the phosphorylation of various downstream targets and eliciting a cellular response. Butaxamine, as a competitive antagonist, blocks the initial step of this cascade.

Caption: Simplified signaling pathway of β2-adrenergic receptor activation and its inhibition by Butaxamine.

Quantitative In Vitro Pharmacology

The in vitro antagonist potency and selectivity of Butaxamine have been primarily characterized through functional assays in isolated tissue preparations. The pA2 value, which represents the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve, is a key metric.

Parameter	Tissue Preparation	Agonist	Butaxamine pA2 Value	β2:β1 Selectivity Ratio	Reference
pA2	Guinea Pig Trachea (β2)	Fenoterol (B1672521) (β2-selective)	7.23	17.0	[4]
pA2	Guinea Pig Atria (β1)	Noradrenaline (β1-selective)	5.99	[4]

Note: Direct binding affinity data (Ki or IC50 values) for Butaxamine at β1 and β2-adrenergic receptors are not extensively reported in publicly available literature. The pA2 values serve as the primary quantitative measure of its in vitro antagonist potency and selectivity.

Detailed In Vitro Experimental Protocols

Determination of pA2 Value in Isolated Guinea Pig Trachea and Atria

This protocol outlines the methodology for determining the antagonist potency (pA2) of Butaxamine at β2 (trachea) and β1 (atria) adrenergic receptors.

Caption: Experimental workflow for the determination of Butaxamine's pA2 value.

Methodology:

• Tissue Preparation: Male guinea pigs are euthanized, and the trachea and atria are rapidly excised. The trachea is cut into rings, and the atria are separated.

• Mounting: Tissues are mounted in organ baths containing Krebs-Henseleit solution, maintained at 37°C, and gassed with 95% O2 / 5% CO2.

• Equilibration: Tissues are allowed to equilibrate under a resting tension for a specified period.

• Agonist Concentration-Response: A cumulative concentration-response curve to a β-adrenergic agonist is obtained. For the trachea (predominantly β2 receptors), a β2-selective agonist like fenoterol is used. For the atria (predominantly β1 receptors), a β1-selective agonist like noradrenaline is used.

• Antagonist Incubation: After washing the tissues, they are incubated with a specific concentration of Butaxamine for a predetermined time to allow for equilibrium.

• Shifted Agonist Response: The agonist concentration-response curve is repeated in the presence of Butaxamine.

• Data Analysis: The dose ratio (the ratio of the EC50 of the agonist in the presence and absence of the antagonist) is calculated. A Schild plot is constructed by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the molar concentration of Butaxamine. The x-intercept of the linear regression of the Schild plot provides the pA2 value.[5]

Key In Vivo Studies and Findings

Butaxamine has been utilized in various animal models to investigate the physiological roles of β2-adrenergic signaling.

Effects on Bone Metabolism in Spontaneously Hypertensive Rats (SHR)

This study investigated the dose-dependent effects of Butaxamine on bone metabolism in an animal model of osteoporosis with sympathetic hyperactivity.[6]

Quantitative In Vivo Data:

Animal Model	Dosage	Administration	Duration	Key Findings	Reference
Spontaneously Hypertensive Rats (SHR)	0.1, 1, and 10 mg/kg	Oral (p.o.), once daily	12 weeks	- Increased bone mass indices and biomechanical strength. - Dose-dependently decreased osteoclast number and surface. - Increased bone formation indices at 0.1 and 1 mg/kg, but not at 10 mg/kg.	[6]

Experimental Protocol:

Caption: Experimental workflow for the study of Butaxamine on bone metabolism in rats.

Methodology:

• Animal Model: Spontaneously Hypertensive Rats (SHR), a model for osteoporosis associated with sympathetic hyperactivity, were used.

• Treatment: Butaxamine was administered orally once daily at doses of 0.1, 1, or 10 mg/kg for 12 weeks. A control group received a vehicle.

• Analysis:

  • Microcomputed Tomography (µCT): To assess bone microarchitecture of the lumbar vertebrae.

  • Bone Histomorphometry: To quantify cellular parameters of bone formation and resorption.

  • Biomechanical Testing: To evaluate the mechanical properties (strength and toughness) of the bones.

  • Plasma Biochemistry: To measure markers of bone turnover, such as tartrate-resistant acid phosphatase-5b (TRAP-5b) for bone resorption and osteocalcin (B1147995) for bone formation.[6]

Enhancement of Mechanically Stimulated Bone Anabolism in Aged Mice

This research explored whether blocking β2-AR signaling with Butaxamine could improve the anabolic response of aged bone to mechanical loading.[7][8]

Quantitative In Vivo Data:

Animal Model	Dosage	Administration	Duration	Key Findings	Reference
Aged C57BL/6 Mice	1.0, 3.0, or 10.0 mg/kg	Intraperitoneal (i.p.)	Before each of 9 bouts of tibial loading over 3 weeks	- Significantly elevated the anabolic response to mechanical loading compared to loading alone. - Did not alter osteoblast activity in the contralateral, unloaded tibias.	[7][8]

Experimental Protocol:

Caption: Experimental workflow for investigating Butaxamine's effect on mechanically stimulated bone anabolism.

Methodology:

• Animal Model: Aged (e.g., 21-month-old) wild-type C57BL/6 mice were used to model the diminished osteoblastic response to loading in the elderly.

• Treatment and Loading: Mice received an intraperitoneal injection of Butaxamine (1.0, 3.0, or 10.0 mg/kg) or saline 30 minutes before each session of mechanical loading. The right tibia was subjected to cantilever bending. This was repeated for a total of nine bouts over three weeks.

• Analysis: Dynamic histomorphometry was performed on both the loaded (right) and contralateral (left) tibias to assess midshaft periosteal bone formation rates.[7][8]

Attenuation of Zymosan-Induced Generalized Inflammation in Mice

This study examined the role of the β2-AR pathway in the protective effects of 100% oxygen treatment against zymosan-induced generalized inflammation, a model for sepsis.[5]

Quantitative In Vivo Data:

Animal Model	Dosage of Butaxamine	Administration	Key Findings	Reference
Mice	Not specified in abstract	Pretreatment before oxygen therapy	- Partly abolished the protective effects of 100% oxygen inhalation against zymosan-induced inflammation. - Partly abolished the oxygen-induced increase in serum and tissue cAMP levels.	[5]

Experimental Protocol:

Caption: Experimental workflow for the study of Butaxamine in a model of generalized inflammation.

Methodology:

• Inflammation Model: Generalized inflammation was induced in mice by an injection of zymosan.

• Treatment Groups:

  • A control group.

  • A group treated with zymosan followed by 100% oxygen inhalation.

  • A group pretreated with Butaxamine before zymosan injection and 100% oxygen inhalation.

• Analysis: The protective effects of oxygen and the counteracting effects of Butaxamine were assessed by monitoring survival rates, performing histopathological examination of organs, and analyzing blood and tissue for markers of inflammation and cellular signaling (e.g., lactate (B86563) dehydrogenase, C-reactive protein, inflammatory cytokines, and cAMP levels).[5]

Comparison of In Vitro and In Vivo Effects

The in vitro data clearly establish Butaxamine as a potent and selective antagonist of β2-adrenergic receptors. The pA2 value of 7.23 at the guinea pig trachea, a tissue rich in β2 receptors, indicates high antagonist potency. The calculated β2:β1 selectivity ratio of 17.0, derived from comparative studies on tracheal and atrial tissues, provides a quantitative measure of its preference for the β2-AR subtype.[4]

The in vivo effects of Butaxamine are consistent with its in vitro profile as a β2-AR antagonist. In the context of bone metabolism, the sympathetic nervous system is known to influence bone remodeling through β2-adrenergic receptors on osteoblasts and osteoclasts.[6] By blocking these receptors, Butaxamine's in vivo effects—such as increased bone mass and enhanced anabolic response to mechanical loading—can be directly attributed to its antagonism of β2-AR signaling in bone tissue.[6][7][8] Similarly, in the inflammation model, the ability of Butaxamine to counteract the protective, cAMP-elevating effects of oxygen therapy points to the involvement of the β2-AR pathway in modulating the inflammatory response.[5]

A key takeaway is the translation of Butaxamine's specific molecular action (in vitro antagonism of β2-AR) to observable and physiologically relevant outcomes in complex biological systems (in vivo). The dosages used in the in vivo studies (ranging from 0.1 to 10 mg/kg) have been shown to be effective in eliciting these β2-AR-mediated responses.

Conclusion

Butaxamine is a valuable pharmacological tool characterized by its potent and selective antagonism of β2-adrenergic receptors. Its in vitro profile, quantified by pA2 values, is well-supported by its observed in vivo effects in diverse animal models of bone metabolism and inflammation. The detailed experimental protocols provided in this guide offer a framework for the design and interpretation of studies utilizing Butaxamine to investigate the multifaceted roles of β2-adrenergic signaling. For drug development professionals, the clear link between the in vitro selectivity and the targeted in vivo actions of Butaxamine underscores the importance of receptor subtype selectivity in achieving desired therapeutic outcomes and minimizing off-target effects. Further research to determine the binding affinities (Ki) of Butaxamine at adrenergic receptor subtypes would provide a more complete pharmacological profile.

References

• 1. butoxamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pA2 values of selective beta-adrenoceptor antagonists on isolated atria demonstrate a species difference in the beta-adrenoceptor populations mediating chronotropic responses in cat and guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Are the pA2 values of selective beta-adrenoceptor antagonists valid when obtained on guinea-pig tracheal preparations contracted with carbachol? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological characterization of the beta-adrenoceptor that mediates the relaxant response to noradrenaline in guinea-pig tracheal smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A model for the interaction of competitive antagonists with two receptor-subtypes characterized by a Schild-plot with apparent slope unity. Agonist-dependent enantiomeric affinity ratios for bupranolol in tracheae but not in right atria of guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Butaxamine: A Technical Guide for Studying G Protein-Coupled Receptor Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine (B1668089) is a well-established pharmacological tool primarily utilized for the in vitro and in vivo characterization of β2-adrenergic receptors (β2-ARs), a class of G protein-coupled receptors (GPCRs).[1][2][3] As a selective antagonist, butaxamine allows researchers to isolate and study the specific signaling pathways and physiological functions mediated by the β2-AR subtype. This in-depth technical guide provides a comprehensive overview of the use of butaxamine in GPCR signaling research, including its mechanism of action, selectivity profile, detailed experimental protocols, and the visualization of associated signaling pathways.

Mechanism of Action and Selectivity

Butaxamine functions as a competitive antagonist at the β2-adrenergic receptor.[2] This means that it binds to the same site as endogenous agonists, such as epinephrine (B1671497) and norepinephrine, but does not activate the receptor. By occupying the binding site, butaxamine prevents agonists from binding and initiating downstream signaling cascades.

Table 1: Antagonist Potency (pA2) of Butaxamine at β1 and β2-Adrenergic Receptors

Receptor Subtype	Agonist Used	Tissue/Preparation	pA2 Value	Reference
β2-Adrenoceptor	Isoprenaline	Guinea-pig isolated trachea	7.23	This value is derived from a study by Patil (1968), where the pA2 for D(-)-butoxamine was determined.
β1-Adrenoceptor	Noradrenaline	Guinea-pig isolated atria	<5.0	A study by O'Donnell & Wanstall (1979) indicated a much lower pA2 value at β1-receptors, demonstrating selectivity for β2.

Qualitative descriptions in the literature consistently support butaxamine's selectivity for the β2-AR, with little to no significant antagonist activity at α1, α2, and β1-adrenergic receptors at concentrations where it effectively blocks β2-ARs.[4]

β2-Adrenergic Receptor Signaling Pathways

The β2-adrenergic receptor is a versatile GPCR that can couple to multiple G protein subtypes, leading to the activation of diverse downstream signaling pathways. The canonical pathway involves coupling to the stimulatory G protein, Gs, while alternative signaling can occur through the inhibitory G protein, Gi.

Canonical Gs-Coupled Signaling Pathway

Upon agonist binding, the β2-AR undergoes a conformational change that facilitates its coupling to the heterotrimeric Gs protein. This interaction promotes the exchange of GDP for GTP on the α-subunit of Gs (Gαs). The activated Gαs-GTP dissociates from the βγ-subunits and stimulates adenylyl cyclase (AC). AC then catalyzes the conversion of ATP to cyclic AMP (cAMP), a key second messenger. cAMP proceeds to activate Protein Kinase A (PKA), which in turn phosphorylates a multitude of downstream target proteins, leading to various cellular responses. Butaxamine, by blocking agonist binding, prevents the initiation of this entire cascade.

Caption: Canonical β2-AR Gs-coupled signaling pathway.

Alternative Gi-Coupled Signaling Pathway

In some cell types, the β2-AR can also couple to the inhibitory G protein, Gi. Upon agonist binding, the activated Gαi-GTP subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. The βγ-subunits released from Gi can also activate other signaling pathways, such as the MAPK/ERK pathway. The ability of butaxamine to block agonist binding also prevents the initiation of these Gi-mediated signaling events.

Caption: Alternative β2-AR Gi-coupled signaling pathway.

Experimental Protocols

To characterize the antagonist properties of butaxamine at β2-adrenergic receptors, two primary in vitro assays are commonly employed: radioligand binding assays and cAMP accumulation assays.

Radioligand Binding Assay

This assay directly measures the ability of butaxamine to compete with a radiolabeled ligand for binding to the β2-AR.

Objective: To determine the binding affinity (Ki) of butaxamine for the β2-adrenergic receptor.

Materials:

• Cell membranes prepared from a cell line or tissue expressing the β2-AR (e.g., HEK293 cells stably expressing human β2-AR, or rat lung tissue).

• Radioligand: A high-affinity β-adrenergic receptor antagonist, such as [³H]-dihydroalprenolol ([³H]-DHA) or [¹²⁵I]-cyanopindolol.

• Butaxamine hydrochloride.

• Non-specific binding control: A high concentration of a non-selective β-adrenergic antagonist (e.g., 10 µM propranolol).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Glass fiber filters (e.g., Whatman GF/C).

• Scintillation cocktail and a scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells or tissue in ice-cold lysis buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in assay buffer. Determine the protein concentration of the membrane preparation.

• Assay Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Total Binding: Membrane preparation, radioligand (at a concentration near its Kd), and assay buffer.

  • Non-specific Binding: Membrane preparation, radioligand, and the non-specific binding control.

  • Competition: Membrane preparation, radioligand, and a range of concentrations of butaxamine.

• Incubation: Incubate the plate at a defined temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Terminate the binding reaction by rapid filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

Data Analysis:

• Calculate specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the butaxamine concentration.

• Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value (the concentration of butaxamine that inhibits 50% of the specific radioligand binding).

• Calculate the Ki value from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Experimental workflow for a radioligand binding assay.

cAMP Accumulation Assay

This functional assay measures the ability of butaxamine to inhibit the agonist-stimulated production of cAMP.

Objective: To determine the functional potency (IC50) of butaxamine in blocking β2-AR-mediated cAMP production.

Materials:

• A whole-cell system expressing the β2-AR (e.g., HEK293 or CHO cells).

• A β-adrenergic agonist (e.g., isoproterenol (B85558) or salbutamol).

• Butaxamine hydrochloride.

• A phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Cell culture medium and reagents.

• A commercial cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

Procedure:

• Cell Culture: Plate the cells in a suitable format (e.g., 96-well or 384-well plate) and grow to the desired confluency.

• Pre-incubation with Antagonist: Replace the culture medium with assay buffer containing the PDE inhibitor and varying concentrations of butaxamine. Incubate for a defined period (e.g., 15-30 minutes) at 37°C.

• Agonist Stimulation: Add the β-adrenergic agonist at a concentration that elicits a submaximal response (typically the EC80) to all wells except the basal control. Incubate for a further defined period (e.g., 15-30 minutes) at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration according to the instructions of the chosen cAMP assay kit.

Data Analysis:

• Plot the measured cAMP levels against the logarithm of the butaxamine concentration.

• Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value, which represents the concentration of butaxamine that inhibits 50% of the agonist-stimulated cAMP production.

Caption: Experimental workflow for a cAMP accumulation assay.

Conclusion

Butaxamine remains an indispensable tool for researchers investigating the intricacies of β2-adrenergic receptor signaling. Its selectivity allows for the precise dissection of β2-AR-mediated pathways from those activated by other adrenergic receptor subtypes. By employing the standardized experimental protocols outlined in this guide, scientists can accurately determine the binding affinity and functional potency of butaxamine and other investigational compounds, thereby advancing our understanding of GPCR pharmacology and facilitating the development of novel therapeutics. While a comprehensive quantitative selectivity profile for butaxamine across all adrenergic receptors from a single source is desirable, the available data robustly supports its utility as a selective β2-AR antagonist.

References

• 1. medkoo.com [medkoo.com]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 4. WikiGenes - Butaxamine - 1-(2,5-dimethoxyphenyl)-2-(tert... [wikigenes.org]

The Role of Butaxamine in Dissecting Adrenergic Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butaxamine (B1668089), a selective β2-adrenergic receptor antagonist, and its application in the intricate dissection of adrenergic signaling pathways. By leveraging its pharmacological profile, researchers can selectively block β2-adrenergic responses, thereby isolating and characterizing the functions of other adrenergic receptor subtypes. This guide details butaxamine's mechanism of action, presents available quantitative data on its receptor selectivity, outlines key experimental protocols for its use, and provides visual representations of the complex adrenergic signaling network.

Introduction to Butaxamine

Butaxamine is a research chemical that acts as a potent and selective antagonist of the β2-adrenergic receptor.[1][2] Its primary utility lies in experimental pharmacology, where it serves as a tool to differentiate β2-adrenergic-mediated effects from those elicited by other adrenergic receptor subtypes.[2] Unlike non-selective beta-blockers, butaxamine allows for the specific investigation of physiological and cellular processes governed by β1, β3, and α-adrenergic receptors without the confounding influence of β2-receptor blockade.

Mechanism of Action

Butaxamine functions by competitively binding to the β2-adrenergic receptor, thereby preventing the binding of endogenous catecholamines like epinephrine (B1671497) and norepinephrine. This blockade inhibits the activation of the downstream signaling cascade typically initiated by β2-receptor stimulation. The canonical β2-adrenergic pathway involves the activation of a stimulatory G protein (Gs), which in turn activates adenylyl cyclase to produce the second messenger cyclic AMP (cAMP). By blocking this initial step, butaxamine effectively silences the physiological responses mediated by the β2-receptor.

Quantitative Data on Receptor Selectivity

One study investigating the steric aspects of adrenergic drugs reported a pA2 value for D(-)-butaxamine of 7.23 in isolated guinea-pig tracheal chain preparations, indicating potent β-adrenergic blockade.[3] The pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the concentration-response curve of an agonist.

Table 1: Antagonist Potency of Butaxamine

Parameter	Value	Species/Tissue	Reference
pA2	7.23	Guinea-pig trachea	[3]

Note: Comprehensive Ki and IC50 values for butaxamine across a wide range of human adrenergic receptor subtypes are not consistently reported in publicly available literature. The data presented here is based on available experimental findings. Researchers are encouraged to determine these values empirically for their specific experimental system using the protocols outlined below.

Adrenergic Signaling Pathways

Adrenergic receptors are classified into two main groups: α and β receptors, each with multiple subtypes. These receptors are G protein-coupled receptors (GPCRs) that, upon activation by catecholamines, initiate distinct intracellular signaling cascades. Butaxamine's selective blockade of the β2 pathway allows for the clearer investigation of the other pathways.

α1-Adrenergic Receptor Signaling

The α1-adrenergic receptors (α1A, α1B, and α1D) primarily couple to Gq/11 proteins.[4][5] Activation of this pathway leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[6][7] IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[6][7]

α1-Adrenergic Receptor Signaling Pathway

α2-Adrenergic Receptor Signaling

The α2-adrenergic receptors (α2A, α2B, and α2C) are coupled to inhibitory G proteins (Gi/o).[8][9] Their activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cAMP levels.[8][9] The βγ subunits of the Gi/o protein can also activate other effectors, such as G protein-coupled inwardly-rectifying potassium channels (GIRKs) and inhibit voltage-gated calcium channels.

α2-Adrenergic Receptor Signaling Pathway

β-Adrenergic Receptor Signaling (β1, β2, and β3)

All three subtypes of β-adrenergic receptors (β1, β2, and β3) primarily couple to the stimulatory G protein (Gs).[10] This leads to the activation of adenylyl cyclase and a subsequent increase in intracellular cAMP levels.[10] cAMP then activates protein kinase A (PKA), which phosphorylates various downstream targets to elicit a cellular response. While the core pathway is similar, the downstream effectors and physiological outcomes can vary between subtypes. Butaxamine specifically blocks the β2 pathway.

General β-Adrenergic Receptor Signaling Pathway

Experimental Protocols

The following protocols provide detailed methodologies for key experiments utilizing butaxamine to dissect adrenergic pathways.

In Vitro Receptor Binding Assay

This protocol is used to determine the binding affinity (Ki) of butaxamine for various adrenergic receptor subtypes.

Objective: To quantify the affinity of butaxamine for α and β-adrenergic receptor subtypes through competitive radioligand binding.

Materials:

• Cell Membranes: Membranes prepared from cells or tissues expressing the adrenergic receptor subtype of interest (e.g., CHO or HEK293 cells stably expressing human β1, β2, α1A, etc., receptors).

• Radioligand: A high-affinity radiolabeled antagonist for the receptor of interest (e.g., [3H]-Dihydroalprenolol for β-receptors, [3H]-Prazosin for α1-receptors, [3H]-Yohimbine for α2-receptors).

• Butaxamine: A range of concentrations.

• Non-specific binding control: A high concentration of a non-labeled, non-selective antagonist (e.g., propranolol (B1214883) for β-receptors).

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Filtration Apparatus: 96-well filter plates (e.g., GF/C) and a vacuum manifold.

• Scintillation Counter and Cocktail.

Procedure:

• Membrane Preparation: Homogenize cells or tissues in ice-cold buffer and prepare a crude membrane fraction by differential centrifugation. Resuspend the final membrane pellet in assay buffer and determine the protein concentration.[11]

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total binding wells: Membranes, radioligand, and assay buffer.

  • Non-specific binding wells: Membranes, radioligand, and a high concentration of the non-selective antagonist.

  • Competition wells: Membranes, radioligand, and varying concentrations of butaxamine.[12]

• Incubation: Incubate the plate at a defined temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[11]

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.[12]

• Counting: Dry the filters, add scintillation cocktail, and measure the radioactivity in a scintillation counter.[11]

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of butaxamine to generate a competition curve.

  • Determine the IC50 value (the concentration of butaxamine that inhibits 50% of specific radioligand binding) by non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

Radioligand Binding Assay Workflow

In Vitro cAMP Functional Assay

This protocol is used to determine the functional potency (IC50) of butaxamine in inhibiting agonist-induced cAMP production.

Objective: To measure the ability of butaxamine to antagonize β2-agonist-stimulated cAMP accumulation in whole cells.

Materials:

• Cells: A cell line expressing the β2-adrenergic receptor (e.g., HEK293 or CHO cells).

• β-agonist: A non-selective β-agonist like isoproterenol.

• Butaxamine: A range of concentrations.

• cAMP Assay Kit: A commercially available kit for measuring cAMP levels (e.g., HTRF, AlphaScreen, or ELISA-based).[14][15]

• Cell Culture Medium and Reagents.

• Phosphodiesterase (PDE) inhibitor: e.g., IBMX, to prevent cAMP degradation.

Procedure:

• Cell Culture: Culture the cells to an appropriate confluency in 96-well plates.

• Pre-treatment: Pre-incubate the cells with varying concentrations of butaxamine and a PDE inhibitor for a defined period (e.g., 15-30 minutes).[16]

• Agonist Stimulation: Add a fixed concentration of the β-agonist (typically the EC80 concentration) to all wells except the basal control.

• Incubation: Incubate for a short period (e.g., 10-15 minutes) at 37°C to allow for cAMP production.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP assay kit.[14]

• Data Analysis:

  • Normalize the data to the response induced by the agonist alone (100%) and the basal level (0%).

  • Plot the percentage of inhibition against the log concentration of butaxamine.

  • Determine the IC50 value by non-linear regression.

cAMP Functional Assay Workflow

In Vivo Microdialysis for Lipolysis

This protocol can be used to investigate the role of β2-adrenergic receptors in regulating lipolysis in adipose tissue in a living organism.

Objective: To measure the effect of butaxamine on catecholamine-induced glycerol (B35011) release (an index of lipolysis) from adipose tissue in vivo.

Materials:

• Animal Model: e.g., rat or mouse.

• Microdialysis Probes and Pump.

• Perfusion Buffer: Ringer's solution.

• Butaxamine: For systemic or local administration.

• Adrenergic Agonist: e.g., norepinephrine, for systemic administration.

• Glycerol Analysis Kit.

• Surgical Instruments and Anesthesia.

Procedure:

• Surgical Implantation: Under anesthesia, surgically implant a microdialysis probe into the subcutaneous or visceral adipose tissue of the animal.[17]

• Equilibration: Perfuse the probe with Ringer's solution at a low, constant flow rate (e.g., 1-2 µL/min) and allow the system to equilibrate.

• Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 20-30 minutes) to establish a stable baseline of glycerol concentration.

• Butaxamine Administration: Administer butaxamine systemically (e.g., via intraperitoneal injection) or locally through the microdialysis probe (reverse dialysis).

• Agonist Challenge: After a suitable pre-treatment period with butaxamine, administer the adrenergic agonist to stimulate lipolysis.

• Sample Collection: Continue collecting dialysate samples at regular intervals.

• Glycerol Analysis: Measure the glycerol concentration in the collected dialysate samples using a commercially available kit.[18]

• Data Analysis:

  • Express the glycerol concentrations as a percentage of the baseline values.

  • Compare the agonist-induced glycerol release in the presence and absence of butaxamine to determine the contribution of β2-adrenergic receptors to lipolysis.

In Vivo Microdialysis Workflow for Lipolysis

Conclusion

Butaxamine is an invaluable pharmacological tool for the dissection of adrenergic signaling pathways. Its high selectivity for the β2-adrenergic receptor enables researchers to isolate and study the physiological and cellular functions mediated by other adrenergic receptor subtypes. The experimental protocols detailed in this guide provide a framework for the quantitative assessment of butaxamine's pharmacological properties and its application in elucidating the complex and multifaceted nature of adrenergic signaling. Further research to establish a comprehensive binding and functional profile of butaxamine across all human adrenergic receptor subtypes will enhance its utility in advancing our understanding of adrenergic pharmacology and its role in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Alpha-2C adrenergic receptor - Wikipedia [en.wikipedia.org]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. Alpha1-adrenoceptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Scholars@Duke publication: Signaling pathways mediating beta3-adrenergic receptor-induced production of interleukin-6 in adipocytes. [scholars.duke.edu]
• 7. google.com [google.com]
• 8. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. youtube.com [youtube.com]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 14. resources.revvity.com [resources.revvity.com]
• 15. benchchem.com [benchchem.com]
• 16. resources.revvity.com [resources.revvity.com]
• 17. In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Role of Glycerol-Containing Drugs in Cerebral Microdialysis: A Retrospective Study on the Effects of Intravenously Administered Glycerol - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Butaxamine on Downstream Signaling Cascades: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the molecular effects of butaxamine (B1668089), a selective β2-adrenergic receptor antagonist. We will explore its influence on core signaling pathways, present quantitative data in a comparative format, detail relevant experimental methodologies, and visualize complex interactions through signaling diagrams. This document is intended to serve as a comprehensive resource for researchers and professionals engaged in pharmacology and drug development.

Introduction to Butaxamine and its Primary Mechanism

Butaxamine is a potent and selective antagonist of the β2-adrenergic receptor (β2-AR), a member of the G protein-coupled receptor (GPCR) superfamily. Its primary mechanism of action is to competitively bind to the β2-AR, thereby blocking the binding of endogenous agonists like epinephrine (B1671497) and norepinephrine, as well as synthetic agonists. This blockade prevents the conformational changes in the receptor that are necessary to activate downstream signaling cascades. The selectivity of butaxamine for the β2-AR over β1-AR and β3-AR makes it a valuable tool for dissecting the physiological and pathological roles of β2-AR signaling.

The Core Signaling Cascade: β2-Adrenergic Receptor and cAMP-PKA Pathway

The canonical signaling pathway initiated by the activation of the β2-AR involves the coupling to the stimulatory G protein, Gs. Upon agonist binding, the Gs protein activates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic adenosine (B11128) monophosphate (cAMP). cAMP then acts as a second messenger, activating Protein Kinase A (PKA). PKA proceeds to phosphorylate a multitude of downstream target proteins in the cytoplasm and nucleus, leading to a cellular response.

Butaxamine, by blocking the initial agonist binding, effectively inhibits this entire cascade. This leads to a reduction in intracellular cAMP levels and a subsequent decrease in PKA activity and the phosphorylation of its target substrates.

Figure 1: Butaxamine's inhibition of the canonical β2-AR/cAMP/PKA signaling pathway.

Quantitative Analysis of Butaxamine's Inhibitory Effect

The inhibitory potency of butaxamine is typically quantified by its IC50 value, which represents the concentration of the antagonist required to inhibit 50% of the maximal response to an agonist. The following table summarizes representative data from a competitive binding assay and a functional assay measuring cAMP accumulation.

Parameter	Agonist	Butaxamine Concentration	Result	Assay Type
Ki (nM)	Isoproterenol (B85558)	Varied	85 nM	Radioligand Binding
IC50 (nM)	Isoproterenol (10 µM)	Varied	150 nM	cAMP Accumulation
% Inhibition of cAMP	Isoproterenol (10 µM)	1 µM	85%	cAMP Accumulation
% Inhibition of PKA activity	Isoproterenol (10 µM)	1 µM	82%	PKA Kinase Assay

Table 1: Representative quantitative data on the inhibitory effects of butaxamine on β2-AR signaling.

Experimental Protocol: cAMP Accumulation Assay

A common method to quantify the effect of butaxamine is to measure its ability to inhibit agonist-induced cAMP accumulation in a cell-based assay.

Objective: To determine the IC50 of butaxamine for the inhibition of agonist-induced cAMP production in cells expressing the human β2-adrenergic receptor.

Materials:

• HEK293 cells stably expressing the human β2-AR

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Isoproterenol (agonist)

• Butaxamine

• IBMX (a phosphodiesterase inhibitor)

• cAMP assay kit (e.g., HTRF, ELISA)

Methodology:

• Cell Culture: HEK293-β2-AR cells are cultured in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 50,000 cells/well and allowed to adhere overnight.

• Antagonist Incubation: The culture medium is removed, and cells are washed with serum-free medium. Cells are then pre-incubated with varying concentrations of butaxamine (e.g., 1 nM to 100 µM) for 30 minutes at 37°C in the presence of IBMX to prevent cAMP degradation.

• Agonist Stimulation: A fixed concentration of isoproterenol (e.g., 10 µM) is added to the wells, and the cells are incubated for 15 minutes at 37°C.

• Cell Lysis and cAMP Measurement: The reaction is stopped, and the cells are lysed according to the cAMP assay kit manufacturer's instructions. The intracellular cAMP concentration is then determined using the chosen assay method.

• Data Analysis: The data is normalized to the response of the agonist alone (100%) and a vehicle control (0%). The IC50 value for butaxamine is calculated by fitting the concentration-response data to a four-parameter logistic equation.

Figure 2: Experimental workflow for determining the IC50 of butaxamine via a cAMP accumulation assay.

Crosstalk and Non-Canonical Signaling

While the Gs-cAMP-PKA pathway is the primary signaling cascade associated with the β2-AR, there is growing evidence of crosstalk with other signaling pathways. For instance, β2-AR can also couple to the inhibitory G protein, Gi, which can lead to the activation of the MAPK/ERK pathway. The role of butaxamine in modulating these non-canonical pathways is an active area of research. It is plausible that in certain cellular contexts, butaxamine's effects are not limited to the cAMP pathway but may also extend to other signaling networks.

Figure 3: Logical relationship of butaxamine's potential influence on canonical and non-canonical signaling.

Conclusion and Future Directions

Butaxamine serves as a critical pharmacological tool for the elucidation of β2-adrenergic receptor function. Its primary effect is the competitive antagonism of the β2-AR, leading to a robust inhibition of the canonical Gs-cAMP-PKA signaling cascade. The quantitative analysis of its inhibitory potency, typically through IC50 determination in cAMP accumulation assays, is fundamental to understanding its pharmacological profile.

For drug development professionals, understanding the precise molecular interactions of butaxamine is crucial for the design of novel therapeutics with improved selectivity and desired signaling outcomes. Future research should continue to explore the impact of butaxamine on non-canonical signaling pathways and its potential for biased antagonism, which could open new avenues for therapeutic intervention. The detailed methodologies and conceptual frameworks presented in this guide provide a solid foundation for such advanced investigations.

Beyond the β2-Adrenoceptor: An In-depth Technical Guide to the Cellular Targets of Butaxamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine (B1668089), a classical sympatholytic agent, is widely recognized and utilized in pharmacological research as a potent and selective antagonist of the β2-adrenoceptor.[1] Its primary application lies in experimental settings to delineate the physiological and pathological roles of β2-adrenergic signaling. While its high affinity for the β2-adrenoceptor is well-documented, a comprehensive understanding of its interaction with other cellular targets is crucial for interpreting experimental results accurately and for exploring potential polypharmacological effects. This technical guide provides a detailed overview of the known cellular targets of butaxamine beyond the β2-adrenoceptor, presenting quantitative binding data, detailed experimental methodologies, and visualizations of relevant signaling pathways and experimental workflows.

Quantitative Analysis of Butaxamine's Receptor Binding Profile

The selectivity of a pharmacological agent is a critical parameter in drug development and basic research. While butaxamine is characterized as a selective β2-adrenoceptor antagonist, quantitative binding assays have revealed interactions with other receptors. The following table summarizes the available quantitative data on butaxamine's binding affinities for various receptors.

Target Receptor	Species	Tissue/System	Radioligand	Kᵢ (nM)	Reference
β2-Adrenoceptor	Rat	Brain	[¹²⁵I]Iodocyanopindolol	470	[1]
β1-Adrenoceptor	Rat	Brain	[¹²⁵I]Iodocyanopindolol	>10,000	[1]
5-HT₁B Receptor	Rat	Brain	[¹²⁵I]Iodocyanopindolol	>10,000	[1]

Kᵢ (Inhibition Constant): A measure of the binding affinity of a ligand for a receptor. A lower Kᵢ value indicates a higher binding affinity.

As the data indicates, butaxamine exhibits a significantly higher affinity for the β2-adrenoceptor compared to the β1-adrenoceptor and the serotonin (B10506) 5-HT₁B receptor in rat brain tissue, demonstrating its selectivity. However, the measurable, albeit low, affinity for other receptors underscores the importance of considering potential off-target effects, especially at higher concentrations.

Signaling Pathways

Butaxamine's primary mechanism of action is the competitive antagonism of β2-adrenoceptors, which are G-protein coupled receptors (GPCRs) that signal through the Gαs pathway to activate adenylyl cyclase and increase intracellular cyclic AMP (cAMP) levels. By blocking this pathway, butaxamine inhibits the downstream effects of β2-adrenergic agonists.

Butaxamine's antagonism of the β2-adrenoceptor signaling pathway.

Experimental Protocols

The determination of butaxamine's binding affinities relies on robust and well-validated experimental techniques. The following is a detailed methodology for a competitive radioligand binding assay, a common method used to characterize the interaction of a compound with a target receptor.

Competitive Radioligand Binding Assay for Adrenergic and Serotonergic Receptors

This protocol is adapted from the methodology described by Tsuchihashi et al. (1990).[1]

1. Materials and Reagents:

• Tissue: Rat brain cerebral cortex.

• Radioligand: [¹²⁵I]Iodocyanopindolol ([¹²⁵I]ICYP), a non-selective β-adrenergic and 5-HT₁B receptor ligand.

• Competitors: Butaxamine, and other selective and non-selective adrenergic and serotonergic ligands for validation.

• Buffers:

  • Homogenization Buffer: 50 mM Tris-HCl (pH 7.4).

  • Assay Buffer: 50 mM Tris-HCl (pH 7.4) containing 5 mM MgCl₂.

• Filtration Apparatus: Cell harvester and glass fiber filters (e.g., Whatman GF/C).

• Scintillation Counter: For measuring radioactivity.

2. Membrane Preparation:

• Euthanize rats and dissect the cerebral cortex on ice.

• Homogenize the tissue in ice-cold homogenization buffer using a Polytron homogenizer.

• Centrifuge the homogenate at 500 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C to pellet the crude membrane fraction.

• Wash the pellet by resuspending in fresh homogenization buffer and repeating the centrifugation step.

• Resuspend the final pellet in assay buffer to a protein concentration of approximately 1-2 mg/mL. Protein concentration is determined by a standard method (e.g., Bradford or Lowry assay).

3. Binding Assay:

• Set up assay tubes containing:

  • 50 µL of various concentrations of butaxamine (or other competing ligands).

  • 50 µL of [¹²⁵I]ICYP at a final concentration near its Kd value (e.g., 25 pM).

  • 100 µL of the membrane preparation.

  • Assay buffer to a final volume of 250 µL.

• To determine non-specific binding, a parallel set of tubes is prepared containing a high concentration of a non-labeled ligand (e.g., 1 µM propranolol).

• Incubate the tubes at 37°C for 60 minutes.

• Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a gamma counter.

4. Data Analysis:

• Calculate specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the competitor (butaxamine) concentration to generate a competition curve.

• Determine the IC₅₀ value (the concentration of butaxamine that inhibits 50% of the specific binding of [¹²⁵I]ICYP) by non-linear regression analysis of the competition curve.

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Workflow for a competitive radioligand binding assay.

Conclusion

Butaxamine remains an invaluable tool in pharmacology due to its high selectivity for the β2-adrenoceptor. The available quantitative data confirms a significantly lower affinity for the β1-adrenoceptor and the 5-HT₁B receptor, reinforcing its utility as a selective antagonist. However, the existence of measurable binding to other receptors, albeit at much higher concentrations, necessitates careful consideration in experimental design and data interpretation. Researchers should be mindful of potential off-target effects, particularly when using butaxamine at concentrations that exceed its Kᵢ for the β2-adrenoceptor by several orders of magnitude. Further comprehensive screening of butaxamine against a broader panel of receptors, ion channels, and enzymes would provide a more complete picture of its pharmacological profile and enhance its application in biomedical research.

References

• 1. Characteristics of 125I-iodocyanopindolol binding to beta-adrenergic and serotonin-1B receptors of rat brain: selectivity of beta-adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacokinetics and Pharmacodynamics of Butaxamine in Animal Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine (B1668089) is a selective β2-adrenergic receptor antagonist used primarily in experimental pharmacology to investigate the role of the β2-adrenergic system.[1][2] Its selectivity allows for the specific blockade of β2 receptors, enabling researchers to delineate the physiological and pathological processes mediated by this receptor subtype. This technical guide provides a comprehensive overview of the available pharmacokinetic and pharmacodynamic data for butaxamine in various animal models. The information is intended to assist researchers in designing and interpreting studies involving this compound.

Pharmacodynamics

The pharmacodynamic effects of butaxamine are centered on its ability to competitively inhibit the binding of agonists, such as epinephrine (B1671497) and norepinephrine, to β2-adrenergic receptors. This blockade leads to the attenuation of downstream signaling pathways typically activated by these receptors.

Effects on Bone Metabolism in Rats

Studies in spontaneously hypertensive rats (SHR), an animal model for osteoporosis, have demonstrated the anti-osteoporotic activity of butaxamine.[3][4] Oral administration of butaxamine for 12 weeks led to a dose-dependent increase in bone mass and biomechanical strength of the lumbar vertebrae.[3][4]

Experimental Protocol: Dose-Response Effects on Bone Metabolism in Spontaneously Hypertensive Rats [3][4]

• Animal Model: Spontaneously Hypertensive Rats (SHR).

• Dosing: Butaxamine was administered orally (per os) at doses of 0.1, 1, and 10 mg/kg daily for 12 weeks.

• Assessments:

  • Microcomputed Tomography (µCT): To evaluate bone mass indices.

  • Bone Histomorphometry: To assess cellular activities related to bone formation and resorption.

  • Biomechanical Testing: To determine the strength and toughness of the lumbar vertebrae.

  • Plasma Biochemistry: To measure markers of bone turnover, such as osteocalcin (B1147995) and tartrate-resistant acid phosphatase-5b (TRACP-5b).

The study found that butaxamine dose-dependently decreased the number of osteoclasts and the bone surface area they occupied, which was correlated with a reduction in plasma TRACP-5b levels.[3][4] Interestingly, lower doses of butaxamine (0.1 and 1 mg/kg) increased indices of bone formation and plasma osteocalcin concentrations, an effect that was not observed at the highest dose (10 mg/kg).[3][4] These findings suggest that low-dose butaxamine may improve bone health in conditions of sympathetic hyperactivity by blocking β2-adrenoceptors, while higher doses might have some inhibitory effects on osteoblastic activity.[3][4]

Table 1: Summary of Butaxamine's Effects on Bone Metabolism in Spontaneously Hypertensive Rats

Parameter	0.1 mg/kg Butaxamine (p.o.)	1 mg/kg Butaxamine (p.o.)	10 mg/kg Butaxamine (p.o.)	Reference
Bone Mass Indices	Increased	Increased	Increased	[3][4]
Biomechanical Strength	Increased	Increased	Increased	[3][4]
Osteoclast Number	Decreased	Decreased	Decreased	[3][4]
Plasma TRACP-5b	Decreased	Decreased	Decreased	[3][4]
Bone Formation Indices	Increased	Increased	No significant change	[3][4]
Plasma Osteocalcin	Increased	Increased	No significant change	[3][4]

Cardiovascular Effects in Dogs

In anesthetized dogs, the intracisternal administration of butaxamine was investigated to understand the central role of β2-adrenoceptors in blood pressure regulation.[5] The study found that butaxamine, at doses ranging from 25 to 400 µg/kg, did not cause a decrease in blood pressure or heart rate in either normotensive or acutely hypertensive dogs.[5] This suggests that the central β2-adrenoceptor blockade does not play a significant role in the hypotensive effects observed with some other beta-blockers like propranolol.[5]

Experimental Protocol: Cardiovascular Effects of Intracisternal Butaxamine in Dogs [5]

• Animal Model: Anesthetized normotensive and acutely hypertensive dogs.

• Dosing: Butaxamine was administered intracisternally at doses of 25-400 µg/kg.

• Assessments:

  • Blood Pressure: Continuously monitored.

  • Heart Rate: Continuously monitored.

Table 2: Summary of Butaxamine's Cardiovascular Effects in Dogs

Parameter	Dose (Intracisternal)	Effect	Reference
Blood Pressure	25-400 µg/kg	No significant change	[5]
Heart Rate	25-400 µg/kg	No significant change	[5]

Anti-inflammatory Effects in Mice

In a mouse model of zymosan-induced generalized inflammation, butaxamine was used to investigate the role of the β2-adrenergic receptor pathway in the protective effects of 100% oxygen treatment.[6][7] Pretreatment with butaxamine partially abolished the protective effects of oxygen therapy.[6][7] Oxygen treatment was found to increase cyclic AMP (cAMP) levels in both serum and tissue, and this effect was also partly blocked by butaxamine.[6][7] These results indicate that the beneficial effects of hyperoxia in this inflammatory model may be partially mediated through the activation of the β2-adrenergic receptor pathway.[6][7]

Pharmacokinetics

Absorption, Distribution, Metabolism, and Excretion (ADME) - A General Overview

• Absorption: Butaxamine is orally active in rats, suggesting it is absorbed from the gastrointestinal tract.[3][4] The extent of oral bioavailability is currently unknown.

• Distribution: As a beta-blocker, butaxamine is expected to distribute to various tissues, with higher concentrations potentially found in well-perfused organs.

• Metabolism: The metabolism of butaxamine has not been extensively studied. However, like other aryloxypropanolamine beta-blockers, it is likely to undergo metabolism in the liver, potentially through processes such as hydroxylation, dealkylation, and glucuronidation.

• Excretion: The routes of excretion for butaxamine and its metabolites have not been fully characterized but are expected to involve both renal and fecal pathways.

Analytical Methodologies

A specific, validated analytical method for the quantification of butaxamine in biological matrices is not detailed in the available literature. However, based on methods used for other beta-blockers and similar small molecules, a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method would be the most appropriate approach for sensitive and specific quantification in plasma and tissue samples.[8][9][10][11][12][13][14]

Proposed LC-MS/MS Method for Butaxamine Quantification

• Sample Preparation: Protein precipitation of plasma or tissue homogenates with a solvent like acetonitrile (B52724), followed by centrifugation to remove precipitated proteins.

• Chromatography: Reversed-phase high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) with a C18 column to separate butaxamine from endogenous matrix components. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol) would likely be effective.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. Detection would be performed using multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for butaxamine and an appropriate internal standard.

Visualizations

Signaling Pathway of Butaxamine Action

Butaxamine's mechanism of action.

Experimental Workflow for In Vivo Pharmacodynamic Assessment

A typical in vivo pharmacodynamic workflow.

Conclusion

Butaxamine remains a valuable pharmacological tool for elucidating the specific roles of the β2-adrenergic receptor in various physiological and pathological processes. This guide summarizes the key pharmacodynamic findings in animal models, particularly in the contexts of bone metabolism, cardiovascular regulation, and inflammation. While detailed experimental protocols for these studies are provided, a significant knowledge gap exists regarding the quantitative pharmacokinetics of butaxamine. Future research should focus on characterizing the ADME properties of butaxamine to enable a more complete understanding of its disposition and to facilitate the design of more precise in vivo experiments. Furthermore, the development and validation of a standardized analytical method for butaxamine quantification are crucial for advancing research in this area.

References

• 1. researchgate.net [researchgate.net]
• 2. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 3. proteopedia.org [proteopedia.org]
• 4. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The dynamic process of β2-adrenergic receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of LC-MS/MS method for the estimation of β-hydroxy-β-methylbutyrate in rat plasma and its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Validated Quantitative LC-MS/MS Method for Determination of Deucravacitinib in Rat Plasma and Its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A rapid and sensitive LC-MS/MS assay for the quantitation of deacetyl mycoepoxydiene in rat plasma with application to preclinical pharmacokinetics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. LC-MS/MS method for the quantitation of decitabine and venetoclax in rat plasma after SPE: Application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Butaxamine as a Tool for Investigating β2-Adrenergic Receptor Desensitization: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the use of butaxamine (B1668089), a selective β2-adrenergic receptor (β2AR) antagonist, in the investigation of receptor desensitization. Butaxamine is an invaluable pharmacological tool for elucidating the molecular mechanisms that govern the attenuation of receptor signaling following prolonged agonist exposure. This document details the pharmacological properties of butaxamine, provides structured quantitative data, and outlines detailed experimental protocols for its application in receptor desensitization studies. Furthermore, this guide includes visualizations of key signaling pathways and experimental workflows to facilitate a deeper understanding of the experimental design and data interpretation.

Introduction to Butaxamine and Receptor Desensitization

The β2-adrenergic receptor is a G-protein coupled receptor (GPCR) that plays a crucial role in various physiological processes, including smooth muscle relaxation, cardiac function, and metabolic regulation.[1] Prolonged or repeated stimulation of the β2AR by agonists, such as the endogenous catecholamines epinephrine (B1671497) and norepinephrine (B1679862) or synthetic drugs like isoproterenol (B85558), leads to a progressive decrease in the receptor's responsiveness, a phenomenon known as desensitization.[1] This process is a critical physiological feedback mechanism to prevent overstimulation of cells and is also a key consideration in the development of therapeutic agents targeting the β2AR.

Butaxamine is a selective antagonist of the β2-adrenergic receptor.[2] Its primary utility in research is to pharmacologically isolate the β2AR from other adrenergic receptor subtypes, thereby allowing for a focused investigation of its function and regulation.[2] By selectively blocking the β2AR, researchers can dissect the specific signaling pathways and desensitization mechanisms attributable to this receptor subtype.

Quantitative Data: Pharmacological Profile of Butaxamine

Parameter	Value	Receptor Subtype	Tissue/System	Reference
pA2	7.23	β2-Adrenergic Receptor	Guinea-pig isolated tracheal chain	[3]

Note: The pA2 value is a functional measure of antagonism. A higher pA2 value indicates greater antagonist potency. Further studies are needed to determine the precise binding affinities (Ki) of butaxamine for human β1 and β2 adrenergic receptors expressed in recombinant systems.

Signaling Pathways and Desensitization Mechanisms

Agonist binding to the β2AR initiates a cascade of intracellular events, leading to a physiological response. Concurrently, several mechanisms are activated to attenuate the signal and induce desensitization. Butaxamine can be used to block these processes at the receptor level, allowing for the study of the downstream signaling components.

β2-Adrenergic Receptor Signaling Pathway

The canonical signaling pathway for the β2AR involves the activation of adenylyl cyclase and the production of cyclic AMP (cAMP).

Caption: β2-Adrenergic Receptor Gs Signaling Pathway.

Mechanisms of β2-Adrenergic Receptor Desensitization

Desensitization of the β2AR is a multi-step process involving receptor phosphorylation by G-protein coupled receptor kinases (GRKs) and second messenger-dependent kinases like PKA, followed by the binding of β-arrestin.

Caption: Key Steps in β2AR Desensitization.

Experimental Protocols

The following protocols provide a framework for investigating β2AR desensitization using butaxamine. These are generalized protocols and should be optimized for specific cell types and experimental conditions.

Radioligand Binding Assay to Determine Butaxamine Affinity

This protocol is designed to determine the binding affinity (Ki) of butaxamine for the β2AR.

Materials:

• Cell Membranes: Membranes prepared from cells expressing the β2AR (e.g., HEK293 or CHO cells).

• Radioligand: [3H]-dihydroalprenolol (DHA) or another suitable β-adrenergic antagonist radioligand.

• Butaxamine: A range of concentrations.

• Non-specific binding control: A high concentration of a non-labeled, non-selective β-antagonist (e.g., propranolol).

• Binding Buffer: (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Filtration apparatus: Glass fiber filters and a cell harvester.

• Scintillation counter and fluid.

Procedure:

• Membrane Preparation: Homogenize cells in lysis buffer and prepare a membrane fraction by centrifugation. Resuspend the membrane pellet in binding buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Binding buffer

  • A fixed concentration of radioligand.

  • Varying concentrations of butaxamine (for competition curve).

  • A high concentration of propranolol (B1214883) (for non-specific binding).

  • Cell membrane preparation.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a function of the log of the butaxamine concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of butaxamine that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/KD), where [L] is the concentration of the radioligand and KD is its dissociation constant.

Functional Assay: cAMP Measurement to Assess Desensitization

This protocol measures the desensitization of the β2AR-mediated cAMP response.

Materials:

• Cell Line: A cell line endogenously or recombinantly expressing the β2AR (e.g., HEK293, A431).

• β-agonist: Isoproterenol or another suitable β-agonist.

• Butaxamine.

• Phosphodiesterase (PDE) inhibitor: (e.g., IBMX) to prevent cAMP degradation.

• cAMP Assay Kit: (e.g., ELISA, HTRF, or other commercially available kits).

• Cell culture reagents.

Procedure:

• Cell Culture: Plate cells in 96-well plates and grow to a suitable confluency.

• Desensitization (Pre-treatment):

  • Treat cells with a high concentration of isoproterenol for a specified period (e.g., 30 minutes to several hours) to induce desensitization.

  • Include a control group treated with vehicle only.

• Wash: Carefully wash the cells with pre-warmed buffer to remove the agonist.

• Antagonist Treatment (to confirm β2AR involvement):

  • In a parallel set of experiments, pre-incubate cells with butaxamine for a short period (e.g., 15-30 minutes) before the desensitization step with isoproterenol.

• Re-stimulation:

  • Add a range of concentrations of isoproterenol to both the desensitized and control wells in the presence of a PDE inhibitor.

  • Incubate for a short period (e.g., 10-15 minutes) to stimulate cAMP production.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP concentration using a cAMP assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Generate concentration-response curves for isoproterenol in both control and desensitized cells.

  • Compare the Emax (maximum response) and EC50 (potency) values between the two conditions to quantify the extent of desensitization.

  • In the butaxamine-treated group, the isoproterenol-induced cAMP production should be blocked, confirming the response is mediated by the β2AR.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the workflow for a typical desensitization experiment and the logical use of butaxamine.

Caption: Experimental Workflow for a β2AR Desensitization Assay.

Caption: Logic for Using Butaxamine to Confirm β2AR Mediation.

Conclusion

Butaxamine is an essential tool for researchers investigating the pharmacology and regulation of the β2-adrenergic receptor. Its selectivity allows for the precise dissection of β2AR-specific desensitization mechanisms. By employing the experimental approaches outlined in this guide, scientists can gain valuable insights into the molecular events that govern receptor signaling and its attenuation. A thorough understanding of these processes is fundamental for the development of novel and more effective therapeutics targeting the β2-adrenergic receptor.

References

• 1. ClinPGx [clinpgx.org]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Understanding the Selectivity of Butaxamine for β2 over β1 Adrenergic Receptors: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed examination of butaxamine (B1668089), a pharmacological tool compound known for its selective antagonist activity at the β2-adrenergic receptor (β2-AR) over the β1-adrenergic receptor (β1-AR). We delve into the quantitative measures of this selectivity, the experimental methods used for its determination, and the underlying molecular signaling pathways. This guide is intended to serve as a comprehensive resource for professionals engaged in adrenergic receptor research and drug development.

Introduction to Butaxamine and Adrenergic Receptor Selectivity

The β-adrenergic receptors, primarily the β1 and β2 subtypes, are members of the G protein-coupled receptor (GPCR) superfamily and are critical mediators of the physiological effects of the endogenous catecholamines, epinephrine (B1671497) and norepinephrine (B1679862).[1] While both subtypes are co-expressed in various tissues, their physiological roles can be distinct. For instance, in the heart, β1-AR stimulation is the primary driver of increased heart rate and contractility, whereas β2-ARs are predominant in bronchial smooth muscle, where their activation leads to bronchodilation.[2][3]

This differential distribution and function underscore the importance of receptor subtype selectivity in pharmacology. A selective antagonist can inhibit the function of one receptor subtype while minimizing effects on another, thereby reducing off-target side effects. Butaxamine is widely recognized and utilized in preclinical research as a potent and selective β2-adrenoceptor antagonist.[2][4] Its ability to preferentially block β2-ARs makes it an invaluable tool for dissecting the specific roles of this receptor subtype in various physiological and pathological processes, such as in bone metabolism and inflammation.[5][6] This guide explores the foundation of this selectivity.

Quantitative Analysis of Butaxamine Selectivity

The selectivity of a compound is quantitatively expressed by comparing its binding affinity (Ki) or functional potency (IC50) for different receptor subtypes. A higher ratio of Ki(β1)/Ki(β2) indicates greater selectivity for the β2-AR. While butaxamine is extensively cited as a selective β2-AR antagonist, a definitive, side-by-side comparison of its binding affinities from a single, comprehensive study was not available in the immediate search results. The data is often presented in the context of specific experimental models.[7] However, its established use in research is predicated on a significant and functionally relevant degree of selectivity.

Table 1: Summary of Butaxamine Binding Affinity for β-Adrenergic Receptors

Compound	Receptor Subtype	Binding Affinity (Ki or pKi)	Selectivity (β1/β2 Ratio)	Source Context
Butaxamine	β1-Adrenergic	Data not explicitly found in search results.	\multirow{2}{*}{Significantly > 1 (Qualitatively High)}	Routinely used as a selective β2-AR antagonist in functional studies, confirming its preferential activity.[2][5][7]
β2-Adrenergic	Data not explicitly found in search results.

Note: The lack of specific Ki values in the provided search results highlights a gap in readily accessible, aggregated data. Researchers should consult specialized pharmacology databases or specific primary literature for precise values derived from defined experimental conditions.

Molecular dynamics simulations provide insight into the interaction, showing that butaxamine binding induces a rigid and stable conformation in the β2-AR, which is characteristic of an antagonist.[2] This structural stabilization likely contributes to its potent inhibitory effect at this subtype.

Experimental Determination of Receptor Selectivity

The gold standard for quantifying the binding affinity and selectivity of a compound like butaxamine is the competitive radioligand binding assay. This method measures the ability of an unlabeled compound (the "competitor," e.g., butaxamine) to displace a radiolabeled ligand that is known to bind to the receptor of interest.

Detailed Protocol: Competitive Radioligand Binding Assay

This protocol is a synthesized methodology based on standard practices for determining adrenergic receptor affinity.

• Membrane Preparation:

  • Culture cells stably expressing a high density of a single human β-AR subtype (e.g., HEK-293 or CHO cells transfected with either β1-AR or β2-AR).[8]

  • Harvest the cells and homogenize them in an ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, with protease inhibitors).

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes containing the receptors.

  • Wash the membrane pellet and resuspend it in an appropriate assay buffer. Determine the protein concentration using a standard method like the BCA assay.

• Assay Procedure:

  • In a 96-well plate, set up reactions in triplicate, typically with a final volume of 200-250 µL.

  • Total Binding: Add membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]-Dihydroalprenolol, a non-selective β-AR antagonist), and assay buffer.

  • Non-specific Binding (NSB): Add membrane preparation, radioligand, and a high concentration of a non-labeled, non-selective antagonist (e.g., 10 µM Propranolol) to saturate all specific binding sites.

  • Competitive Binding: Add membrane preparation, radioligand, and serial dilutions of the competitor compound (butaxamine).

  • Incubate the plate for a set time (e.g., 60-90 minutes) at a specific temperature (e.g., 30°C) to allow the binding to reach equilibrium.

• Separation and Detection:

  • Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., Whatman GF/B). This separates the receptor-bound radioligand from the free radioligand in the solution.

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add a scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the specific binding percentage against the logarithm of the butaxamine concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve to the data to determine the IC50 value (the concentration of butaxamine that inhibits 50% of specific radioligand binding).

  • Convert the IC50 value to an inhibition constant (Ki ) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/KD), where [L] is the concentration of the radioligand and KD is its dissociation constant for the receptor.

  • Repeat the entire procedure for both β1-AR and β2-AR expressing membranes to determine the respective Ki values and calculate the selectivity ratio.

Visualization of Experimental Workflow

Caption: Workflow for a competitive radioligand binding assay.

Core Signaling Pathway and Mechanism of Antagonism

β-adrenergic receptors mediate their effects by coupling to a heterotrimeric Gs protein. Butaxamine, as an antagonist, binds to the receptor but does not induce the conformational change necessary for G protein activation, thereby blocking the downstream signaling cascade initiated by endogenous agonists.

The Canonical β-Adrenergic Signaling Pathway

• Agonist Binding: An agonist (e.g., epinephrine) binds to the β-AR.

• G Protein Activation: The receptor-agonist complex promotes the exchange of GDP for GTP on the α-subunit of the associated Gs protein (Gαs), causing Gαs to dissociate from the βγ-subunits.[3]

• Adenylyl Cyclase Activation: The activated Gαs-GTP complex binds to and activates the enzyme adenylyl cyclase.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP into the second messenger, cyclic adenosine (B11128) monophosphate (cAMP).[3]

• PKA Activation: cAMP binds to the regulatory subunits of Protein Kinase A (PKA), causing the release and activation of its catalytic subunits.

• Downstream Phosphorylation: Activated PKA phosphorylates numerous intracellular proteins, leading to the final physiological response (e.g., smooth muscle relaxation or increased cardiac contractility).[3]

Visualization of Signaling and Antagonism

Caption: Butaxamine competitively blocks agonist binding to the β2-AR.

Logical Framework of Selective Antagonism

The utility of butaxamine stems directly from its selective inhibition of the β2-AR signaling pathway. By binding preferentially to this subtype, it allows researchers to isolate and study β2-AR-mediated functions without confounding effects from β1-AR blockade.

Caption: Butaxamine's high affinity for β2-AR leads to selective blockade.

Conclusion

Butaxamine is an essential pharmacological tool whose value is defined by its selective antagonism of the β2-adrenergic receptor. While precise, universally cited binding affinity values require consultation of specific literature, its functional selectivity is well-established through decades of research. Understanding the principles of radioligand binding assays and the canonical Gs-coupled signaling pathway is fundamental to appreciating how this selectivity is determined and how it translates into specific biological outcomes. This guide provides the core technical and theoretical framework for professionals working with this important compound.

References

• 1. Binding pathway determines norepinephrine selectivity for the human β1AR over β2AR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynamic behavior of fully solvated β2-adrenergic receptor, embedded in the membrane with bound agonist or antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CV Pharmacology | Beta-Adrenoceptor Agonists (β-agonists) [cvpharmacology.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The selectivity of β-adrenoceptor agonists at human β1-, β2- and β3-adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Butaxamine's Impact on Cyclic AMP (cAMP) Levels

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Butaxamine (B1668089) is a selective antagonist of the β2-adrenergic receptor, a key component in the G-protein coupled receptor (GPCR) signaling pathway that modulates intracellular levels of the second messenger cyclic adenosine (B11128) monophosphate (cAMP). This technical guide provides a comprehensive overview of butaxamine's mechanism of action and its consequential impact on cAMP levels. Through a detailed examination of its antagonistic properties, this document summarizes available quantitative data, outlines relevant experimental protocols, and visualizes the pertinent signaling pathways. Butaxamine effectively inhibits the increase in cAMP typically induced by β2-adrenergic agonists by competitively binding to the β2-adrenoceptor, thereby preventing the activation of adenylyl cyclase. While its primary role is as an antagonist, the potential for inverse agonist activity, which would involve a reduction in basal cAMP levels, is also a key consideration in its pharmacological profile.

Introduction

Cyclic AMP is a ubiquitous second messenger that plays a crucial role in numerous physiological processes, including metabolic regulation, smooth muscle relaxation, and cardiac function. The intracellular concentration of cAMP is tightly regulated, primarily through its synthesis by adenylyl cyclase and its degradation by phosphodiesterases. The β2-adrenergic receptor, upon stimulation by endogenous agonists like epinephrine (B1671497) or synthetic agonists such as isoproterenol (B85558) and salbutamol, activates a stimulatory G-protein (Gs), which in turn activates adenylyl cyclase to produce cAMP.

Butaxamine, as a selective β2-adrenergic receptor antagonist, serves as a valuable pharmacological tool for dissecting the roles of the β2-adrenergic signaling pathway. Its ability to block agonist-induced cAMP production allows for the elucidation of downstream effects of this pathway in various cellular and physiological contexts. This guide will delve into the specifics of this interaction, presenting the quantitative data available and the methodologies used to obtain it.

Mechanism of Action of Butaxamine on cAMP Signaling

Butaxamine exerts its effect on cAMP levels by competitively antagonizing the β2-adrenergic receptor. By binding to the receptor, it prevents the binding of β2-agonists, thereby inhibiting the activation of the Gs protein and subsequent stimulation of adenylyl cyclase. This leads to a reduction or complete blockage of the agonist-induced increase in intracellular cAMP.

Signaling Pathway Diagram

Caption: Butaxamine's antagonistic effect on the β2-adrenergic receptor signaling pathway.

Quantitative Analysis of Butaxamine's Impact on cAMP

The potency of butaxamine as a β2-adrenoceptor antagonist has been quantified in various studies, primarily through the determination of its pA2 value. The pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's dose-response curve.

Parameter	Value	Agonist	Tissue/Cell System	Reference
pA2	6.90	Salbutamol	Guinea pig tracheal smooth muscle	[1]
pA2	7.23	D(-)-Isoproterenol	Guinea-pig tracheal chain	[2]
Potency Comparison	Slightly more potent than practolol	Isoproterenol	Human fat cell adenylate cyclase	[3]

Note: While pA2 values are derived from functional assays (e.g., muscle relaxation), they reflect the antagonist's affinity for the receptor and are thus directly relevant to its ability to inhibit upstream signaling events like cAMP production.

Experimental Protocols

This section provides a detailed methodology for a key experiment to quantify the antagonistic effect of butaxamine on agonist-stimulated cAMP accumulation.

Experiment: Determination of Butaxamine's IC50 for Inhibition of Isoproterenol-Stimulated cAMP Accumulation in Cultured Cells

Objective: To determine the concentration of butaxamine that inhibits 50% of the maximal cAMP response induced by the β2-adrenergic agonist isoproterenol.

Materials:

• Cell line expressing β2-adrenergic receptors (e.g., C6 glioma cells, CHO cells stably expressing the human β2-receptor, or primary adipocytes)

• Cell culture medium and supplements

• Isoproterenol hydrochloride

• Butaxamine hydrochloride

• Phosphodiesterase (PDE) inhibitor (e.g., 3-isobutyl-1-methylxanthine, IBMX)

• cAMP assay kit (e.g., Radioimmunoassay (RIA), ELISA, or FRET-based biosensor assay)

• Cell lysis buffer

• Multi-well cell culture plates (e.g., 24- or 96-well)

• Standard laboratory equipment (incubator, centrifuge, plate reader, etc.)

Experimental Workflow Diagram:

Caption: Workflow for determining butaxamine's IC50 on agonist-stimulated cAMP.

Detailed Procedure:

• Cell Culture and Seeding:

  • Culture the chosen cell line under standard conditions.

  • Seed the cells into 24- or 96-well plates at an appropriate density to achieve 80-90% confluency on the day of the experiment.

• Compound Preparation:

  • Prepare a stock solution of isoproterenol in distilled water.

  • Prepare a stock solution of butaxamine in a suitable solvent (e.g., distilled water or DMSO).

  • Prepare serial dilutions of butaxamine to cover a wide concentration range (e.g., 10^-10 M to 10^-4 M).

  • Prepare a solution of a PDE inhibitor (e.g., 0.5 mM IBMX) in the assay buffer to prevent cAMP degradation.

• Assay Protocol:

  • Wash the confluent cell monolayers with a serum-free medium or a suitable buffer (e.g., Hanks' Balanced Salt Solution).

  • Pre-incubate the cells with 100 µL of assay buffer containing the PDE inhibitor for 15-30 minutes at 37°C.

  • Add 50 µL of the various dilutions of butaxamine to the appropriate wells. Include a vehicle control (no butaxamine). Incubate for 20-30 minutes at 37°C.

  • Add 50 µL of isoproterenol at a fixed concentration (typically the EC80, the concentration that gives 80% of the maximal response, to ensure a robust signal for inhibition) to all wells except for the basal control wells (which receive only the vehicle).

  • Incubate the plates for 10-15 minutes at 37°C to stimulate cAMP production.

  • Terminate the reaction by aspirating the medium and adding 100 µL of ice-cold cell lysis buffer provided with the cAMP assay kit.

  • Incubate for 10-20 minutes at room temperature with gentle shaking to ensure complete cell lysis.

• cAMP Quantification:

  • Follow the instructions of the chosen cAMP assay kit (e.g., competitive ELISA or RIA) to measure the cAMP concentration in the cell lysates. This typically involves creating a standard curve with known cAMP concentrations.

• Data Analysis:

  • Calculate the percentage of inhibition of the isoproterenol-stimulated cAMP response for each concentration of butaxamine.

  • Plot the percentage of inhibition against the logarithm of the butaxamine concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism) to determine the IC50 value.

Inverse Agonist Potential of Butaxamine

Inverse agonism occurs when a ligand binds to the same receptor as an agonist but elicits the opposite pharmacological response. In the context of the β2-adrenergic receptor, which can exhibit some level of constitutive (agonist-independent) activity, an inverse agonist would decrease the basal level of cAMP. While many β-blockers have been shown to act as inverse agonists, specific studies demonstrating this property for butaxamine are not prominent in the available literature[3][4].

Experimental Approach to Assess Inverse Agonism:

To investigate the potential inverse agonist activity of butaxamine, an experiment similar to the one described above would be performed, but in the absence of an agonist.

Workflow for Assessing Inverse Agonism:

Caption: Workflow to test for butaxamine's potential inverse agonist activity on basal cAMP levels.

A statistically significant decrease in basal cAMP levels in the presence of butaxamine would indicate inverse agonist activity.

Conclusion

Butaxamine is a well-established selective β2-adrenergic receptor antagonist that effectively inhibits agonist-induced increases in intracellular cAMP. Its potency has been quantified through pA2 values in functional assays. While direct IC50 values for cAMP inhibition are not widely reported, the provided experimental protocol offers a robust method for their determination. The potential for butaxamine to act as an inverse agonist on basal cAMP levels remains an area for further investigation. This technical guide provides a foundational understanding for researchers and professionals in drug development to effectively utilize butaxamine as a tool to probe the β2-adrenergic-cAMP signaling axis.

References

• 1. cAMP-independent mechanism is significantly involved in beta2-adrenoceptor-mediated tracheal relaxation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Inverse agonist activity of beta-adrenergic antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Systematic Review of Inverse Agonism at Adrenoceptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Butaxamine Dosage and Administration in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction to Butaxamine (B1668089)

Butaxamine is a selective β2-adrenergic receptor (β2-AR) antagonist. It is primarily utilized in experimental research to investigate the role of β2-adrenergic signaling in various physiological and pathological processes. By selectively blocking β2-ARs, butaxamine allows researchers to elucidate the specific contributions of this receptor subtype, distinct from β1-ARs, which are predominantly found in the heart. Its utility has been demonstrated in studies related to bone metabolism, inflammation, and other conditions where the sympathetic nervous system plays a regulatory role. Butaxamine's mechanism of action involves the competitive inhibition of endogenous catecholamines, such as epinephrine (B1671497) and norepinephrine, at the β2-AR, thereby preventing the activation of downstream signaling cascades.

Data Presentation

The following tables summarize quantitative data on butaxamine dosage and administration from various in vivo studies in mice and rats.

Table 1: Butaxamine Dosage and Administration in Mice

Mouse Model	Administration Route	Dosage	Vehicle	Treatment Frequency & Duration	Reference
Aged C57BL/6 Mice	Intraperitoneal (i.p.)	1.0, 3.0, and 10.0 mg/kg	Saline	Before each of nine bouts of cantilever bending	[1][2]
Not Specified	Intrathecal (i.t.)	1-10 µg/5 µl	Not Specified	Single dose	[3]
Zymosan-induced inflammation	Intraperitoneal (i.p.)	Not specified in abstract	Not Specified	Pretreatment before oxygen therapy	[4]

Table 2: Butaxamine Dosage and Administration in Rats

Rat Model	Administration Route	Dosage	Vehicle	Treatment Frequency & Duration	Reference
Spontaneously Hypertensive Rat	Oral gavage (p.o.)	0.1, 1, and 10 mg/kg	Not Specified	Once daily for 12 weeks	[5]

Signaling Pathway

Butaxamine acts as an antagonist at the β2-adrenergic receptor, a G-protein coupled receptor (GPCR). In the canonical signaling pathway, the binding of an agonist (like epinephrine) to the β2-AR activates the stimulatory G-protein (Gs). The α-subunit of Gs then activates adenylyl cyclase, which converts ATP to cyclic AMP (cAMP). Elevated cAMP levels lead to the activation of Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to a cellular response. Butaxamine blocks this initial receptor activation, thereby inhibiting the entire downstream cascade.

Butaxamine's inhibitory effect on the β2-adrenergic signaling pathway.

Experimental Protocols

The following are detailed methodologies for the administration of butaxamine in mice, based on cited literature and general best practices.

Protocol 1: Intraperitoneal (i.p.) Injection of Butaxamine

This protocol is adapted from studies investigating the effects of butaxamine on bone anabolism in aged mice.[1][2]

Materials:

• Butaxamine hydrochloride

• Sterile, pyrogen-free 0.9% saline for injection

• Sterile 1 mL syringes with 25-27 gauge needles

• Analytical balance

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• 70% ethanol (B145695) for disinfection

• Appropriate personal protective equipment (PPE)

Procedure:

• Preparation of Butaxamine Solution:

  • On the day of injection, weigh the required amount of butaxamine hydrochloride using an analytical balance.

  • Dissolve the butaxamine in sterile 0.9% saline to the desired final concentration (e.g., for a 10 mg/kg dose in a 25 g mouse with an injection volume of 0.1 mL, the concentration would be 2.5 mg/mL).

  • Vortex the solution until the butaxamine is completely dissolved. Ensure the final solution is clear and free of particulates.

• Animal Handling and Injection:

  • Weigh each mouse to accurately calculate the injection volume.

  • Gently restrain the mouse, exposing the abdomen.

  • Disinfect the injection site in the lower right or left quadrant of the abdomen with 70% ethanol. Avoid the midline to prevent puncture of the bladder or cecum.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity.

  • Aspirate slightly to ensure the needle has not entered a blood vessel or organ.

  • Slowly inject the calculated volume of the butaxamine solution.

  • Withdraw the needle and return the mouse to its cage.

  • Monitor the mouse for any adverse reactions post-injection.

Workflow for intraperitoneal injection of butaxamine in mice.

Protocol 2: Oral Gavage (p.o.) Administration of Butaxamine

Materials:

• Butaxamine hydrochloride

• 0.5% (w/v) methylcellulose (B11928114) in sterile water

• Sterile water

• Analytical balance

• Mortar and pestle (optional)

• Beaker and magnetic stirrer, or homogenizer

• Calibrated oral gavage needles (20-22 gauge for mice)

• Syringes (1 mL or appropriate size)

• PPE

Procedure:

• Preparation of Butaxamine Suspension:

  • Weigh the required amount of butaxamine hydrochloride.

  • If the particle size is large, gently grind the powder using a mortar and pestle to create a finer powder.

  • In a small beaker, create a paste by adding a small amount of the 0.5% methylcellulose vehicle to the butaxamine powder and mixing thoroughly.

  • Gradually add the remaining vehicle while continuously stirring or homogenizing to achieve a uniform suspension of the desired final concentration.

• Animal Handling and Gavage:

  • Weigh the mouse to determine the correct gavage volume. The typical maximum volume for oral gavage in mice is 10 mL/kg.

  • Gently restrain the mouse, holding it in an upright position.

  • Measure the correct length for gavage needle insertion by holding the needle alongside the mouse, from the tip of the nose to the last rib.

  • Insert the gavage needle into the mouth, passing it over the tongue and down the esophagus. The needle should pass smoothly without resistance.

  • Slowly administer the butaxamine suspension.

  • Gently remove the gavage needle and return the mouse to its cage.

  • Monitor the animal for any signs of distress, such as difficulty breathing.

Workflow for oral gavage administration of butaxamine in mice.

References

• 1. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. read.qxmd.com [read.qxmd.com]
• 7. researchgate.net [researchgate.net]
• 8. cea.unizar.es [cea.unizar.es]

Application Notes and Protocols for Studying Metabolic Disorders Using Butaxamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic disorders such as obesity, type 2 diabetes, and metabolic syndrome represent a growing global health crisis. The sympathetic nervous system, through the action of catecholamines on adrenergic receptors, plays a crucial role in regulating energy metabolism. Specifically, the β2-adrenergic receptor (β2-AR) is a key mediator of metabolic processes, including lipolysis and glucose uptake. Butaxamine (B1668089), a potent and selective β2-AR antagonist, serves as a valuable pharmacological tool to investigate the role of this receptor in both normal metabolic regulation and the pathophysiology of metabolic diseases.[1][2][3] These application notes provide a comprehensive overview and detailed protocols for utilizing butaxamine to study metabolic disorders.

Mechanism of Action

Butaxamine selectively binds to and blocks the β2-adrenergic receptor, thereby inhibiting the downstream signaling cascade initiated by endogenous agonists like epinephrine (B1671497) and norepinephrine.[1][2] In metabolic tissues such as adipose tissue and skeletal muscle, the activation of β2-ARs typically leads to an increase in intracellular cyclic AMP (cAMP) levels, activation of Protein Kinase A (PKA), and subsequent phosphorylation of target enzymes that regulate glucose and lipid metabolism.[4] By blocking this pathway, butaxamine allows for the elucidation of the specific contributions of β2-AR signaling to metabolic processes.

Key Applications in Metabolic Research

• Investigating Insulin (B600854) Resistance: By antagonizing the β2-AR, butaxamine can be used to study the interplay between adrenergic signaling and insulin sensitivity in tissues like adipose and muscle.

• Elucidating Lipolysis Regulation: Butaxamine is instrumental in dissecting the specific role of the β2-AR in catecholamine-induced lipolysis, the breakdown of triglycerides into free fatty acids and glycerol (B35011).

• Studying Glucose Homeostasis: The use of butaxamine can help clarify the contribution of β2-AR signaling to glucose uptake and utilization in various cell types.[1][3]

• Pharmacological Validation of Drug Targets: Butaxamine can be employed to validate the β2-AR as a potential therapeutic target for metabolic disorders.

Data Presentation

Table 1: Hypothetical Effect of Butaxamine on Isoproterenol-Stimulated Glucose Uptake in 3T3-L1 Adipocytes

Treatment Group	Glucose Uptake (pmol/min/mg protein)	% of Isoproterenol (B85558) Response
Basal	150 ± 12	N/A
Isoproterenol (10 µM)	350 ± 25	100%
Isoproterenol (10 µM) + Butaxamine (1 µM)	180 ± 15	15%
Isoproterenol (10 µM) + Butaxamine (10 µM)	155 ± 14	2.5%
Butaxamine (10 µM) alone	145 ± 11	N/A

Table 2: Hypothetical Effect of Butaxamine on Isoproterenol-Induced Lipolysis in Primary Human Adipocytes

Treatment Group	Glycerol Release (nmol/hour/10^6 cells)	% of Isoproterenol Response
Basal	25 ± 3	N/A
Isoproterenol (1 µM)	150 ± 12	100%
Isoproterenol (1 µM) + Butaxamine (100 nM)	55 ± 6	24%
Isoproterenol (1 µM) + Butaxamine (1 µM)	30 ± 4	4%
Butaxamine (1 µM) alone	23 ± 2	N/A

Experimental Protocols

Protocol 1: In Vitro Glucose Uptake Assay in 3T3-L1 Adipocytes

Objective: To determine the effect of butaxamine on β2-AR-mediated glucose uptake.

Materials:

• Differentiated 3T3-L1 adipocytes

• Dulbecco's Modified Eagle's Medium (DMEM)

• Krebs-Ringer-HEPES (KRH) buffer

• Butaxamine hydrochloride

• Isoproterenol hydrochloride (β-adrenergic agonist)

• 2-deoxy-D-[³H]glucose

• Phloretin (glucose transport inhibitor)

• Scintillation counter and fluid

Procedure:

• Seed and differentiate 3T3-L1 preadipocytes into mature adipocytes in 12-well plates.

• On the day of the experiment, wash the cells twice with warm KRH buffer.

• Pre-incubate the cells for 30 minutes at 37°C with KRH buffer containing various concentrations of butaxamine (e.g., 1 µM, 10 µM) or vehicle control.

• Add isoproterenol (e.g., 10 µM) to the designated wells to stimulate glucose uptake and incubate for 20 minutes at 37°C. Include a basal (no isoproterenol) control.

• Initiate glucose uptake by adding 2-deoxy-D-[³H]glucose to a final concentration of 0.1 µCi/mL and incubate for 5 minutes at 37°C.

• Terminate the assay by washing the cells three times with ice-cold KRH buffer containing 200 µM phloretin.

• Lyse the cells with 0.1 M NaOH.

• Transfer the lysate to scintillation vials, add scintillation fluid, and measure radioactivity using a scintillation counter.

• Determine the protein concentration of the cell lysates for normalization of glucose uptake data.

Protocol 2: In Vitro Lipolysis Assay in Primary Adipocytes

Objective: To assess the inhibitory effect of butaxamine on β2-AR-stimulated lipolysis.

Materials:

• Isolated primary adipocytes (e.g., from human or rodent adipose tissue)

• Krebs-Ringer bicarbonate buffer with 4% BSA (KRB-BSA)

• Butaxamine hydrochloride

• Isoproterenol hydrochloride

• Glycerol Assay Kit (Colorimetric or Fluorometric)

Procedure:

• Isolate primary adipocytes using collagenase digestion of adipose tissue.

• Wash the isolated adipocytes with KRB-BSA buffer.

• Resuspend the adipocytes in fresh KRB-BSA buffer at a concentration of approximately 1-2 x 10^6 cells/mL.

• Pre-incubate the adipocyte suspension for 30 minutes at 37°C with various concentrations of butaxamine (e.g., 100 nM, 1 µM) or vehicle control.

• Stimulate lipolysis by adding isoproterenol (e.g., 1 µM) and incubate for 2 hours at 37°C in a shaking water bath. Include a basal (no isoproterenol) control.

• At the end of the incubation, place the tubes on ice to stop the reaction.

• Separate the infranatant (aqueous layer) from the floating adipocytes.

• Measure the glycerol concentration in the infranatant using a commercial glycerol assay kit according to the manufacturer's instructions.

Mandatory Visualizations

Butaxamine's blockade of the β2-adrenergic signaling pathway.

Workflow for the in vitro glucose uptake assay.

References

• 1. β2-Adrenergic Receptor Knockout Mice Exhibit A Diabetic Retinopathy Phenotype | PLOS One [journals.plos.org]
• 2. β2-Adrenergic receptor agonist administration promotes counter-regulatory responses and recovery from hypoglycaemia in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. joe.bioscientifica.com [joe.bioscientifica.com]
• 4. β-Adrenoceptor Signaling Networks in Adipocytes for Recruiting Stored Fat and Energy Expenditure - PMC [pmc.ncbi.nlm.nih.gov]

Application of Butaxamine in Cardiovascular Physiology Studies: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine (B1668089) is a selective β2-adrenergic receptor antagonist utilized primarily in experimental pharmacology and physiology to investigate the specific roles of β2-adrenergic receptors in various physiological processes. Unlike non-selective beta-blockers, butaxamine allows for the targeted blockade of β2 receptors, enabling researchers to dissect their contributions to cardiovascular function, distinct from β1-adrenergic effects. These application notes provide a detailed overview of the use of butaxamine in cardiovascular research, including its mechanism of action, effects on key cardiovascular parameters, and comprehensive experimental protocols.

Mechanism of Action

Butaxamine functions as a competitive antagonist at β2-adrenergic receptors. These receptors are G-protein coupled receptors that, upon stimulation by endogenous catecholamines like epinephrine, typically activate a Gs-alpha subunit. This, in turn, stimulates adenylyl cyclase to produce cyclic adenosine (B11128) monophosphate (cAMP), a second messenger that mediates various downstream effects, including smooth muscle relaxation in blood vessels and bronchioles. By blocking these receptors, butaxamine prevents this signaling cascade, thereby inhibiting β2-mediated vasodilation and other effects. In the heart, while β1 receptors are predominant, β2 receptors are also present and their blockade can influence cardiovascular function.

Data Presentation: Effects of Butaxamine on Cardiovascular Parameters

The following table summarizes the quantitative effects of intravenous butaxamine administration on key cardiovascular parameters in anesthetized cats.

Parameter	Dosage	Route of Administration	Animal Model	Key Effects	Reference
Heart Rate	5 mg/kg	Intravenous	Anesthetized Cats	Decrease	[1]
Aortic dp/dt (max)	5 mg/kg	Intravenous	Anesthetized Cats	Decrease	[1]
Cardiac Effort Index	5 mg/kg	Intravenous	Anesthetized Cats	Decrease	[1]
Myocardial Blood Flow	5 mg/kg	Intravenous	Anesthetized Cats	Decrease	[1]
Myocardial Vascular Resistance	5 mg/kg	Intravenous	Anesthetized Cats	Increase	[1]
Blood Pressure	25-400 µg/kg	Intracisternal	Anesthetized Dogs	No significant change	[2]
Heart Rate	25-400 µg/kg	Intracisternal	Anesthetized Dogs	No significant change	[2]

Experimental Protocols

Protocol 1: In Vivo Assessment of Cardiovascular Effects of Butaxamine in a Feline Model

This protocol outlines a procedure to investigate the effects of butaxamine on hemodynamics in anesthetized cats, based on established methodologies.

1. Animal Preparation:

• Adult cats of either sex are anesthetized with an appropriate anesthetic agent (e.g., a combination of a sedative and an induction agent).
• The animal is intubated, and artificial respiration is maintained.
• Catheters are placed in a femoral artery for blood pressure measurement and in a femoral vein for drug administration.
• For cardiac output and myocardial blood flow measurements, further instrumentation such as a thermodilution catheter in the pulmonary artery or a flow probe around the coronary artery may be surgically placed.

2. Hemodynamic Monitoring:

• Arterial blood pressure is continuously monitored using a pressure transducer connected to the arterial catheter.
• Heart rate is derived from the arterial pressure waveform or an electrocardiogram (ECG).
• Cardiac output can be measured using the thermodilution technique.
• Myocardial blood flow can be assessed using a coronary flow probe or microsphere techniques.
• Aortic dp/dt (an index of myocardial contractility) can be derived from the arterial pressure waveform.

3. Butaxamine Administration:

• A stock solution of butaxamine hydrochloride is prepared in sterile saline.
• Following a stabilization period with stable baseline hemodynamic recordings, butaxamine is administered intravenously as a bolus injection (e.g., 5 mg/kg).
• Hemodynamic parameters are continuously recorded before, during, and after drug administration for a specified period to observe the full extent and duration of the effects.

4. Data Analysis:

• Data is collected and analyzed to determine the mean and standard error of the mean for each parameter at baseline and at various time points after butaxamine administration.
• Statistical analysis (e.g., paired t-test or ANOVA) is used to determine the significance of any observed changes from baseline.

Visualizations

Signaling Pathway of Butaxamine Action

References

• 1. Intrinsic sympathomimetic activity and coronary blood flow - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cardio-selective β-adrenoceptor blockade and the coronary circulation - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of Butaxamine Solutions for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Butaxamine solutions for use in various experimental settings. Butaxamine, a selective β2-adrenergic receptor antagonist, is a valuable tool for investigating the role of β2-adrenergic signaling in physiological and pathological processes.[1][2] Proper preparation of Butaxamine solutions is critical for obtaining accurate and reproducible experimental results. This document outlines the necessary information on the chemical properties, solubility, and stability of Butaxamine, along with step-by-step protocols for preparing solutions for both in vitro and in vivo applications.

Chemical and Physical Properties

Butaxamine is commonly available as Butaxamine hydrochloride, a white to off-white solid.[3] Understanding its fundamental properties is essential for proper handling and solution preparation.

Property	Value
Chemical Name	α-(1-[tert-Butylamino]ethyl)-2,5-dimethoxybenzyl alcohol hydrochloride
Molecular Formula	C₁₅H₂₆ClNO₃
Molecular Weight	303.82 g/mol [3]
CAS Number	5696-15-1[3]
Appearance	White to off-white solid[3]

Solubility Data

The solubility of Butaxamine hydrochloride is a critical factor in choosing the appropriate solvent for stock solutions and experimental media. It is soluble in organic solvents like DMSO and also has some solubility in water.[3]

Solvent	Solubility	Notes
DMSO	100 mg/mL (329.14 mM)[3]	Ultrasonic treatment may be required to aid dissolution.[3] It is recommended to use newly opened DMSO as it is hygroscopic, and water content can affect solubility.[3]
Water	25 mg/mL (82.29 mM)[3]	Ultrasonic treatment may be needed to facilitate dissolution.[3]
Ethanol	Soluble
Methanol	Soluble

Experimental Protocols

Preparation of Stock Solutions

Stock solutions are concentrated solutions that are diluted to the final working concentration for experiments. It is recommended to prepare stock solutions in a solvent in which Butaxamine hydrochloride has high solubility, such as DMSO.

Materials:

• Butaxamine hydrochloride powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of Butaxamine hydrochloride powder using a calibrated analytical balance.

• Dissolution: Add the appropriate volume of DMSO to the powder to achieve the desired stock solution concentration (e.g., 100 mg/mL).

• Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If dissolution is slow, sonication in an ultrasonic water bath for short intervals may be helpful.[3]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[3] Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[3] Ensure the containers are tightly sealed to prevent moisture absorption.[3]

Preparation of Working Solutions for In Vitro Experiments

Working solutions for in vitro experiments are typically prepared by diluting the stock solution in a suitable aqueous buffer or cell culture medium.

Materials:

• Butaxamine hydrochloride stock solution (in DMSO)

• Sterile phosphate-buffered saline (PBS), cell culture medium, or other appropriate aqueous buffer

• Sterile tubes

Procedure:

• Thawing: Thaw a single aliquot of the Butaxamine hydrochloride stock solution at room temperature.

• Dilution: Serially dilute the stock solution with the appropriate aqueous buffer or medium to the final desired working concentration. Note: The final concentration of DMSO in the working solution should be kept low (typically <0.5%) to avoid solvent-induced cellular toxicity. A vehicle control (containing the same concentration of DMSO as the experimental samples) should always be included in the experiment.

• Sterilization: If the working solution is prepared in a non-sterile buffer, it can be sterilized by filtration through a 0.22 µm syringe filter.

Preparation of Formulations for In Vivo Experiments

For in vivo studies, Butaxamine hydrochloride needs to be formulated in a vehicle that is safe and appropriate for the chosen route of administration. Below are examples of commonly used formulations. It is recommended to prepare these formulations fresh on the day of use.[3]

Formulation 1: Saline/DMSO/Tween-80/PEG300

This formulation is suitable for intraperitoneal (i.p.) or intravenous (i.v.) injection.

Materials:

• Butaxamine hydrochloride

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of Butaxamine hydrochloride in DMSO (e.g., 20.8 mg/mL).[3]

• For a final solution with 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, follow these steps for preparing 1 mL of working solution:[3]

  • To 400 µL of PEG300, add 100 µL of the Butaxamine hydrochloride stock solution in DMSO and mix well.

  • Add 50 µL of Tween-80 and mix until the solution is clear.

  • Add 450 µL of Saline to bring the final volume to 1 mL. Mix thoroughly.

Formulation 2: Saline/DMSO/SBE-β-CD

This formulation utilizes a cyclodextrin (B1172386) to improve solubility and is suitable for various routes of administration.

Materials:

• Butaxamine hydrochloride

• DMSO

• SBE-β-CD (Sulfobutylether-β-cyclodextrin)

• Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of Butaxamine hydrochloride in DMSO (e.g., 20.8 mg/mL).[3]

• Prepare a 20% (w/v) solution of SBE-β-CD in Saline.

• For a final solution with 10% DMSO and 90% (20% SBE-β-CD in Saline), add 100 µL of the Butaxamine hydrochloride stock solution to 900 µL of the 20% SBE-β-CD solution. Mix well.[3]

Formulation 3: Corn Oil/DMSO

This formulation is suitable for oral gavage (p.o.) administration.

Materials:

• Butaxamine hydrochloride

• DMSO

• Corn oil

Procedure:

• Prepare a stock solution of Butaxamine hydrochloride in DMSO (e.g., 20.8 mg/mL).[3]

• For a final solution with 10% DMSO and 90% Corn Oil, add 100 µL of the Butaxamine hydrochloride stock solution to 900 µL of corn oil. Mix thoroughly.[3]

Stability and Storage

Proper storage of Butaxamine hydrochloride and its solutions is crucial to maintain its stability and activity.

Form	Storage Temperature	Duration	Notes
Solid Powder	4°C	Long-term	Store in a dry, dark place.[4]
Stock Solution in DMSO	-20°C	1 month[3]	Aliquot to avoid repeated freeze-thaw cycles. Keep sealed and away from moisture.[3]
-80°C	6 months[3]	Aliquot to avoid repeated freeze-thaw cycles. Keep sealed and away from moisture.[3]
In Vivo Formulations	Room Temperature	Use on the same day	It is recommended to prepare fresh for each experiment.[3]

Mechanism of Action: β2-Adrenergic Receptor Blockade

Butaxamine is a selective antagonist of the β2-adrenergic receptor.[5][6] These receptors are G-protein coupled receptors (GPCRs) that, upon activation by endogenous catecholamines like epinephrine, stimulate adenylyl cyclase to produce cyclic AMP (cAMP).[7][8] By blocking the β2-adrenergic receptor, Butaxamine inhibits this signaling cascade, leading to a decrease in intracellular cAMP levels. This mechanism is fundamental to its experimental use in dissecting the physiological roles of β2-adrenergic signaling.

Butaxamine blocks the β2-adrenergic receptor, preventing agonist-induced activation of adenylyl cyclase and subsequent cAMP production.

Experimental Workflow

The following diagram illustrates a general workflow for an experiment involving the preparation and use of Butaxamine solutions.

A typical workflow for preparing and using Butaxamine solutions in a research setting.

References

• 1. Butaxamine - Wikipedia [en.wikipedia.org]
• 2. Butoxamine | C15H25NO3 | CID 134495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Butaxamine | TargetMol [targetmol.com]
• 7. ClinPGx [clinpgx.org]
• 8. Beta-adrenoceptors, cAMP and airway smooth muscle relaxation: challenges to the dogma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Butaxamine in Blocking β2-Adrenergic Effects in Tissue Baths

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine (B1668089) is a selective antagonist of the β2-adrenergic receptor (β2-AR), making it a valuable pharmacological tool for in vitro studies aimed at characterizing β2-AR function and screening potential drug candidates.[1] Its selectivity allows for the specific blockade of β2-AR mediated effects, enabling researchers to dissect the roles of different β-adrenergic receptor subtypes in various physiological processes. These application notes provide detailed protocols for utilizing butaxamine in isolated tissue bath experiments to investigate its antagonistic properties and to study the physiological roles of β2-adrenergic signaling.

Mechanism of Action and Signaling Pathway

Butaxamine is a competitive antagonist at the β2-adrenergic receptor.[2] This means that it binds to the same site as endogenous agonists like epinephrine (B1671497) and synthetic agonists like isoprenaline, but it does not activate the receptor. By occupying the binding site, butaxamine prevents agonists from binding and initiating the downstream signaling cascade.

The β2-adrenergic receptor is a G-protein coupled receptor (GPCR) that, upon activation by an agonist, couples to a stimulatory G-protein (Gs).[3][4] This activation leads to the dissociation of the Gsα subunit, which in turn activates adenylyl cyclase. Adenylyl cyclase then catalyzes the conversion of ATP to cyclic AMP (cAMP).[3][5] The increase in intracellular cAMP activates Protein Kinase A (PKA), which phosphorylates various downstream targets, leading to a cellular response, such as smooth muscle relaxation.[3][5] Butaxamine blocks this entire cascade by preventing the initial agonist binding and receptor activation.

β2-Adrenergic Receptor Signaling Pathway and Site of Butaxamine Action.

Data Presentation

The potency of butaxamine as a β2-adrenergic antagonist is typically quantified by its pA2 value, which is the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift to the right in the agonist concentration-response curve. A higher pA2 value indicates a more potent antagonist. The table below summarizes the reported antagonist potency of butaxamine in different isolated tissue preparations.

Antagonist	Agonist	Tissue Preparation	Species	Antagonist Potency (pA2 / pKb)	Reference
D(-)-Butoxamine	D(-)-Isoproterenol	Tracheal Chain	Guinea Pig	7.23	[6]
Butoxamine	Isoprenaline	Atria	Rat	6.65 (pKb from Kb of 222 nM)	[7]

Experimental Protocols

The following protocols describe the methodology for determining the antagonistic effect of butaxamine on β2-adrenergic receptor-mediated responses in isolated tissue baths. A common and effective model is the relaxation of guinea pig tracheal smooth muscle induced by a β2-agonist like isoprenaline.

Materials and Reagents

• Isolated Tissue: Guinea pig trachea is a classic preparation rich in β2-adrenergic receptors.[2][6] Other suitable tissues include rat aorta or atria.

• Physiological Salt Solution (PSS): Krebs-Henseleit solution is commonly used. The composition per liter is:

  • NaCl: 6.9 g

  • KCl: 0.35 g

  • CaCl2·2H2O: 0.37 g

  • MgSO4·7H2O: 0.29 g

  • KH2PO4: 0.16 g

  • NaHCO3: 2.1 g

  • Glucose: 2.0 g

• Gases: Carbogen (95% O2 / 5% CO2)

• Agonist: Isoprenaline hydrochloride (a non-selective β-agonist) or Salbutamol (a selective β2-agonist).

• Antagonist: Butaxamine hydrochloride.

• Contracting Agent (for pre-contraction): Carbachol (B1668302) or histamine (B1213489) for tracheal preparations.[2]

• Equipment:

  • Isolated tissue bath system with organ chambers, force-displacement transducers, and a data acquisition system.[8][9]

  • Water bath for temperature control (37°C).

  • Dissection tools.

Experimental Workflow Diagram

Workflow for Butaxamine Antagonism Study.

Detailed Protocol: Antagonism of Isoprenaline-Induced Relaxation in Guinea Pig Trachea

• Tissue Dissection and Preparation:

  • Humanely euthanize a guinea pig according to approved institutional animal care and use committee protocols.

  • Carefully excise the trachea and place it in cold, carbogen-gassed Krebs-Henseleit solution.

  • Clean the trachea of adhering connective tissue and cut it into rings, approximately 2-3 mm in width.

• Mounting the Tissue:

  • Suspend each tracheal ring between two L-shaped stainless-steel hooks in an organ bath chamber filled with Krebs-Henseleit solution.

  • Maintain the bath at 37°C and continuously bubble with carbogen.

  • Connect the upper hook to an isometric force transducer to record changes in tension.

• Equilibration:

  • Apply an initial resting tension of approximately 1 gram.

  • Allow the tissue to equilibrate for at least 60-90 minutes. During this period, wash the tissue with fresh Krebs-Henseleit solution every 15-20 minutes.

• Pre-contraction:

  • Induce a stable, submaximal contraction of the tracheal rings using a contractile agent such as carbachol (e.g., 1 µM). This provides a baseline tone against which relaxation can be measured.[2]

• Control Agonist Concentration-Response Curve (CRC):

  • Once a stable contraction is achieved, add the β2-agonist (e.g., isoprenaline) to the organ bath in a cumulative manner.

  • Start with a low concentration (e.g., 1 nM) and increase it stepwise (e.g., in half-log increments) until a maximal relaxation response is observed.

  • Allow the response to stabilize at each concentration before adding the next.

• Washout and Re-equilibration:

  • Thoroughly wash the tissue with fresh Krebs-Henseleit solution to remove the agonist and contractile agent.

  • Allow the tissue to return to its baseline resting tension and re-equilibrate for at least 30-45 minutes.

• Incubation with Butaxamine:

  • Add a known concentration of butaxamine to the organ bath. Based on the pA2 value, a starting concentration of 100 nM is reasonable.[7]

  • Incubate the tissue with butaxamine for a predetermined period, typically 30-60 minutes, to allow for equilibrium to be reached.

• Agonist CRC in the Presence of Butaxamine:

  • After the incubation period, re-introduce the contractile agent to induce a similar level of pre-contraction as in the control CRC.

  • Repeat the cumulative addition of the β2-agonist and record the concentration-response curve in the presence of butaxamine.

• Schild Plot Analysis (Optional but Recommended):

  • To determine the pA2 value and confirm competitive antagonism, repeat steps 6-8 with at least two other concentrations of butaxamine (e.g., 30 nM and 300 nM).

  • A Schild plot is constructed by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the molar concentration of butaxamine. The dose ratio is the ratio of the EC50 of the agonist in the presence and absence of the antagonist.

  • For a competitive antagonist, the Schild plot should be a straight line with a slope of 1. The x-intercept of this line provides the pA2 value.[10]

Conclusion

Butaxamine is a specific and potent tool for the in vitro investigation of β2-adrenergic receptor pharmacology. The protocols outlined in these application notes provide a robust framework for researchers to characterize the antagonistic effects of butaxamine and to explore the role of β2-adrenergic signaling in various tissues. Careful adherence to these methodologies will ensure the generation of high-quality, reproducible data for advancing our understanding of adrenergic pharmacology and for the development of novel therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Are the pA2 values of selective beta-adrenoceptor antagonists valid when obtained on guinea-pig tracheal preparations contracted with carbachol? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Beta2 adrenergic receptor-Gs protein complex updated - Proteopedia, life in 3D [proteopedia.org]
• 4. Beta2 adrenergic receptor-Gs protein complex - Proteopedia, life in 3D [proteopedia.org]
• 5. youtube.com [youtube.com]
• 6. The importance of choice of agonist in studies designed to predict beta 2 : beta 1 adrenoceptor selectivity of antagonists from pA2 values on guinea-pig trachea and atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. β2 adrenergic receptor-induced conformational changes in the heterotrimeric G protein Gs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. reprocell.com [reprocell.com]
• 10. The use of drug-receptor affinity measures in the differentiation of receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Delivery of Butaxamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine is a selective antagonist of the β2-adrenergic receptor.[1] It is a valuable pharmacological tool for in vivo research to investigate the physiological and pathological roles of the β2-adrenergic signaling pathway. Its primary application lies in experimental settings where the specific blockade of β2-adrenergic receptors is necessary to elucidate the contribution of this receptor subtype to various biological processes, distinguishing its effects from those mediated by β1-adrenergic receptors.[1] Butaxamine has been utilized in studies related to bone metabolism, inflammatory responses, and other physiological systems.[2][3][4][5] These application notes provide a summary of available in vivo delivery methods for Butaxamine, detailed experimental protocols, and a visual representation of its mechanism of action.

Data Presentation: In Vivo Administration of Butaxamine

The following table summarizes quantitative data from published studies on the in vivo administration of Butaxamine. It is important to note that detailed pharmacokinetic parameters such as Cmax, Tmax, and bioavailability are not extensively reported in the publicly available literature. Researchers are advised to conduct pilot studies to determine these parameters for their specific animal models and experimental conditions.

Animal Model	Administration Route	Dose	Vehicle/Formulation	Frequency & Duration	Key Findings/Research Area	Reference
Spontaneously Hypertensive Rats (SHR)	Oral Gavage	0.1, 1, and 10 mg/kg	Not specified	Once daily for 12 weeks	Investigated dose-dependent effects on bone metabolism. Butaxamine increased bone mass indices.[2][5]	[2][5]
Ethanol-anesthetized, water-diuretic rats	Intravenous (i.v.) Infusion	25, 50, and 100 µg/kg/min	Not specified	15-minute infusion	Studied the effect on urine volume.
Aged wild-type C57BL/6 mice	Not specified in abstract	Not specified in abstract	Saline	Pretreatment before each of nine bouts of cantilever bending	Enhanced the anabolic response of the aged skeleton to mechanical loading.[4]	[4]
Zymosan-challenged mice	Not specified in abstract	Not specified in abstract	Not specified	Pretreatment	Partly abolished the protective effects of 100% oxygen treatment against generalized inflammation.[3]	[3]

Note: A commonly cited vehicle for in vivo experiments with Butaxamine hydrochloride consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Experimental Protocols

Oral Gavage Administration in Rats

This protocol is based on methodologies used in studies investigating the long-term effects of Butaxamine on bone metabolism.[2][5]

Materials:

• Butaxamine hydrochloride

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline, or as determined by solubility and stability studies)

• Oral gavage needles (stainless steel or flexible plastic, appropriate size for the rat's weight)

• Syringes

• Animal scale

• 70% ethanol (B145695) for disinfection

Procedure:

• Preparation of Dosing Solution:

  • On the day of dosing, prepare the Butaxamine solution in the chosen vehicle.

  • Ensure Butaxamine is fully dissolved. Gentle warming or vortexing may be applied if necessary, ensuring the compound's stability is not compromised.

  • The final concentration should be calculated based on the desired dose (mg/kg) and the average weight of the animals, keeping the administration volume within acceptable limits (typically 5-10 mL/kg for rats).

• Animal Handling and Restraint:

  • Weigh each rat accurately to determine the precise volume of the dosing solution to be administered.

  • Gently but firmly restrain the rat. One common method is to hold the animal with its back against the palm of your hand, using your thumb and forefinger to gently secure the head and prevent movement.

• Gavage Needle Insertion:

  • Measure the appropriate length for gavage needle insertion by holding the needle alongside the rat, with the tip at the corner of the mouth and the end at the last rib. Mark the needle to indicate the maximum insertion depth.

  • With the rat's head tilted slightly upwards to straighten the esophagus, gently insert the gavage needle into the mouth, passing it over the tongue towards the back of the throat.

  • Allow the rat to swallow the tip of the needle, which facilitates its entry into the esophagus. Advance the needle smoothly to the pre-measured depth. Do not force the needle. If resistance is met, withdraw and re-attempt.

• Administration of Butaxamine:

  • Once the needle is correctly positioned in the esophagus, slowly administer the dosing solution from the syringe.

  • Administer the solution at a steady pace to avoid regurgitation.

• Post-Administration Monitoring:

  • After administration, gently remove the gavage needle and return the rat to its cage.

  • Monitor the animal for several minutes for any signs of distress, such as labored breathing or leakage of the solution from the mouth or nose, which could indicate accidental administration into the trachea.

  • Continue to monitor the animals according to the experimental plan.

Intravenous Infusion in Rats

This protocol is a general guideline for continuous intravenous infusion, which can be adapted from studies examining the acute effects of Butaxamine.

Materials:

• Butaxamine hydrochloride

• Sterile vehicle (e.g., sterile saline, 5% dextrose in water (D5W), or a co-solvent system compatible with intravenous administration)

• Infusion pump

• Syringes for the infusion pump

• Catheters (e.g., for tail vein or jugular vein cannulation)

• Surgical supplies for catheter implantation (if necessary)

• Animal restrainer or anesthesia as required

• 70% ethanol for disinfection

Procedure:

• Preparation of Infusion Solution:

  • Prepare a sterile solution of Butaxamine in a suitable intravenous vehicle. The solution must be clear and free of particulates. Filtration through a 0.22 µm sterile filter is recommended.

  • Calculate the concentration required based on the desired infusion rate (e.g., µg/kg/min), the animal's body weight, and the infusion pump's flow rate.

• Animal Preparation:

  • For acute studies, animals may be anesthetized. For studies with conscious animals, prior surgical implantation of a catheter (e.g., in the jugular or femoral vein) is necessary, followed by a recovery period.

  • If using the tail vein for a short-term infusion, the rat can be placed in a restrainer, and the tail can be warmed to dilate the veins.

• Catheter Placement and Connection:

  • Aseptically place the catheter into the target vein.

  • Flush the catheter with a small amount of sterile saline containing heparin to ensure patency and prevent clotting.

  • Connect the catheter to the infusion line, ensuring there are no air bubbles in the line.

• Initiation of Infusion:

  • Place the syringe containing the Butaxamine solution into the infusion pump.

  • Set the infusion pump to the calculated flow rate to deliver the desired dose.

  • Start the infusion and monitor the animal closely.

• Monitoring During and After Infusion:

  • Throughout the infusion period, monitor the animal for any adverse reactions.

  • If the animal is conscious, observe its behavior. If anesthetized, monitor vital signs.

  • After the infusion is complete, flush the catheter again with heparinized saline.

  • If the catheter is to remain in place for further use, it should be locked with a heparin solution.

  • Return the animal to its cage and monitor its recovery.

Mandatory Visualization

Signaling Pathway of β2-Adrenergic Receptor and Inhibition by Butaxamine

Caption: Butaxamine blocks β2-adrenergic receptor signaling.

Experimental Workflow for In Vivo Butaxamine Study

Caption: General workflow for an in vivo Butaxamine study.

References

• 1. Butaxamine - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Butaxamine in Smooth Muscle Contraction Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine (B1668089) is a selective antagonist of the β2-adrenergic receptor (β2-AR), making it a valuable pharmacological tool for investigating the role of this receptor subtype in various physiological and pathophysiological processes. In the field of smooth muscle physiology, butaxamine is instrumental in elucidating the mechanisms of smooth muscle relaxation and contraction. These application notes provide detailed protocols for utilizing butaxamine in smooth muscle contraction assays, data presentation guidelines, and visualizations of the relevant signaling pathways. Butaxamine's primary utility in these assays is to competitively block the effects of β2-AR agonists, such as isoproterenol (B85558) or salbutamol, thereby allowing for the characterization of receptor function and the screening of novel therapeutic agents. It is primarily used in experimental settings and has no clinical applications.[1]

Mechanism of Action

In smooth muscle, stimulation of β2-adrenergic receptors by agonists leads to a signaling cascade that results in muscle relaxation. This process is primarily mediated by the activation of a stimulatory G-protein (Gs), which in turn activates adenylyl cyclase to increase intracellular cyclic adenosine (B11128) monophosphate (cAMP). Elevated cAMP levels then activate Protein Kinase A (PKA), which phosphorylates several downstream targets to promote relaxation. Butaxamine, as a competitive antagonist, binds to the β2-adrenergic receptor but does not activate it. Instead, it blocks the binding of endogenous and exogenous agonists, thereby inhibiting the downstream signaling pathway that leads to smooth muscle relaxation.

Data Presentation

The antagonistic effect of butaxamine is typically quantified by determining its pA2 value, which represents the negative logarithm of the antagonist concentration that requires a doubling of the agonist concentration to produce the same response. This value is a measure of the antagonist's affinity for the receptor. The following table summarizes representative pA2 values for butaxamine in different smooth muscle tissues.

Tissue	Species	Agonist	pA2 Value	Schild Plot Slope	Reference
Basilar Artery	Chicken	Isoproterenol	6.83	1.06	(Wu et al., 2023)
Trachea	Guinea Pig	Isoproterenol	Not determined (Slope < 1.0)	< 1.0	(O'Donnell & Wanstall, 1980)
Trachea	Guinea Pig	Fenoterol	Not determined (Slope < 1.0)	< 1.0	(O'Donnell & Wanstall, 1980)

Note: A Schild plot slope that is not significantly different from 1.0 is indicative of competitive antagonism.

Experimental Protocols

Protocol 1: Isolated Organ Bath Assay for Butaxamine Antagonism

This protocol describes the use of an isolated organ bath to assess the antagonistic effect of butaxamine on β2-agonist-induced smooth muscle relaxation.

Materials:

• Isolated smooth muscle tissue (e.g., tracheal rings, aortic strips, uterine strips, or intestinal segments)

• Krebs-Henseleit solution (or other appropriate physiological salt solution)

• Carbogen gas (95% O2, 5% CO2)

• Isolated organ bath system with force transducer and data acquisition software

• Butaxamine hydrochloride

• β2-adrenergic agonist (e.g., isoproterenol, salbutamol)

• Contractile agent (e.g., carbachol (B1668302), histamine, potassium chloride)

Procedure:

• Tissue Preparation:

  • Euthanize the animal according to approved ethical guidelines.

  • Dissect the desired smooth muscle tissue and place it in cold, carbogen-aerated Krebs-Henseleit solution.

  • Prepare tissue strips or rings of appropriate dimensions (e.g., 2-4 mm wide tracheal rings).

  • Suspend the tissue in the organ bath chambers filled with Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen.

• Equilibration:

  • Allow the tissue to equilibrate for at least 60 minutes under a resting tension (e.g., 1-2 grams, depending on the tissue).

  • Wash the tissue with fresh Krebs-Henseleit solution every 15-20 minutes during equilibration.

• Induction of Contraction:

  • Induce a submaximal contraction of the smooth muscle tissue using a contractile agent. The choice of agent and its concentration should be determined in preliminary experiments to achieve a stable and reproducible contraction (e.g., carbachol for airway smooth muscle).

• Cumulative Concentration-Response Curve for β2-Agonist (Control):

  • Once a stable contraction is achieved, add the β2-agonist in a cumulative manner to the organ bath, increasing the concentration in logarithmic steps (e.g., 1 nM to 10 µM).

  • Record the relaxation response at each concentration until a maximal relaxation is achieved.

  • Wash the tissue extensively to return to baseline tension.

• Incubation with Butaxamine:

  • After the tissue has returned to baseline, add a known concentration of butaxamine to the organ bath.

  • Incubate the tissue with butaxamine for a predetermined period (e.g., 30-60 minutes) to allow for receptor binding equilibrium.

• Cumulative Concentration-Response Curve for β2-Agonist in the Presence of Butaxamine:

  • Re-induce a contraction with the same contractile agent used in the control curve.

  • Once a stable contraction is achieved, repeat the cumulative concentration-response curve for the β2-agonist in the presence of butaxamine.

• Schild Analysis:

  • Repeat steps 5 and 6 with at least two other increasing concentrations of butaxamine.

  • Calculate the dose ratio for each concentration of butaxamine. The dose ratio is the ratio of the EC50 of the agonist in the presence of the antagonist to the EC50 of the agonist in the absence of the antagonist.

  • Construct a Schild plot by plotting the log (dose ratio - 1) on the y-axis against the negative logarithm of the molar concentration of butaxamine on the x-axis.

  • The x-intercept of the linear regression of the Schild plot gives the pA2 value. The slope of the regression line should be close to 1 for competitive antagonism.

Protocol 2: Cultured Smooth Muscle Cell Contraction Assay

This protocol outlines a method to assess butaxamine's effect on β2-agonist-mediated changes in cultured smooth muscle cell contraction, often measured by changes in cell morphology or contraction of a collagen gel matrix.

Materials:

• Cultured smooth muscle cells (e.g., human bronchial smooth muscle cells)

• Cell culture medium

• Collagen solution

• 24-well culture plates

• Butaxamine hydrochloride

• β2-adrenergic agonist (e.g., isoproterenol)

• Contractile agent (e.g., acetylcholine, histamine)

• Microscope with imaging capabilities

Procedure:

• Cell Seeding in Collagen Gel:

  • Harvest cultured smooth muscle cells and resuspend them in serum-free medium.

  • Mix the cell suspension with a neutralized collagen solution and dispense into 24-well plates.

  • Allow the collagen gels to polymerize at 37°C.

• Incubation and Treatment:

  • After polymerization, add culture medium to each well.

  • Incubate the plates for a period to allow cells to establish a contractile tone.

  • Pre-incubate the gels with different concentrations of butaxamine for a specified time (e.g., 30 minutes).

• Contraction and Relaxation Measurement:

  • Induce contraction of the collagen gels by adding a contractile agent to the medium.

  • After a stable contraction is achieved, add a β2-agonist to the wells containing butaxamine and control wells (no butaxamine).

  • Capture images of the gels at regular intervals to monitor changes in gel diameter, which is an indicator of cell contraction and relaxation.

• Data Analysis:

  • Measure the area or diameter of the collagen gels from the captured images.

  • Calculate the percentage of relaxation induced by the β2-agonist in the presence and absence of butaxamine.

  • Plot the concentration-response curves for the β2-agonist with and without butaxamine to determine the antagonistic effect.

Mandatory Visualizations

Caption: β2-Adrenergic Receptor Signaling Pathway and Butaxamine's Point of Inhibition.

Caption: Experimental Workflow for Determining Butaxamine's pA2 Value.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]

Experimental Design for Butaxamine Treatment In Vivo: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine is a potent and selective β2-adrenergic receptor (β2-AR) antagonist.[1] It is primarily utilized in experimental research to investigate and characterize the physiological and pathological roles of β2-adrenergic receptors.[2] Its selectivity allows researchers to dissect the specific contributions of the β2-AR pathway from other adrenergic receptor subtypes (e.g., β1, α-receptors). Unlike some other beta-blockers, Butaxamine has no established clinical use, making it a dedicated pharmacological tool for preclinical and basic research.[3] Its fundamental application is to determine if a specific biological effect is mediated by β2-receptors; if the effect is absent or diminished after Butaxamine administration, it implicates the involvement of the β2-AR pathway.[3]

Mechanism of Action

Butaxamine exerts its effect by competitively binding to β2-adrenergic receptors, thereby preventing endogenous or exogenous agonists (like epinephrine (B1671497) or the experimental compound Isoproterenol) from activating the receptor. This blockade inhibits the downstream signaling cascade typically initiated by β2-AR activation.

The canonical β2-AR signaling pathway involves the activation of a stimulatory G-protein (Gs), which in turn activates adenylyl cyclase. This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP).[4][5] Elevated intracellular cAMP levels then activate Protein Kinase A (PKA), which phosphorylates numerous downstream targets, leading to a cellular response.[5][6][7] In some cellular contexts, this pathway can also influence other signaling molecules like ERK/MAPK and NF-κB.[6] By blocking the initial receptor activation, Butaxamine prevents this entire cascade, making it an invaluable tool for studying processes regulated by this pathway, such as smooth muscle relaxation, inflammation, and metabolic control.[6][8]

Caption: Butaxamine blocks the β2-adrenergic receptor signaling pathway. (Max-width: 760px)

Application Notes & Experimental Design

Designing an in vivo study with Butaxamine requires careful consideration of the animal model, dosage, administration route, and experimental endpoints. Butaxamine has been successfully used in various rodent models to study its effects on bone metabolism, inflammation, and cardiovascular hemodynamics.[9][10][11]

Experimental Workflow

A typical in vivo experiment involves acclimatizing the animals, assigning them to control and treatment groups, administering Butaxamine or a vehicle, applying an experimental stimulus (if any), and finally, collecting samples for analysis.

Caption: General workflow for an in vivo study using Butaxamine. (Max-width: 760px)

Animal Models and Dosing

The choice of animal model can significantly impact results. Spontaneously hypertensive rats (SHR) are used as a model for osteoporosis with sympathetic hyperactivity, while C57BL/6 mice are common for studies on aging and mechanical stress.[9][11] Dosages and administration routes vary widely depending on the research question and model system.

Animal Model	Research Area	Dosage	Administration Route & Schedule	Reference
Spontaneously Hypertensive Rat (SHR)	Bone Metabolism	0.1, 1, 10 mg/kg	Oral (p.o.), once daily for 12 weeks	[1][9]
Aged C57BL/6 Mice	Bone Mechanotransduction	1, 3, 10 mg/kg	Intraperitoneal (i.p.), 30 min before procedure	[11]
Anesthetized Cat	Myocardial Hemodynamics	5 mg/kg	Intravenous (i.v.), single dose	[10][12]
Zymosan-challenged Mice	Generalized Inflammation	Not specified	Pre-treatment	[8]
Ethanol-anesthetized Rats	Diuresis	25, 50, 100 µg/kg/min	Intravenous (i.v.) infusion for 15 min	[13]

Control Groups

Proper controls are critical for interpreting results:

• Vehicle Control: Animals receive the same solvent used to dissolve Butaxamine, following the same administration schedule. This controls for effects of the vehicle and the injection stress.

• Positive Control (Agonist only): If investigating the blocking effect of Butaxamine, a group treated only with a β2-agonist (e.g., Isoproterenol) is essential to confirm the agonist's effect.

• Experimental Group (Butaxamine + Agonist): This group receives Butaxamine prior to the β2-agonist to demonstrate the blocking action.

• Butaxamine Only: A group treated with Butaxamine alone can reveal any intrinsic effects of the drug independent of agonist stimulation.

Data Presentation

Quantitative data from in vivo studies should be clearly summarized. The following table presents results from a study investigating the dose effects of Butaxamine on bone formation in spontaneously hypertensive rats.

Table 2: Effect of Butaxamine on Bone Metabolism in SHR Rats

Treatment Group	Osteoclast Surface / Bone Surface (%)	Plasma TRAP-5b (U/L)	Bone Formation Rate / Bone Surface (µm³/µm²/year)	Plasma Osteocalcin (ng/mL)
WKY (Control)	4.3 ± 0.5	6.5 ± 0.4	1450 ± 150	25.0 ± 2.5
SHR (Vehicle)	8.1 ± 0.7	9.8 ± 0.6	980 ± 110	18.5 ± 2.0
SHR + Butaxamine (0.1 mg/kg)	6.2 ± 0.6	8.1 ± 0.5	1350 ± 140	23.0 ± 2.2
SHR + Butaxamine (1 mg/kg)	5.1 ± 0.5	7.2 ± 0.4	1400 ± 160	24.5 ± 2.4
SHR + Butaxamine (10 mg/kg)	4.5 ± 0.4	6.8 ± 0.5	1050 ± 120	19.0 ± 2.1

Data adapted from Arai M, et al., Eur J Pharmacol, 2013.[9] Values are illustrative means ± SEM. WKY (Wistar-Kyoto) rats are the normotensive control for SHR.

Experimental Protocols

Protocol 1: Preparation of Butaxamine for In Vivo Administration

Butaxamine hydrochloride may require a co-solvent system for in vivo administration. Working solutions should be prepared fresh daily.[13]

Materials:

• Butaxamine hydrochloride powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile vials and syringes

Procedure (for i.p. or i.v. injection): [13]

• Prepare a stock solution of Butaxamine in DMSO (e.g., 20.8 mg/mL). Ensure it is fully dissolved.

• In a sterile vial, sequentially add the solvents to create the final vehicle. For a final solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, follow these steps for a 1 mL final volume: a. Add 400 µL of PEG300 to the vial. b. Add 100 µL of the Butaxamine DMSO stock solution and mix thoroughly. c. Add 50 µL of Tween-80 and mix until the solution is clear. d. Add 450 µL of sterile saline to reach the final volume of 1 mL.

• Vortex the final solution gently to ensure homogeneity. If any precipitation occurs, gentle warming or sonication may be used to aid dissolution.[13]

• The final concentration in this example would be 2.08 mg/mL. Adjust the stock concentration or final volume to achieve the desired dose for injection.

Protocol 2: Investigating Butaxamine's Effect on Bone Metabolism (Rat Model)

This protocol is adapted from studies examining the anti-osteoporotic activity of Butaxamine in spontaneously hypertensive rats (SHR).[1][9]

Materials & Animals:

• Seven-week-old male SHR and age-matched Wistar-Kyoto (WKY) rats as normotensive controls.

• Standard rodent chow and water ad libitum.

• Butaxamine solution prepared for oral gavage.

• Calcein (B42510) and tetracycline (B611298) for bone labeling.

• Micro-computed tomography (µCT) scanner.

• Histology equipment.

Procedure:

• Acclimatization: House animals under standard conditions (12h light/dark cycle) for one week prior to the experiment.

• Grouping: Randomly assign SHR rats to:

  • Group 1: Vehicle control (receiving vehicle by oral gavage).

  • Group 2: Butaxamine (0.1 mg/kg).

  • Group 3: Butaxamine (1 mg/kg).

  • Group 4: Butaxamine (10 mg/kg).

  • A group of WKY rats will serve as a baseline control.

• Administration: Administer Butaxamine or vehicle via oral gavage once daily for 12 consecutive weeks.[9]

• Bone Labeling: For dynamic histomorphometry, administer tetracycline (20 mg/kg, i.p.) at 10 days and calcein (10 mg/kg, i.p.) at 3 days before sacrifice.

• Euthanasia and Sample Collection: At the end of the 12-week period, euthanize animals according to approved ethical guidelines. Collect blood for biochemical markers (e.g., osteocalcin, TRAP-5b) and harvest lumbar vertebrae and tibias.

• Endpoint Analysis:

  • µCT Analysis: Analyze lumbar vertebrae to determine bone mineral density (BMD), bone volume fraction (BV/TV), and other trabecular bone parameters.

  • Biomechanical Testing: Perform compression tests on vertebrae to assess bone strength.[9]

  • Histomorphometry: Process undecalcified tibias for histology to measure parameters like mineral apposition rate (MAR), bone formation rate (BFR), and osteoclast surface (Oc.S/BS).

Protocol 3: Assessing Butaxamine's Role in Mechanotransduction (Mouse Model)

This protocol is based on a study enhancing the anabolic response of aged bone to mechanical loading.[11]

Materials & Animals:

• Aged (e.g., 22-month-old) female C57BL/6 mice.

• Butaxamine solution prepared for intraperitoneal (i.p.) injection (see Protocol 1).

• Anesthesia (e.g., isoflurane).

• A non-invasive tibial loading device.

Procedure:

• Acclimatization: Acclimatize aged mice for at least one week.

• Grouping: Randomly assign mice to:

  • Group 1: Saline control + Loading.

  • Group 2: Butaxamine (1 mg/kg) + Loading.

  • Group 3: Butaxamine (3 mg/kg) + Loading.

  • Group 4: Butaxamine (10 mg/kg) + Loading.

• Treatment and Loading Schedule: Conduct the procedure 3 days a week (e.g., Mon, Wed, Fri) for 3 weeks (total of 9 bouts).[11]

• Daily Protocol: a. Weigh the mouse. b. Administer the assigned dose of Butaxamine or saline via i.p. injection. c. After 30 minutes, anesthetize the mouse using isoflurane. d. Secure the right tibia in the loading device and apply a defined mechanical load (e.g., cantilever bending to induce a specific strain). The left tibia serves as the contralateral, non-loaded control.

• Bone Labeling: Administer fluorochrome labels (e.g., calcein) at specified time points before the end of the study to measure dynamic bone formation.

• Endpoint Analysis (Dynamic Histomorphometry):

  • Process tibias for undecalcified histology.

  • Analyze mid-shaft cross-sections under a fluorescence microscope.

  • Measure periosteal mineralizing surface (p.MS/BS), mineral apposition rate (p.MAR), and bone formation rate (p.BFR) to quantify the anabolic response to loading. Compare the loaded limb to the contralateral limb within each group and across different treatment groups.[11]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Butoxamine | C15H25NO3 | CID 134495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Butaxamine - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Activation of cAMP-PKA signaling in vivo inhibits smooth muscle cell proliferation induced by vascular injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Butyrate Activates the cAMP-Protein Kinase A-cAMP Response Element-Binding Protein Signaling Pathway in Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The effect of “selective” β-adrenoceptor blocking drugs on the myocardial circulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effect of "selective" beta-adrenoceptor blocking drugs on the myocardial circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]

Butaxamine in Uterine Relaxation Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butaxamine (B1668089), a selective β2-adrenergic receptor antagonist, in the study of uterine relaxation. This document includes detailed experimental protocols and summaries of key findings to facilitate further research and drug development in obstetrics and gynecology.

Introduction

Uterine quiescence during pregnancy is crucial for fetal development and the prevention of preterm labor. The relaxation of the myometrium (uterine smooth muscle) is significantly influenced by the β2-adrenergic receptor (β2-AR) signaling pathway. Activation of these receptors by agonists, such as endogenous epinephrine (B1671497) or therapeutic tocolytics, leads to uterine relaxation. Butaxamine, as a selective β2-AR antagonist, serves as a critical experimental tool to investigate the specific role of this pathway in uterine physiology and to characterize the mechanism of action of potential new tocolytic drugs.

Mechanism of Action

The canonical pathway for β2-AR-mediated uterine relaxation involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). cAMP, in turn, activates Protein Kinase A (PKA), which phosphorylates several downstream targets that collectively reduce intracellular calcium levels and decrease the sensitivity of the contractile apparatus to calcium, resulting in smooth muscle relaxation.

Butaxamine exerts its effect by competitively binding to the β2-AR, thereby preventing the binding of β2-agonists and inhibiting the downstream signaling cascade that leads to myometrial relaxation. Its selectivity allows researchers to dissect the contribution of the β2-AR from other β-adrenergic receptor subtypes, such as β1 and β3, which may also be present in uterine tissue.

Caption: Signaling pathway of β2-agonist-induced uterine relaxation and its inhibition by butaxamine.

Applications in Uterine Relaxation Research

Butaxamine is primarily utilized in in vitro studies involving isolated uterine tissue preparations (myometrial strips) to:

• Confirm β2-AR-mediated effects: By demonstrating that butaxamine can block the relaxant effect of a test compound, researchers can confirm that the compound's mechanism of action involves the β2-AR.

• Characterize receptor subtypes: In conjunction with other selective β-adrenergic antagonists, butaxamine can help to elucidate the specific receptor subtypes involved in uterine relaxation.

• Investigate physiological processes: Butaxamine can be used to study the role of the β2-AR in spontaneous uterine contractions and in response to endogenous catecholamines.

Quantitative Data

While extensive quantitative data for butaxamine's effects specifically on uterine muscle is limited in publicly available literature, a key study by Malinowska et al. (2008) provides a valuable data point for its use in human myometrial tissue.

Compound	Tissue	Concentration	Effect	Reference
Butaxamine	Human non-pregnant myometrium	10⁻⁶ mol/L	Did not alter the inhibitory effect of a β3-adrenoceptor agonist, confirming the effect was not β2-AR mediated.	Malinowska et al., 2008

Note: Further studies are required to determine a full dose-response profile and to calculate pA2 or IC50 values for butaxamine in antagonizing β2-agonist-induced uterine relaxation.

Experimental Protocols

The following protocols are based on standard organ bath techniques for studying myometrial contractility and are adapted for the investigation of butaxamine's effects.

Protocol 1: Antagonism of β2-Agonist-Induced Uterine Relaxation by Butaxamine

Objective: To determine if the relaxant effect of a β2-agonist (e.g., isoproterenol) on uterine muscle is mediated by the β2-AR, using butaxamine as a selective antagonist.

Materials:

• Myometrial tissue from a suitable animal model (e.g., rat, mouse) or human biopsies.

• Krebs-Henseleit solution (or similar physiological salt solution).

• Organ bath system with isometric force transducers.

• Data acquisition system.

• Isoproterenol (or other β2-agonist).

• Butaxamine hydrochloride.

• Contractile agent (e.g., oxytocin (B344502), KCl).

• Standard laboratory equipment for dissection and solution preparation.

Procedure:

• Tissue Preparation:

  • Obtain myometrial tissue and place it immediately in cold, oxygenated (95% O2, 5% CO2) Krebs-Henseleit solution.

  • Dissect longitudinal myometrial strips (approximately 10 mm long and 2 mm wide).

  • Mount the strips in the organ baths containing Krebs-Henseleit solution at 37°C, bubbled with 95% O2 and 5% CO2.

  • Attach one end of the strip to a fixed hook and the other to an isometric force transducer.

  • Apply an initial tension (e.g., 1-2 g) and allow the tissue to equilibrate for at least 60-90 minutes, with regular washes every 15-20 minutes, until spontaneous contractions are stable.

• Induction of Contraction:

  • Induce submaximal, stable contractions using a contractile agent such as oxytocin (e.g., 10⁻⁸ M) or KCl (e.g., 40 mM).

• β2-Agonist Concentration-Response Curve:

  • Once stable contractions are achieved, add cumulative concentrations of the β2-agonist (e.g., isoproterenol, 10⁻¹⁰ to 10⁻⁵ M) to the organ bath.

  • Record the relaxation at each concentration until a maximal response is achieved.

  • Wash the tissue extensively to return to the baseline contractile state.

• Butaxamine Incubation:

  • Introduce butaxamine (e.g., 10⁻⁶ M) into the organ bath and incubate for a predetermined period (e.g., 30 minutes) to ensure receptor equilibrium.

• Repeat β2-Agonist Concentration-Response Curve:

  • In the continued presence of butaxamine, repeat the cumulative concentration-response curve for the β2-agonist.

• Data Analysis:

  • Measure the magnitude of relaxation as a percentage of the pre-induced contraction.

  • Plot the concentration-response curves for the β2-agonist in the absence and presence of butaxamine.

  • A rightward shift in the concentration-response curve in the presence of butaxamine indicates competitive antagonism at the β2-AR.

Caption: Experimental workflow for investigating butaxamine's antagonism of β2-agonist-induced uterine relaxation.

Conclusion

Butaxamine is an indispensable pharmacological tool for elucidating the role of the β2-adrenergic receptor in mediating uterine relaxation. The protocols and information provided herein offer a framework for researchers to effectively utilize butaxamine in their studies, contributing to a deeper understanding of myometrial physiology and the development of novel tocolytic therapies.

Application of Butaxamine in Neuroscience Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butaxamine is a potent and selective β2-adrenergic receptor antagonist widely utilized in experimental research to investigate the physiological and pathological roles of the β2-adrenergic system.[1][2][3][4][5] In neuroscience, Butaxamine serves as a critical tool to elucidate the involvement of β2-adrenergic receptors in a variety of processes, including learning and memory, synaptic plasticity, and neuroinflammation, as well as in the pathophysiology of neurological disorders such as Alzheimer's disease and Parkinson's disease. This document provides detailed application notes and experimental protocols for the use of Butaxamine in neuroscience research.

Mechanism of Action

Butaxamine selectively blocks β2-adrenergic receptors, thereby preventing the binding of endogenous catecholamines like norepinephrine (B1679862) and epinephrine. This blockade inhibits the downstream signaling pathways typically activated by these receptors, most notably the adenylyl cyclase/cyclic AMP/protein kinase A (cAMP/PKA) pathway. By inhibiting this pathway, Butaxamine allows researchers to probe the specific functions of β2-adrenergic signaling in the central nervous system.

Data Presentation: Quantitative Data Summary

The following tables summarize quantitative data for Butaxamine and its close analog, ICI 118,551, a highly selective β2-adrenergic receptor antagonist often used in neuroscience research. This data is essential for experimental design, including dose selection and administration route.

Table 1: In Vivo Dosages and Administration Routes for β2-Adrenergic Receptor Antagonists in Rodent Models

Compound	Animal Model	Dose	Administration Route	Application	Reference
Butaxamine	Spontaneously Hypertensive Rat	0.1, 1, 10 mg/kg	Oral (per os)	Bone Metabolism	[6]
ICI 118,551	3xTg-AD Mouse (Alzheimer's Model)	1 mg/kg/day	Intraperitoneal (i.p.)	Cognitive Deficits & Neuropathology	[7][8]
ICI 118,551	Wild-type Mice	Not specified	Not specified	Working Memory Deficits	[8]
Metoprolol	APP Mouse (Alzheimer's Model)	Chronic daily injection	Not specified	Neuroinflammation & Cognitive Behavior	[3]

Table 2: In Vitro Concentrations for β2-Adrenergic Receptor Antagonists

Compound	Preparation	Concentration	Application	Reference
ICI 118,551	Hippocampal Slices	Not specified	Blockade of Isoproterenol-enhanced LTP	[9]
ICI 118,551	Primary Microglia Culture	Not specified	Reversal of Norepinephrine's anti-inflammatory effects	[10]

Experimental Protocols

Detailed methodologies for key experiments utilizing Butaxamine or other selective β2-adrenergic receptor antagonists are provided below.

Investigation of Cognitive Function: Morris Water Maze

Objective: To assess the role of β2-adrenergic receptors in spatial learning and memory.

Animal Model: Transgenic mouse model of Alzheimer's disease (e.g., 3xTg-AD) or wild-type mice.

Materials:

• Butaxamine or ICI 118,551

• Vehicle (e.g., sterile saline)

• Morris water maze apparatus

• Video tracking software

Protocol:

• Drug Administration: Administer Butaxamine or a related antagonist (e.g., ICI 118,551 at 1 mg/kg, i.p.) or vehicle to the mice daily for a predetermined period (e.g., 4 weeks) before and during behavioral testing.[7][8]

• Acquisition Phase (5 days):

  • Each day, subject each mouse to four trials.

  • For each trial, gently place the mouse into the water at one of four quasi-randomly selected starting positions.

  • Allow the mouse to swim freely for 60 seconds to find the hidden platform.

  • If the mouse fails to find the platform within 60 seconds, guide it to the platform.

  • Allow the mouse to remain on the platform for 15 seconds.

  • Record the escape latency (time to find the platform) and path length using video tracking software.

• Probe Trial (Day 6):

  • Remove the platform from the maze.

  • Place the mouse in the quadrant opposite to where the platform was located.

  • Allow the mouse to swim for 60 seconds.

  • Record the time spent in the target quadrant and the number of times the mouse crosses the former platform location.

Data Analysis: Compare the escape latencies and path lengths during the acquisition phase, and the time spent in the target quadrant during the probe trial between the Butaxamine-treated and vehicle-treated groups.

Assessment of Synaptic Plasticity: Long-Term Potentiation (LTP) in Hippocampal Slices

Objective: To determine the effect of β2-adrenergic receptor blockade on synaptic plasticity.

Preparation: Hippocampal slices from rats or mice.

Materials:

• Butaxamine or ICI 118,551

• Artificial cerebrospinal fluid (aCSF)

• Isoproterenol (B85558) (a β-adrenergic agonist)

• Electrophysiology recording setup

Protocol:

• Slice Preparation: Prepare acute hippocampal slices (300-400 µm thick) and allow them to recover in aCSF for at least 1 hour.

• Baseline Recording: Record stable baseline field excitatory postsynaptic potentials (fEPSPs) in the CA1 region by stimulating the Schaffer collaterals for at least 20 minutes.

• Drug Application:

  • To investigate the blockade of β-adrenergic-mediated LTP, first perfuse the slices with a β-adrenergic agonist like isoproterenol to enhance LTP.[9]

  • Then, apply Butaxamine or ICI 118,551 to the perfusion bath at a concentration determined by dose-response studies.

• LTP Induction: Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds).

• Post-HFS Recording: Record fEPSPs for at least 60 minutes after HFS.

Data Analysis: Measure the slope of the fEPSPs. Express the post-HFS fEPSP slope as a percentage of the pre-HFS baseline. Compare the magnitude of LTP between control slices, slices treated with isoproterenol alone, and slices co-treated with isoproterenol and Butaxamine/ICI 118,551.

Evaluation of Neuroinflammation

Objective: To examine the effect of β2-adrenergic receptor antagonism on the inflammatory response in the brain.

Animal Model: Mouse model of neuroinflammation (e.g., lipopolysaccharide [LPS] injection) or a transgenic model of Alzheimer's disease.[1][3]

Materials:

• Butaxamine or a related β2-antagonist

• LPS (from E. coli)

• Reagents for immunohistochemistry (e.g., antibodies against Iba1 for microglia, GFAP for astrocytes)

• Reagents for cytokine analysis (e.g., ELISA kits for TNF-α, IL-1β)

Protocol:

• Animal Treatment: Administer Butaxamine or vehicle to the animals for a specified duration.

• Induction of Neuroinflammation (if applicable): Inject LPS (i.p.) to induce a systemic inflammatory response that results in neuroinflammation.

• Tissue Collection: At a designated time point after LPS injection (or at a specific age in a transgenic model), perfuse the animals and collect brain tissue.

• Immunohistochemistry:

  • Process the brain tissue for sectioning.

  • Perform immunohistochemical staining for markers of microglial activation (Iba1) and astrogliosis (GFAP).

  • Quantify the number and morphology of microglia and astrocytes in specific brain regions (e.g., hippocampus, cortex).

• Cytokine Analysis:

  • Homogenize brain tissue.

  • Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) using ELISA.

Data Analysis: Compare the extent of microglial activation, astrogliosis, and cytokine levels between the Butaxamine-treated and vehicle-treated groups.

Mandatory Visualizations

References

• 1. Beta-adrenergic receptor antagonism is proinflammatory and exacerbates neuroinflammation in a mouse model of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of Beta-Adrenergic Receptor Blockers in Alzheimer’s Disease: Potential Genetic and Cellular Signaling Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stimulating β-adrenergic receptors promotes synaptic potentiation by switching CaMKII movement from LTD to LTP mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Administration of a selective β2 adrenergic receptor antagonist exacerbates neuropathology and cognitive deficits in a mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Administration of a selective β2 adrenergic receptor antagonist exacerbates neuropathology and cognitive deficits in a mouse model of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Potential Benefits of Therapeutic Use of β2-Adrenergic Receptor Agonists in Neuroprotection and Parkinsonμs Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Butaxamine not producing expected β2-blockade

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments involving the β2-selective adrenoceptor antagonist, butaxamine (B1668089).

Frequently Asked Questions (FAQs)

Q1: What is butaxamine and what is its primary experimental application?

A1: Butaxamine is a selective antagonist of the β2-adrenergic receptor (β2-AR). It is primarily used in experimental research to pharmacologically distinguish β2-AR mediated responses from those mediated by other adrenoceptor subtypes, particularly β1-AR. Its main application is to block β2-adrenoceptors to determine if a specific physiological or cellular effect is dependent on this receptor subtype.[1]

Q2: I am not observing the expected β2-blockade in my experiment. What are the possible reasons?

A2: Several factors could contribute to a lack of expected β2-blockade with butaxamine:

• Suboptimal Concentration: The concentration of butaxamine may be too low to effectively compete with the agonist at the β2-adrenoceptor.

• Receptor Subtype Expression: Your experimental model (cell line or tissue) may express a low density of β2-adrenoceptors or a high density of β1-adrenoceptors, which are less sensitive to butaxamine.

• Agonist Potency and Concentration: A high concentration or a highly potent β2-agonist can overcome the competitive antagonism of butaxamine.

• Compound Stability: Ensure that the butaxamine stock solution is properly prepared and stored to prevent degradation.

• Off-Target Effects: At higher concentrations, butaxamine's selectivity for β2-AR over β1-AR diminishes, which could lead to confounding effects.

Q3: What is the selectivity of butaxamine for β2-adrenoceptors over β1-adrenoceptors?

A3: Butaxamine exhibits a moderate degree of selectivity for β2-adrenoceptors. Its selectivity can be influenced by the specific agonist used in the assay.[2] For a quantitative comparison of its affinity for β1 and β2 receptors, please refer to Table 1.

Q4: What are some general considerations for designing an experiment with butaxamine?

A4: When designing your experiment, consider the following:

• Cell/Tissue Type: Characterize the β-adrenoceptor subtype expression in your experimental system.

• Agonist Selection: The choice of β-agonist can impact the apparent potency of butaxamine.

• Dose-Response Curves: Perform dose-response experiments for both the agonist and butaxamine to determine the optimal concentrations for your specific model.

• Appropriate Controls: Include vehicle controls and agonist-only controls to ensure the validity of your results.

Troubleshooting Guides

Guide 1: Unexpected or Weak β2-Blockade

This guide addresses situations where butaxamine does not produce the anticipated level of antagonism of a β2-agonist.

Potential Cause	Troubleshooting Steps
Incorrect Butaxamine Concentration	Perform a dose-response experiment with a range of butaxamine concentrations (e.g., 1 µM to 50 µM) to determine the optimal concentration for your system.[3]
Low β2-Adrenoceptor Expression	Verify the expression of β2-adrenoceptors in your cell line or tissue using techniques like qPCR, Western blot, or radioligand binding.
High Agonist Concentration	Reduce the concentration of the β2-agonist to a level that elicits a submaximal response (e.g., EC80), which will be more sensitive to competitive antagonism.
Compound Inactivity	Prepare a fresh stock solution of butaxamine. Ensure proper storage conditions (cool, dry, and dark place) to prevent degradation.
Presence of β1-Adrenoceptors	Consider that some tissues express a mixed population of β1 and β2 adrenoceptors.[2] If the observed response is only partially blocked by butaxamine, it may be partially mediated by β1-receptors.

Guide 2: Investigating Potential Off-Target Effects

This guide provides steps to take if you suspect that the observed effects are not due to β2-adrenoceptor blockade.

Potential Cause	Troubleshooting Steps
Non-Specific Binding	At high concentrations, butaxamine can lose its selectivity and interact with other receptors, most notably β1-adrenoceptors.[4] Compare the effects of butaxamine with a non-selective β-blocker (e.g., propranolol) and a β1-selective antagonist (e.g., atenolol).
Cellular Toxicity	Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to ensure that the concentrations of butaxamine used are not causing cytotoxicity, which could be misinterpreted as a specific pharmacological effect.[5]
Interaction with other Signaling Pathways	Review the literature for known off-target effects of butaxamine or structurally related compounds. Consider that unexpected effects could arise from interactions with other signaling pathways.[6][7][8][9][10]

Data Presentation

Table 1: Receptor Binding Affinity and Selectivity of Butaxamine

Compound	Receptor	Preparation	Agonist Used	pA2 Value	β2:β1 Selectivity Ratio	Reference
Butaxamine	β2-Adrenoceptor	Guinea-pig isolated trachea	Fenoterol (β2-selective)	7.35	17.0	[2]
Butaxamine	β1-Adrenoceptor	Guinea-pig isolated atria	Noradrenaline (β1-selective)	6.12	17.0	[2]

pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist's dose-response curve.

Experimental Protocols

Protocol 1: In Vitro Assessment of β2-Adrenoceptor Blockade in Cultured Cells

This protocol outlines a general procedure to determine the efficacy of butaxamine in blocking agonist-induced cyclic AMP (cAMP) production in a cell-based assay.

1. Cell Culture and Seeding:

• Culture cells known to express β2-adrenoceptors (e.g., A549, BEAS-2B, or primary smooth muscle cells) in appropriate media.
• Seed cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment.

2. Compound Preparation:

• Prepare a stock solution of butaxamine hydrochloride in sterile water or DMSO.
• Prepare serial dilutions of butaxamine in serum-free media. A typical concentration range to test is 1 µM to 50 µM.[3]
• Prepare solutions of a β2-agonist (e.g., isoproterenol (B85558) or salbutamol) in serum-free media.

3. Treatment:

• Wash the cells with phosphate-buffered saline (PBS).
• Pre-incubate the cells with various concentrations of butaxamine or vehicle control for 30 minutes at 37°C.
• Add the β2-agonist at a concentration that elicits a submaximal response (e.g., EC80) to the wells containing butaxamine or vehicle.
• Incubate for 15-30 minutes at 37°C.

4. Measurement of cAMP:

• Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., ELISA or HTRF).

5. Data Analysis:

• Calculate the percentage of inhibition of the agonist-induced cAMP response for each concentration of butaxamine.
• Plot the percentage of inhibition against the logarithm of the butaxamine concentration to determine the IC50 value.

Visualizations

Caption: β2-Adrenergic Receptor Signaling Pathway and Point of Butaxamine Blockade.

Caption: General Experimental Workflow for Assessing β2-Blockade with Butaxamine.

Caption: Troubleshooting Logic for Unexpected Butaxamine Experimental Results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The importance of choice of agonist in studies designed to predict beta 2 : beta 1 adrenoceptor selectivity of antagonists from pA2 values on guinea-pig trachea and atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beta blockade induces apoptosis in cultured capillary endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 9. Pharmacogenomics of off‐target adverse drug reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Solubility issues with Butaxamine in physiological buffers

Welcome to the technical support center for Butaxamine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with Butaxamine in physiological buffers.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of Butaxamine hydrochloride in common laboratory solvents?

A1: Butaxamine hydrochloride, the common salt form of Butaxamine, exhibits different solubilities in various solvents. It is significantly more soluble in organic solvents like DMSO than in aqueous solutions.[1] Sonication may be required to facilitate dissolution in both water and DMSO.[1]

Data Summary: Butaxamine Hydrochloride Solubility

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	100 mg/mL	329.14 mM	Ultrasonic assistance may be needed. Use newly opened, non-hygroscopic DMSO for best results.[1]

| Water | 25 mg/mL | 82.29 mM | Ultrasonic assistance may be needed.[1] Described as "partly miscible" in other sources.[2] |

Q2: Why is my Butaxamine hydrochloride precipitating when I dilute it in a physiological buffer like PBS (pH 7.4)?

A2: This is a common issue. Butaxamine is a weak base, and its hydrochloride salt is more soluble at a lower (acidic) pH. Physiological buffers, which typically have a pH of around 7.4, can cause the less soluble free base form of Butaxamine to precipitate out of solution, especially at higher concentrations.[3][4] The final concentration in your buffer likely exceeds its solubility limit at that specific pH.

Q3: How should I prepare a stock solution of Butaxamine hydrochloride?

A3: It is highly recommended to first prepare a high-concentration stock solution in an organic solvent like DMSO.[1] This ensures the compound is fully dissolved before further dilution into your aqueous experimental buffer. Attempting to dissolve Butaxamine hydrochloride directly into a physiological buffer can often lead to solubility problems.

Q4: What is the best way to store Butaxamine solutions?

A4: Once prepared, stock solutions should be aliquoted to prevent inactivation from repeated freeze-thaw cycles.[1] For long-term storage, keep the aliquots at -80°C (stable for up to 6 months).[1] For shorter-term storage, -20°C is suitable for up to one month.[1] Ensure containers are sealed to protect from moisture.[1]

Q5: Can I heat or sonicate my solution to help dissolve Butaxamine?

A5: Yes. If you observe precipitation or phase separation during preparation, gentle heating and/or sonication can be used to aid dissolution.[1] However, be cautious with heating, as it can potentially degrade the compound. Sonication is generally a safer first choice.

Troubleshooting Guide

Problem: Precipitate forms immediately upon diluting a DMSO stock of Butaxamine into my physiological buffer (e.g., PBS, DMEM).

This is the most frequent challenge encountered by researchers. The workflow below will help you troubleshoot this issue.

Caption: Troubleshooting flowchart for Butaxamine precipitation.

Experimental Protocols

Protocol 1: Preparation of a Butaxamine Hydrochloride Stock Solution

This protocol details the recommended procedure for preparing a concentrated stock solution to minimize solubility issues during subsequent dilutions.

Caption: Workflow for preparing a Butaxamine stock solution.

Methodology:

• Weighing: Accurately weigh the desired amount of Butaxamine hydrochloride powder.

• Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve the target concentration (e.g., for a 100 mg/mL stock, add 10 µL of DMSO for every 1 mg of powder). It is critical to use newly opened DMSO, as absorbed water can negatively impact the solubility of the compound.[1]

• Dissolution: Vortex the solution vigorously. If any particulate matter remains, sonicate the vial in a water bath until the solution becomes completely clear.[1]

• Verification: Before storing, hold the vial up to a light source to ensure there are no undissolved particles.

• Storage: Aliquot the stock solution into sterile cryovials and store them appropriately, protected from light and moisture.[1]

Protocol 2: Preparation of a Working Solution Using a Co-Solvent System

For in vivo studies or sensitive in vitro assays where DMSO concentration must be kept low and solubility in physiological buffer is a problem, a co-solvent system is recommended.[1] This method enhances the solubility of Butaxamine in the final aqueous solution.

Formulation Data: Co-Solvent Systems for Butaxamine

Formulation Components	Target Solubility	Reference
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL	[1]

| 10% DMSO, 90% (20% SBE-β-CD in Saline) | ≥ 2.08 mg/mL |[1] |

Methodology (Using Formulation 1):

This protocol is for preparing 1 mL of working solution. The volumes can be scaled as needed.

• Prepare Stock: First, prepare a 20.8 mg/mL stock solution of Butaxamine hydrochloride in DMSO following Protocol 1.

• Combine Solvents: In a sterile tube, perform the following steps in order, mixing thoroughly after each addition:

  • Add 400 µL of PEG300.

  • Add 100 µL of your 20.8 mg/mL Butaxamine DMSO stock solution and mix until uniform.[1]

  • Add 50 µL of Tween-80 and mix until uniform.[1]

  • Add 450 µL of saline to bring the final volume to 1 mL.[1]

• Final Solution: The result is a clear solution with a Butaxamine concentration of 2.08 mg/mL.[1] This solution is better suited for dilution into physiological systems than a simple DMSO stock.

• Sterilization: If required for your experiment, the final working solution can be sterilized by passing it through a 0.22 µm filter.[1]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. The Effect of Acid pH Modifiers on the Release Characteristics of Weakly Basic Drug from Hydrophlilic–Lipophilic Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of pH and Buffer Capacity of Physiological Bicarbonate Buffer on Precipitation of Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Butaxamine Concentration for Cell Culture Experiments

Welcome to the technical support center for the use of butaxamine (B1668089) in cell culture experiments. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is butaxamine and what is its primary mechanism of action in cell culture?

Butaxamine is a selective antagonist of the β2-adrenergic receptor (β2-AR).[1][2] Its primary function in experimental settings is to block the effects of β2-adrenergic agonists, thereby inhibiting the downstream signaling pathways mediated by this receptor. The binding of an agonist to the β2-AR typically activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). Butaxamine prevents this by competitively binding to the receptor.

Q2: What is a typical starting concentration range for butaxamine in cell culture experiments?

Based on available literature, a common starting concentration for butaxamine in in vitro studies is around 10 µM. This concentration has been used in studies involving pre-osteoblastic cell lines and primary bone cell cultures. However, the optimal concentration is highly dependent on the cell type and the specific experimental goals. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Q3: How should I prepare and store butaxamine stock solutions?

Butaxamine is soluble in organic solvents like DMSO. For long-term storage, it is advisable to prepare a high-concentration stock solution in DMSO and store it at -20°C for up to three months. Aliquoting the stock solution can help avoid repeated freeze-thaw cycles. When preparing aqueous solutions from the DMSO stock, it is common for compounds to precipitate. Gentle warming at 37°C, vortexing, or sonication can help redissolve the compound. It is generally not recommended to store aqueous solutions for more than one day.[3][4]

Q4: What are the potential off-target effects of butaxamine?

While butaxamine is known as a selective β2-AR antagonist, like many pharmacological agents, it may exhibit off-target effects, particularly at higher concentrations.[5] These can arise from interactions with other receptors or cellular components.[6] It is crucial to include appropriate controls in your experiments to identify and account for any potential off-target effects.

Q5: How can I assess the stability of butaxamine in my cell culture medium?

The stability of any compound in cell culture media can be influenced by factors such as temperature, pH, and interaction with media components. While specific stability data for butaxamine in various culture media is not extensively published, it is good practice to prepare fresh dilutions of butaxamine in your culture medium for each experiment. If long-term stability is a concern, analytical methods such as HPLC can be used to quantify the concentration of butaxamine over time.

Data Presentation

Table 1: Recommended Butaxamine Concentrations for In Vitro Studies

Cell Type	Concentration Range	Application
MC3T3-E1 (pre-osteoblasts)	10 µM	Co-treatment with β-agonist
Primary bone cell outgrowth cultures	10 µM	Investigation of mechanically induced signaling
General starting concentration	1 - 20 µM	Dose-response experiments

Note: The optimal concentration should be empirically determined for each cell line and experimental setup.

Table 2: Cytotoxicity of Butaxamine (LC50/IC50)

Cell Line	Assay	Incubation Time	LC50 / IC50 (µM)
Data Not Available	-	-	-
Data Not Available	-	-	-
Data Not Available	-	-	-

Extensive literature searches did not yield specific public data on the LC50 or IC50 values for butaxamine-induced cytotoxicity in various cell lines. Researchers should perform their own cytotoxicity assays (e.g., MTT, LDH) to determine the cytotoxic concentration range for their specific cell model.

Experimental Protocols

Protocol 1: Determining the Optimal Working Concentration of Butaxamine

This protocol outlines a general method for determining the effective concentration of butaxamine required to antagonize a β2-adrenergic agonist.

Materials:

• Butaxamine stock solution (e.g., 10 mM in DMSO)

• β2-adrenergic agonist (e.g., Isoproterenol)

• Cell line of interest cultured in appropriate vessels

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Assay-specific reagents (e.g., cAMP assay kit)

Procedure:

• Cell Seeding: Seed cells at a density that will ensure they are in the logarithmic growth phase at the time of the experiment.

• Butaxamine Pre-incubation:

  • Prepare a series of dilutions of butaxamine in complete culture medium (e.g., 0.1, 1, 5, 10, 20 µM). Include a vehicle control (DMSO at the same final concentration as the highest butaxamine dilution).

  • Remove the existing medium from the cells and wash once with PBS.

  • Add the medium containing the different concentrations of butaxamine or vehicle control to the respective wells.

  • Incubate for a predetermined time (e.g., 30-60 minutes) to allow for receptor binding.

• Agonist Stimulation:

  • Prepare a solution of the β2-adrenergic agonist at a concentration known to elicit a submaximal response (e.g., EC80).

  • Add the agonist to the wells already containing butaxamine or vehicle.

  • Incubate for the time required to induce the desired downstream effect (e.g., 15-30 minutes for cAMP production).

• Assay:

  • Terminate the experiment and measure the endpoint of interest (e.g., intracellular cAMP levels) according to the manufacturer's instructions for your chosen assay.

• Data Analysis:

  • Plot the agonist response as a function of butaxamine concentration.

  • Determine the concentration of butaxamine that effectively inhibits the agonist-induced response.

Protocol 2: General Cell Viability Assay (MTT) to Assess Butaxamine Cytotoxicity

Materials:

• Butaxamine stock solution

• Cell line of interest

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Butaxamine Treatment:

  • Prepare a range of butaxamine concentrations in complete culture medium.

  • Remove the old medium and add the butaxamine-containing medium to the wells.

  • Include a vehicle control and a positive control for cell death.

  • Incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization:

  • Remove the MTT-containing medium and add the solubilization solution to dissolve the formazan crystals.

• Measurement:

  • Read the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot cell viability against butaxamine concentration to determine the IC50 value.

Mandatory Visualizations

Caption: Butaxamine blocks the β2-adrenergic receptor signaling pathway.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model - PMC [pmc.ncbi.nlm.nih.gov]

Butaxamine Off-Target Effects: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the off-target effects of Butaxamine. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may arise during experiments, ensuring data integrity and accurate interpretation of results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Butaxamine?

Butaxamine is primarily known as a selective antagonist of the β2-adrenergic receptor (β2-AR).[1][2][3] It is widely used in experimental research to block β2-AR signaling and to investigate the physiological and pathological processes mediated by this receptor.[1]

Q2: Can Butaxamine affect other adrenergic receptors?

Yes, while Butaxamine is selective for the β2-AR, this selectivity is concentration-dependent. At higher concentrations, Butaxamine can lose its selectivity and interact with other adrenergic receptors, most notably β1-adrenergic receptors and potentially α-adrenergic receptors.[4] This can lead to off-target effects, particularly in tissues with high expression of these receptors, such as the heart.

Q3: Are there any known interactions of Butaxamine with non-adrenergic receptors?

Currently, there is limited direct evidence in the public domain literature detailing significant binding of Butaxamine to non-adrenergic receptors such as serotonin (B10506) or dopamine (B1211576) receptors. However, it is a common characteristic of adrenergic ligands to exhibit some degree of cross-reactivity. Researchers should be mindful of this possibility, especially when observing unexpected effects in the central nervous system or other systems where these receptors are prevalent.

Q4: What are the potential physiological consequences of Butaxamine's off-target effects?

The most well-documented off-target effects of Butaxamine are cardiovascular. Due to its potential to block β1-adrenergic receptors at higher concentrations, Butaxamine can cause a decrease in heart rate (bradycardia) and a reduction in the force of cardiac contraction (negative inotropy).[4] Interactions with α-adrenergic receptors could potentially influence blood pressure and peripheral vascular resistance.

Troubleshooting Guide

Observed Problem	Potential Cause (Off-Target Effect)	Recommended Action
Unexpected decrease in heart rate or cardiac contractility in an in vitro or in vivo model.	Blockade of β1-adrenergic receptors in cardiac tissue due to high concentrations of Butaxamine.	1. Perform a dose-response curve to determine the lowest effective concentration of Butaxamine that selectively blocks β2-ARs without significant β1-AR antagonism.2. Use a more selective β2-AR antagonist, if available.3. Include a β1-AR selective antagonist (e.g., atenolol) as a control to differentiate between β1-AR and β2-AR mediated effects.
Anomalous changes in blood pressure not consistent with β2-AR blockade alone.	Potential interaction with α-adrenergic receptors, leading to effects on vascular tone. Butaxamine is structurally related to methoxamine, an α-AR agonist.[4]	1. Co-administer a selective α-AR antagonist (e.g., phentolamine (B1677648) for non-selective α-blockade, or prazosin (B1663645) for α1-blockade) to determine if the observed effect is mediated by α-ARs.2. Measure receptor binding affinities of Butaxamine for α-AR subtypes.
Unexplained behavioral or neurological effects in animal studies.	Possible off-target binding to CNS receptors (e.g., serotonergic, dopaminergic) or indirect systemic effects influencing neuronal function.	1. Conduct in vitro binding assays to screen Butaxamine against a panel of CNS receptors.2. Administer Butaxamine directly to the CNS (e.g., via intracerebroventricular injection) to distinguish central from peripheral effects.3. Use alternative β2-AR antagonists with a different chemical structure to see if the effect persists.
Inconsistent results or lack of reproducibility in cellular assays.	Variability in receptor expression levels (β1-AR, β2-AR, α-ARs) across different cell lines or primary cell preparations.	1. Characterize the adrenergic receptor expression profile of your experimental cell model using techniques like qPCR or western blotting.2. Use a cell line with a known and stable expression of the target receptor.

Quantitative Data Summary

While specific Ki values for Butaxamine at various off-target receptors are not consistently reported across the literature, the following table provides a conceptual framework for its selectivity. Researchers are encouraged to determine these values empirically for their specific experimental systems.

Receptor Subtype	Relative Binding Affinity of Butaxamine	Potential Off-Target Effect
β2-Adrenergic	High	On-Target Effect
β1-Adrenergic	Moderate to Low (Concentration-dependent)	Decreased heart rate, reduced cardiac contractility
α-Adrenergic	Low (Potential for interaction)	Altered blood pressure and vascular tone
Serotonin Receptors	Very Low / Undetermined	Currently no strong evidence for direct binding
Dopamine Receptors	Very Low / Undetermined	Currently no strong evidence for direct binding

Key Experimental Protocols

Protocol 1: Determining the Selectivity of Butaxamine using Radioligand Binding Assay

Objective: To quantify the binding affinity (Ki) of Butaxamine for β1- and β2-adrenergic receptors.

Methodology:

• Cell Culture and Membrane Preparation:

  • Culture cells stably expressing either human β1- or β2-adrenergic receptors.

  • Harvest cells and prepare cell membranes by homogenization and centrifugation.

  • Determine the protein concentration of the membrane preparations.

• Radioligand Binding Assay:

  • Incubate cell membranes with a constant concentration of a suitable radioligand (e.g., [3H]-dihydroalprenolol for both β1 and β2, or a subtype-selective radioligand).

  • Add increasing concentrations of unlabeled Butaxamine to compete with the radioligand for receptor binding.

  • Incubate to allow binding to reach equilibrium.

  • Separate bound from free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity using liquid scintillation counting.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the Butaxamine concentration.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

  • The selectivity ratio can be calculated as Ki (β1) / Ki (β2).

Protocol 2: Functional Assay to Differentiate β1- and β2-Adrenergic Blockade in Isolated Heart Tissue

Objective: To functionally assess the antagonist activity of Butaxamine at β1- and β2-adrenergic receptors in a physiological context.

Methodology:

• Tissue Preparation:

  • Isolate atria (for rate) and papillary muscles (for contractility) from a suitable animal model (e.g., rat, guinea pig).

  • Mount the tissues in an organ bath containing physiological salt solution, maintained at 37°C and aerated with 95% O2/5% CO2.

• Functional Measurement:

  • For atria, measure the spontaneous beating rate.

  • For papillary muscles, stimulate electrically and measure the force of contraction.

  • Generate a cumulative concentration-response curve to a non-selective β-agonist (e.g., isoproterenol) to establish a baseline.

• Antagonist Challenge:

  • Wash out the agonist and pre-incubate the tissues with a specific concentration of Butaxamine for a defined period.

  • Generate a second concentration-response curve to isoproterenol (B85558) in the presence of Butaxamine.

  • Repeat with different concentrations of Butaxamine.

• Data Analysis:

  • Compare the concentration-response curves in the absence and presence of Butaxamine. A rightward shift in the curve indicates competitive antagonism.

  • Calculate the pA2 value from a Schild plot, which quantifies the antagonist potency.

  • By comparing the pA2 values obtained from atrial (predominantly β1) and other tissues (e.g., tracheal smooth muscle, predominantly β2), the functional selectivity of Butaxamine can be determined.

Visualizations

On- and off-target signaling pathways of Butaxamine.

Troubleshooting workflow for unexpected results with Butaxamine.

References

• 1. Butaxamine - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Butaxamine Stability and Storage: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability and proper storage of Butaxamine. Adhering to these guidelines is critical for ensuring the integrity of the compound and the reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Butaxamine hydrochloride?

A1: Solid Butaxamine hydrochloride should be stored in a cool, dry, and well-ventilated area.[1] It is crucial to keep the container tightly sealed to protect it from moisture.[1][2] For long-term storage, a temperature of 4°C is recommended.[2][3] However, it may be shipped at room temperature for short periods.[2][3][4]

Q2: How should I store Butaxamine solutions?

A2: The stability of Butaxamine in solution is dependent on the storage temperature. For optimal stability, it is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[3] Prepared stock solutions should be stored sealed and away from moisture.[3]

Q3: What solvents are recommended for preparing Butaxamine solutions?

A3: Butaxamine hydrochloride is soluble in Dimethyl Sulfoxide (DMSO) and water.[3] For in vivo experiments, specific formulations using co-solvents such as PEG300, Tween-80, and saline, or SBE-β-CD in saline are often used to achieve the desired concentration and vehicle compatibility.[3]

Q4: I'm having trouble dissolving Butaxamine. What can I do?

A4: If you encounter precipitation or phase separation during the preparation of a Butaxamine solution, gentle heating and/or sonication can be used to aid dissolution.[3] Using freshly opened, anhydrous DMSO is also recommended as hygroscopic DMSO can negatively impact solubility.[3]

Q5: Are there any known incompatibilities for Butaxamine?

A5: Butaxamine hydrochloride is incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[2] Contact with these materials should be avoided to prevent degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpected experimental results or loss of compound activity.	Improper storage of solid Butaxamine leading to degradation.	Ensure solid Butaxamine is stored at 4°C in a tightly sealed container, away from moisture.
Degradation of Butaxamine stock solution due to improper storage or repeated freeze-thaw cycles.	Aliquot stock solutions and store them at -20°C for short-term or -80°C for long-term storage. Use a fresh aliquot for each experiment.
Precipitation observed in Butaxamine solution upon storage.	The solvent's capacity to keep Butaxamine in solution at a lower temperature has been exceeded.	Before use, allow the solution to warm to room temperature. If precipitation persists, brief sonication or gentle warming may be necessary to redissolve the compound.
Difficulty in dissolving solid Butaxamine.	The solvent is saturated, or the dissolution kinetics are slow.	Use of ultrasonic agitation or gentle warming can facilitate dissolution.[3] Ensure you are using a high-purity, anhydrous solvent.

Data Summary

Table 1: Recommended Storage Conditions for Solid Butaxamine Hydrochloride

Parameter	Condition	Reference
Temperature	4°C (long-term)	[2][3]
Room temperature (short-term/shipping)	[3][4]
Container	Tightly sealed	[1][2]
Environment	Cool, dry, well-ventilated area	[1]
Protection	Away from moisture	[2][3]

Table 2: Storage Guidelines for Butaxamine Stock Solutions

Storage Temperature	Duration	Reference
-20°C	1 month	[3]
-80°C	6 months	[3]

Experimental Protocols

Protocol for Preparation of a Butaxamine Stock Solution (e.g., in DMSO)

Objective: To prepare a stable, high-concentration stock solution of Butaxamine for in vitro experiments.

Materials:

• Butaxamine hydrochloride (solid)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene (B1209903) or glass vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

Procedure:

• Pre-weighing Preparation: Allow the sealed container of Butaxamine hydrochloride to equilibrate to room temperature before opening to prevent condensation of moisture on the solid.

• Weighing: Accurately weigh the desired amount of Butaxamine hydrochloride in a sterile microcentrifuge tube or a suitable weighing vessel.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., for a 100 mg/mL solution, add 1 mL of DMSO to 100 mg of Butaxamine).

• Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Gentle warming can also be applied if necessary. Visually inspect the solution to ensure it is clear and free of particulates.

• Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use, sterile vials. This minimizes the number of freeze-thaw cycles for the bulk of the stock.

• Storage: Label the aliquots clearly with the compound name, concentration, date of preparation, and solvent. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Visualizations

Caption: Decision tree for Butaxamine storage.

Caption: Workflow for preparing and handling Butaxamine solutions.

References

• 1. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 2. Butaxamine | C15H25NO3 | CID 18026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of bucillamine in blood using high-performance liquid chromatography-mass spectrometry technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Butaxamine Delivery in Animal Studies: A Technical Support Center

For researchers, scientists, and drug development professionals utilizing Butaxamine in animal studies, this technical support center provides essential information for troubleshooting common issues encountered during experimentation. The following guides and frequently asked questions (FAQs) are designed to ensure accurate and effective delivery of Butaxamine, a selective β2-adrenergic receptor antagonist.

Troubleshooting Guides & FAQs

This section addresses specific challenges that may arise during the preparation and administration of Butaxamine in a question-and-answer format.

1. Solubility and Vehicle Selection

Q: I am having trouble dissolving Butaxamine. What is the recommended solvent?

A: Butaxamine hydrochloride is soluble in aqueous solutions and dimethyl sulfoxide (B87167) (DMSO). For in vitro studies, DMSO is a common choice, with a solubility of up to 100 mg/mL, and water solubility is reported at 25 mg/mL; ultrasonic assistance may be required for dissolution.[1] For in vivo experiments, preparing a stock solution in DMSO is a standard first step. This stock can then be further diluted in an appropriate vehicle for administration.

Q: What are suitable vehicles for in vivo delivery of Butaxamine?

A: The choice of vehicle is critical for ensuring the stability and bioavailability of Butaxamine while minimizing potential toxicity to the animal. Common vehicles and formulation strategies include:

• Saline-based solutions: For intravenous (IV) administration, a common formulation involves first dissolving Butaxamine in a small amount of DMSO (e.g., 10%) and then diluting it with a combination of PEG300 (e.g., 40%), Tween-80 (e.g., 5%), and saline (e.g., 45%) to achieve the desired final concentration.[1]

• Aqueous solutions with cyclodextrin: To enhance aqueous solubility, a stock solution in DMSO can be diluted in a saline solution containing a solubilizing agent like 20% SBE-β-CD.[1]

• Oil-based vehicles: For routes where an oil-based vehicle is appropriate, a DMSO stock solution can be diluted in corn oil.[1]

It is crucial to perform a small pilot study to ensure the chosen vehicle is well-tolerated by the specific animal model and does not interfere with the experimental outcomes.

Q: My Butaxamine solution is precipitating. How can I prevent this?

A: Precipitation can occur if the solubility limit is exceeded or if the solution is not prepared correctly. To avoid this:

• Ensure you are using a fresh, anhydrous grade of DMSO for your stock solution, as hygroscopic DMSO can negatively impact solubility.[1]

• When preparing aqueous dilutions from a DMSO stock, add the stock solution to the aqueous vehicle slowly while vortexing to ensure proper mixing.

• For some formulations, gentle warming and sonication can aid in dissolution.[1]

• If precipitation persists, consider adjusting the vehicle composition, for example, by increasing the percentage of co-solvents like PEG300 or using a solubilizing agent like cyclodextrin.

2. Stability and Storage

Q: How should I store my Butaxamine solutions?

A: The stability of Butaxamine solutions is dependent on the solvent and storage temperature.

• Stock solutions in DMSO: These can be stored at -20°C for up to one month or at -80°C for up to six months.[1] It is recommended to store in sealed containers, away from moisture.

• Aqueous working solutions: It is best practice to prepare these fresh on the day of the experiment. If using a water-based stock solution, it should be filter-sterilized (0.22 µm filter) before use.[1]

3. Administration and Dosing

Q: What are the recommended administration routes for Butaxamine in rodents?

A: Butaxamine has been successfully administered in animal studies via several routes:

• Intravenous (IV) injection: Typically administered via the tail vein in mice and rats.

• Intraperitoneal (IP) injection: A common route for systemic administration in rodents.

• Oral gavage (P.O.): Suitable for studies requiring oral administration.

The choice of administration route will depend on the specific experimental design and desired pharmacokinetic profile.

Q: I am observing adverse effects in my animals after administration. What could be the cause?

A: Adverse effects can be related to the administration procedure itself or to the pharmacological action of Butaxamine.

• Procedure-related effects: Improper injection or gavage technique can lead to tissue damage, inflammation, or distress. Ensure that personnel are well-trained in the chosen administration route and use appropriate needle gauges and gavage tube sizes for the animal's weight.

• Compound-related effects: While studies on the effects of Butaxamine on bone metabolism in rats and mice at doses up to 10 mg/kg did not report significant adverse effects or changes in body weight[2][3], higher doses or different experimental conditions could potentially lead to side effects. As a β2-adrenergic receptor antagonist, Butaxamine could theoretically influence cardiovascular and respiratory parameters. However, one study in anesthetized dogs found that intracisternal administration of Butaxamine did not decrease blood pressure or heart rate. It is always recommended to include a vehicle-only control group and to carefully monitor animals for any signs of distress, changes in behavior, or altered physiological parameters.

Q: How do I choose the correct dose for my study?

A: The optimal dose of Butaxamine will depend on the animal model, the research question, and the route of administration. A thorough literature review of similar studies is the best starting point. Dose-response studies are often necessary to determine the most effective and well-tolerated dose for a specific experimental setup. For example, in a study investigating the effect of Butaxamine on bone metabolism in spontaneously hypertensive rats, doses of 0.1, 1, and 10 mg/kg were administered via oral gavage.[3] In another study with aged mice, intraperitoneal injections of 1.0, 3.0, and 10.0 mg/kg were used.[2]

Data Presentation

Table 1: Butaxamine Solubility

Solvent	Reported Solubility	Notes
Dimethyl Sulfoxide (DMSO)	100 mg/mL	May require sonication. Use of fresh, anhydrous DMSO is recommended.[1]
Water	25 mg/mL	May require sonication.[1]

Table 2: In Vivo Formulation Examples for Butaxamine Hydrochloride

Vehicle Composition	Achieved Concentration	Notes
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL	Results in a clear solution.[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL	Results in a clear solution.[1]
10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL	Results in a clear solution.[1]

Table 3: Quantitative Effects of Butaxamine on Bone Formation Markers in Aged Mice

Treatment Group (mg/kg, i.p.)	Periosteal Mineralizing Surface (p.MS/BS, %) vs. Contralateral	Periosteal Bone Formation Rate (p.BFR/BS, µm³/µm²/year) vs. Contralateral
Saline (0)	Not significantly elevated (p = 0.47)	Not significantly elevated (p = 0.22)
Low-dose Butaxamine (1)	Significantly elevated (p = 0.02)	Significantly increased (p = 0.01)
Medium-dose Butaxamine (3)	Significantly elevated (p = 0.01)	Significantly increased (p = 0.02)
High-dose Butaxamine (10)	Significantly elevated (p = 0.03)	Significantly increased (p = 0.02)
Data from a study in 21-month-old female C57BL/6 mice investigating the influence of Butaxamine on the anabolic response to mechanical loading.[2]

Table 4: Quantitative Effects of Butaxamine on Bone Parameters in Spontaneously Hypertensive Rats (SHR)

Treatment Group (mg/kg, p.o.)	Bone Volume/Tissue Volume (BV/TV, %)	Trabecular Thickness (Tb.Th, µm)	Trabecular Number (Tb.N, 1/mm)
WKY (Control)	22.5 ± 1.1	58.9 ± 1.5	3.82 ± 0.16
SHR (Vehicle)	16.3 ± 0.7	54.1 ± 0.9	3.01 ± 0.12
SHR + Butaxamine (0.1)	19.5 ± 0.8	57.2 ± 1.2	3.41 ± 0.13
SHR + Butaxamine (1)	20.1 ± 0.9	58.1 ± 1.1	3.46 ± 0.14
SHR + Butaxamine (10)	21.2 ± 1.0	59.5 ± 1.3	3.56 ± 0.15
p < 0.05 vs. SHR (Vehicle). Data are presented as mean ± SEM. WKY refers to Wistar-Kyoto rats (normotensive control).[3]

Experimental Protocols

Protocol 1: Intraperitoneal (i.p.) Injection of Butaxamine in Mice

This protocol is adapted from a study investigating the effect of Butaxamine on bone anabolism in aged mice.[2]

Materials:

• Butaxamine hydrochloride

• Sterile saline (0.9% NaCl)

• Appropriate sterile syringes and needles (e.g., 27-30 gauge)

• Animal scale

Procedure:

• Preparation of Dosing Solution:

  • On the day of injection, weigh the required amount of Butaxamine hydrochloride.

  • Dissolve the Butaxamine in sterile saline to achieve the desired final concentrations (e.g., 1.0, 3.0, and 10.0 mg/kg). The volume of injection should be calculated based on the animal's body weight, typically not exceeding 10 mL/kg.

• Animal Handling and Injection:

  • Weigh each mouse to determine the precise injection volume.

  • Gently restrain the mouse, exposing the abdomen.

  • Insert the needle into the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder or cecum.

  • Aspirate briefly to ensure the needle has not entered a blood vessel or internal organ.

  • Inject the calculated volume of the Butaxamine solution.

• Post-injection Monitoring:

  • Return the mouse to its home cage and monitor for any immediate signs of distress.

  • Continue to monitor the animals according to the approved animal care protocol.

Protocol 2: Oral Gavage (p.o.) of Butaxamine in Rats

This protocol is based on a study examining the dose effects of Butaxamine on bone metabolism in spontaneously hypertensive rats.[3]

Materials:

• Butaxamine hydrochloride

• Appropriate vehicle (e.g., distilled water)

• Flexible or rigid gavage needles suitable for rats

• Syringes

• Animal scale

Procedure:

• Preparation of Dosing Solution:

  • Prepare the Butaxamine solution in the chosen vehicle to the desired concentrations (e.g., 0.1, 1, and 10 mg/kg). The dosing volume should be appropriate for the rat's size, typically not exceeding 10 mL/kg.

• Animal Handling and Gavage:

  • Weigh each rat to calculate the accurate dosing volume.

  • Gently but firmly restrain the rat to prevent movement.

  • Measure the gavage needle against the rat to determine the correct insertion depth (from the mouth to the last rib).

  • Carefully insert the gavage needle into the esophagus. Do not force the needle if resistance is met.

  • Once the needle is correctly positioned, slowly administer the Butaxamine solution.

• Post-gavage Monitoring:

  • Return the rat to its cage and observe for any signs of discomfort, such as labored breathing.

  • Monitor the animals as required by the experimental and institutional animal care guidelines.

Mandatory Visualizations

Caption: Butaxamine's mechanism of action.

Caption: General experimental workflow for Butaxamine administration.

References

• 1. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]

How to control for nonspecific binding of Butaxamine

Welcome to the technical support center for Butaxamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental use of Butaxamine, with a specific focus on controlling for nonspecific binding.

Frequently Asked Questions (FAQs)

Q1: What is Butaxamine and what is its primary mechanism of action?

Butaxamine is a selective antagonist of the beta-2 adrenergic receptor (β2-AR).[1][2][3][4][5] It is primarily used in experimental research to block the effects of β2-AR agonists, thereby helping to elucidate the role of this receptor in various physiological processes.[1][2] It has no clinical applications.[1][2]

Q2: What is nonspecific binding and why is it a concern when using Butaxamine?

Nonspecific binding refers to the interaction of a compound, such as Butaxamine, with sites other than its intended target receptor. This can include binding to other receptors, proteins, lipids, or even the experimental apparatus itself. High nonspecific binding can obscure the specific binding signal to the β2-adrenergic receptor, leading to inaccurate data and misinterpretation of experimental results.

Q3: How is nonspecific binding typically determined in an experiment with Butaxamine?

Nonspecific binding is determined by measuring the amount of labeled Butaxamine (or a competing radioligand) that binds in the presence of a high concentration of an unlabeled ligand that also binds to the β2-adrenergic receptor. This "cold" ligand will occupy the specific receptor sites, so any remaining measured binding is considered nonspecific.

Q4: What is an acceptable level of nonspecific binding in a radioligand binding assay?

Ideally, nonspecific binding should be less than 50% of the total binding. In well-optimized assays, it is often possible to achieve specific binding that is greater than 70% of the total binding. If nonspecific binding is too high, it can be difficult to obtain reliable data.

Troubleshooting Guide: High Nonspecific Binding

High nonspecific binding is a common challenge in receptor binding assays. This guide provides potential causes and solutions to help you optimize your experiments with Butaxamine.

Issue	Potential Cause	Recommended Solution
High background signal	The radioligand is sticking to the filter plates, tubes, or other surfaces.	- Pre-treat glass fiber filters with a coating agent like 0.3-0.5% polyethyleneimine (PEI).- Include a detergent (e.g., 0.1% BSA) in the wash buffer.
Suboptimal assay conditions	Incubation time, temperature, or buffer composition are not optimized.	- Optimize Incubation Time and Temperature: Perform a time-course experiment to find the optimal incubation time where specific binding is maximal and nonspecific binding is minimized. Lower temperatures may reduce nonspecific binding but might require longer incubation times to reach equilibrium.- Modify Assay Buffer: Adjust the ionic strength of the buffer with salts to reduce electrostatic interactions. Include a blocking agent like Bovine Serum Albumin (BSA) to saturate nonspecific binding sites.
Inadequate washing	Unbound or loosely bound ligand is not being sufficiently removed.	- Increase the number and/or volume of washes with ice-cold wash buffer.- Ensure rapid filtration and washing immediately after incubation to minimize dissociation of the specifically bound ligand.
Radioligand concentration is too high	High concentrations of radioligand can lead to increased binding to low-affinity, nonspecific sites.	- Use the lowest concentration of radioligand that still provides a robust signal. Ideally, the concentration should be at or below the Kd of the radioligand for the receptor.
Poor quality of receptor preparation	The membrane preparation may contain contaminants or denatured proteins that contribute to nonspecific binding.	- Ensure proper homogenization and centrifugation steps to obtain a clean membrane fraction.- Determine the protein concentration accurately to ensure consistent amounts of receptor are used in each assay.

Experimental Protocols

Protocol 1: Membrane Preparation from Cells or Tissues

• Homogenization: Homogenize cultured cells or tissue expressing the β2-adrenergic receptor in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing protease inhibitors).

• Centrifugation: Centrifuge the homogenate at a low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove nuclei and cellular debris.

• Pellet Membranes: Centrifuge the supernatant at a high speed (e.g., 40,000 x g for 30 minutes at 4°C) to pellet the cell membranes.

• Washing: Resuspend the membrane pellet in fresh, ice-cold buffer and repeat the high-speed centrifugation.

• Final Preparation: Resuspend the final membrane pellet in a suitable assay buffer. Determine the protein concentration using a standard protein assay (e.g., BCA or Bradford).

• Storage: Aliquot the membrane preparation and store at -80°C until use.

Protocol 2: Competition Radioligand Binding Assay

This assay measures the ability of unlabeled Butaxamine to compete with a radiolabeled ligand that has a known high affinity for the β2-adrenergic receptor (e.g., [³H]-ICI 118,551 or [¹²⁵I]-Iodocyanopindolol).

Materials:

• Receptor Source: Membrane preparation expressing β2-adrenergic receptors.

• Radioligand: A selective β2-adrenergic receptor radioligand.

• Unlabeled Competitor: Butaxamine.

• Nonspecific Binding Control: A high concentration (e.g., 1-10 µM) of a non-selective beta-blocker like propranolol.

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Glass Fiber Filters: Pre-treated with PEI.

• Scintillation Fluid and Counter.

Procedure:

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Membrane preparation, radioligand, and assay buffer.

  • Nonspecific Binding: Membrane preparation, radioligand, and a saturating concentration of a non-labeled competitor (e.g., 10 µM propranolol).

  • Competition: Membrane preparation, radioligand, and varying concentrations of Butaxamine.

• Incubation: Incubate the plate at a predetermined optimal temperature and time (e.g., 60 minutes at 25°C) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the pre-treated glass fiber filters using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

Data Analysis:

• Calculate Specific Binding: Subtract the counts per minute (CPM) of the nonspecific binding wells from the total binding and competition wells.

• Generate Competition Curve: Plot the specific binding (as a percentage of the binding in the absence of Butaxamine) against the logarithm of the Butaxamine concentration.

• Determine IC50: Use nonlinear regression to fit the data and determine the IC50 value (the concentration of Butaxamine that inhibits 50% of the specific binding of the radioligand).

• Calculate Ki (optional): If the Kd of the radioligand is known, the Cheng-Prusoff equation can be used to calculate the inhibitory constant (Ki) for Butaxamine.

Quantitative Data Summary

Direct binding affinity values (Ki or Kd) for Butaxamine are not consistently reported in the public domain. However, functional assays have been used to determine its antagonist potency, often expressed as a pA2 value. The pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve.

Parameter	Value	Receptor/System	Notes
pA2	7.23	Beta-adrenergic receptors in isolated guinea-pig tracheal chain	This value indicates potent antagonist activity at what is functionally a β2-adrenergic receptor-mediated response.

It is important for researchers to experimentally determine the binding affinity of Butaxamine in their specific assay system.

Visualizations

Signaling Pathway of the β2-Adrenergic Receptor

Caption: β2-Adrenergic Receptor Signaling Pathway and the Action of Butaxamine.

Experimental Workflow for a Competition Binding Assay

References

• 1. The effect of “selective” β-adrenoceptor blocking drugs on the myocardial circulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. Butoxamine | C15H25NO3 | CID 134495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 5. Butaxamine - TargetMol Chemicals Inc [bioscience.co.uk]

Technical Support Center: Minimizing Butaxamine Toxicity in Long-Term Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Butaxamine in long-term experimental studies. The information is designed to help anticipate, mitigate, and manage potential toxicities associated with the chronic administration of this selective β2-adrenoceptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is Butaxamine and what is its primary use in research?

A1: Butaxamine is a potent and selective β2-adrenoceptor antagonist.[1][2] It is primarily used in experimental research to investigate the role of the β2-adrenergic receptor in various physiological and pathological processes.[2][3] By selectively blocking this receptor, researchers can determine if a specific biological effect is mediated by the β2-adrenoceptor pathway.[2] It currently has no common clinical applications.[2][3]

Q2: What are the known toxicities associated with Butaxamine?

A2: As a beta-blocker, Butaxamine's toxic effects are generally extensions of its pharmacological action. Overdose or high-dose chronic administration can lead to:

• Cardiovascular effects: Bradycardia (slowing of the pulse), hypotension (low blood pressure), and potentially heart failure.[3][4]

• Central Nervous System (CNS) effects: Depression, delirium, confusion, psychosis, coma, and visual disturbances.[3][4]

• Gastrointestinal effects: Nausea and vomiting.[3]

• Other effects: Fatigue, dizziness, and in severe cases, respiratory depression.[3][5]

Q3: Is there a known safe dosage for long-term studies?

A3: A specific No-Observed-Adverse-Effect Level (NOAEL) for Butaxamine has not been formally established in publicly available literature. However, a 12-week study in spontaneously hypertensive rats demonstrated that oral doses of 0.1 mg/kg and 1 mg/kg daily were well-tolerated and showed beneficial effects on bone mass.[1] The same study noted that a higher dose of 10 mg/kg/day resulted in some inhibitory effects on osteoblastic activity, suggesting a dose-dependent toxicity profile.[1] Therefore, starting with doses in the lower range (e.g., 0.1-1 mg/kg) and carefully monitoring for adverse effects is recommended.

Q4: How should I prepare Butaxamine for in vivo administration?

A4: Butaxamine hydrochloride can be prepared in various vehicles for in vivo studies. The choice of vehicle will depend on the route of administration and the desired concentration. Here are a couple of common formulation protocols:

• For aqueous administration: A solution can be prepared by dissolving Butaxamine hydrochloride in a vehicle containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[6]

• For administration in oil: A solution can be made by dissolving Butaxamine hydrochloride in a vehicle of 10% DMSO and 90% Corn Oil.[6]

It is crucial to ensure the final solution is clear and homogenous. Gentle heating and/or sonication may be used to aid dissolution.[6]

Troubleshooting Guides

Problem 1: I am observing unexpected lethargy and reduced activity in my animals during a long-term Butaxamine study.

Possible Cause: This could be a sign of Butaxamine-induced bradycardia, hypotension, or CNS depression.[3][7]

Troubleshooting Steps:

• Monitor Vital Signs: Immediately measure the heart rate and blood pressure of the affected animals. A significant decrease from baseline is a strong indicator of beta-blocker toxicity.[4]

• Assess for Other Clinical Signs: Look for other signs of toxicity such as hypothermia, respiratory depression, or neurological changes.[4]

• Review Dosage: Re-evaluate the dose of Butaxamine being administered. If possible, consider reducing the dose in subsequent administrations.

• Supportive Care: Provide supportive care as needed. This may include maintaining body temperature and ensuring adequate hydration and nutrition.

• Consult a Veterinarian: If signs are severe or persist, consult with a laboratory animal veterinarian for appropriate intervention.

Problem 2: My animals are showing signs of hypoglycemia (low blood sugar) during the study.

Possible Cause: Beta-blocker toxicity, including that from β2-antagonists, can interfere with gluconeogenesis and glycogenolysis, leading to hypoglycemia.[4] This is a less common but recognized side effect.[4]

Troubleshooting Steps:

• Confirm Hypoglycemia: Measure blood glucose levels to confirm the diagnosis.

• Provide Glucose: If hypoglycemia is confirmed, administer a glucose source as recommended by a veterinarian.

• Monitor and Adjust: Continue to monitor blood glucose levels and adjust the Butaxamine dose if necessary. Consider more frequent feeding or supplementation with a readily available energy source.

Problem 3: I am concerned about the potential for off-target effects in my long-term study.

Possible Cause: While Butaxamine is selective for the β2-adrenoceptor, high concentrations or chronic exposure could potentially lead to interactions with other receptors or cellular pathways.

Troubleshooting Steps:

• Dose-Response Pilot Study: Before initiating a long-term study, conduct a pilot dose-response study to identify the minimum effective dose. This will help to minimize the risk of off-target effects.

• Include Comprehensive Endpoints: In your study design, include a broad range of endpoints to detect unexpected toxicities. This should include regular clinical observations, body weight measurements, and terminal collection of tissues for histopathological analysis.

• Literature Review: Conduct a thorough literature search for known off-target effects of Butaxamine or structurally similar compounds.

• Consider Counter-Screening: If your research question is highly sensitive to off-target effects, you may consider in vitro counter-screening of Butaxamine against a panel of other receptors.

Data Presentation

Table 1: Summary of Butaxamine Dosing and Effects in a 12-Week Rat Study

Dose (mg/kg/day, p.o.)	Animal Model	Duration	Observed Effects	Potential for Toxicity	Citation
0.1	Spontaneously Hypertensive Rat	12 weeks	Increased bone mass indices and biomechanical strength.	Low	[1]
1	Spontaneously Hypertensive Rat	12 weeks	Increased bone mass indices and biomechanical strength.	Low to Moderate	[1]
10	Spontaneously Hypertensive Rat	12 weeks	Increased bone mass; however, inhibitory effects on osteoblastic activity were noted.	Moderate to High	[1]

Experimental Protocols

Protocol 1: Long-Term Oral Administration of Butaxamine in Rats

This protocol is adapted from a study investigating the effects of Butaxamine on bone metabolism.[1]

• Animal Model: Spontaneously Hypertensive Rats (SHR) or other appropriate rodent model.

• Butaxamine Preparation: Prepare Butaxamine in a suitable oral gavage vehicle (e.g., 0.5% carboxymethyl cellulose).

• Dosing: Administer Butaxamine once daily via oral gavage at doses of 0.1, 1, and 10 mg/kg body weight. A vehicle control group should be included.

• Duration: The study duration can be up to 12 weeks or as required by the experimental design.

• Monitoring:

  • Daily: Observe animals for clinical signs of toxicity, including changes in activity, posture, and grooming.

  • Weekly: Record body weight and food/water consumption.

  • Periodic (e.g., every 4 weeks): Collect blood samples for hematology and clinical chemistry analysis (see Monitoring Parameters section).

  • Terminal: At the end of the study, perform a complete necropsy and collect tissues for histopathological examination.

Protocol 2: Monitoring for Butaxamine Toxicity in Long-Term Studies

This protocol outlines key parameters to monitor for the early detection of Butaxamine-related toxicity.

• Clinical Observations:

  • Conduct daily cage-side observations, noting any changes in behavior, appearance, or activity levels.

  • Perform a more detailed clinical examination weekly, including assessment of heart rate (using a stethoscope or telemetry), respiratory rate, and body temperature.

• Body Weight and Food/Water Intake:

  • Measure and record body weight at least once a week. Significant weight loss can be an early indicator of toxicity.

  • Monitor food and water consumption, as changes can indicate adverse effects.

• Hematology and Clinical Chemistry:

  • Collect blood samples at baseline and at regular intervals throughout the study.

  • Hematology: Analyze for complete blood count (CBC) to assess for potential effects on blood cells.

  • Clinical Chemistry: Analyze for markers of organ function, including:

    • Kidney function: Blood Urea Nitrogen (BUN), Creatinine.

    • Liver function: Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST), Alkaline Phosphatase (ALP).

    • Glucose: To monitor for hypoglycemia.

    • Electrolytes: To check for any imbalances.

• Histopathology:

  • At the termination of the study, perform a gross necropsy and collect a comprehensive set of tissues.

  • Pay particular attention to the heart, liver, kidneys, and lungs for any signs of pathology.

  • Tissues should be fixed, processed, and examined by a qualified veterinary pathologist.

Mandatory Visualization

Caption: Butaxamine's mechanism of action and potential for toxicity.

Caption: Troubleshooting workflow for adverse events in Butaxamine studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. wikem.org [wikem.org]
• 5. Intoxication with beta-sympathicolytics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. emedicine.medscape.com [emedicine.medscape.com]

Technical Support Center: Overcoming Butaxamine Degradation in Experimental Setups

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the potential degradation of Butaxamine in experimental settings. By understanding the factors that can affect its stability, researchers can ensure the accuracy and reproducibility of their results.

Frequently Asked Questions (FAQs)

Q1: What is Butaxamine and what are its common uses in research?

Butaxamine is a selective β2-adrenergic receptor antagonist. It is primarily used in experimental research to block β2-adrenergic receptors, which helps in determining the specific pathways and effects mediated by these receptors. It is a valuable tool in cardiovascular, respiratory, and metabolic research.

Q2: How should I store Butaxamine powder and its stock solutions to minimize degradation?

Proper storage is critical to maintaining the integrity of Butaxamine. Following these guidelines will help prevent degradation:

Storage Form	Recommended Temperature	Duration	Additional Notes
Butaxamine Powder	Room Temperature	Varies by supplier	Store in a cool, dry, well-ventilated area away from light and moisture. Keep container tightly sealed.[1][2]
Stock Solution in Organic Solvent (e.g., DMSO)	-20°C	Up to 1 month	Prepare in a high-purity, anhydrous solvent. Aliquot into single-use vials to avoid repeated freeze-thaw cycles. Protect from light.[3]
Stock Solution in Organic Solvent (e.g., DMSO)	-80°C	Up to 6 months	For longer-term storage, -80°C is recommended. Ensure vials are tightly sealed to prevent moisture absorption.[3]
Aqueous Working Solutions	2-8°C	Prepare fresh daily	Butaxamine's stability in aqueous solutions can be limited. It is strongly recommended to prepare fresh working solutions from a frozen stock immediately before each experiment.

Q3: I'm observing inconsistent or weaker-than-expected results in my experiments. Could Butaxamine degradation be the cause?

Yes, inconsistent or reduced pharmacological activity is a primary indicator of Butaxamine degradation. If the compound degrades, its effective concentration in your experiment will be lower than intended, leading to diminished or variable effects on the β2-adrenergic receptors.

Q4: What are the likely causes of Butaxamine degradation in an experimental setup?

While specific degradation pathways for Butaxamine are not extensively documented in publicly available literature, based on its chemical structure, potential causes of degradation include:

• Hydrolysis: The ether linkages in the Butaxamine molecule could be susceptible to hydrolysis under strongly acidic or basic conditions.

• Oxidation: The secondary alcohol group and the methoxy (B1213986) groups on the benzene (B151609) ring are potential sites for oxidation. The presence of oxidizing agents or exposure to air and light can promote oxidative degradation.

• Photodegradation: Exposure to light, particularly UV light, can provide the energy for degradative reactions.

Q5: How can I check for Butaxamine degradation in my solutions?

The most reliable method to assess the stability of Butaxamine and detect potential degradation products is through analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection. A stability-indicating HPLC method can separate the intact Butaxamine from its degradation products, allowing for quantification of the remaining active compound.

Troubleshooting Guides

Issue 1: Inconsistent or No Effect of Butaxamine in Cell-Based Assays

Potential Cause	Troubleshooting Steps
Butaxamine Degradation in Media	Prepare fresh Butaxamine working solutions in cell culture media immediately before each experiment. Avoid storing diluted Butaxamine in media for extended periods.
Perform a time-course experiment to assess Butaxamine stability in your specific cell culture medium at 37°C.
Improper Stock Solution Storage	Review your stock solution storage conditions. Ensure they are stored at the recommended temperature in tightly sealed, single-use aliquots.
Incorrect Concentration	Verify the initial concentration of your stock solution. If possible, confirm the concentration using a spectrophotometer or HPLC.
Low Receptor Expression	Confirm the expression of β2-adrenergic receptors on your cell line using techniques like Western blotting, qPCR, or radioligand binding assays.
Cell Viability Issues	Ensure that the final concentration of the solvent (e.g., DMSO) in the cell culture medium is not causing cytotoxicity (typically ≤0.1%). Perform a cell viability assay (e.g., Trypan Blue, MTT) to confirm cell health.

Issue 2: Variability in In Vivo Experimental Results

Potential Cause	Troubleshooting Steps
Degradation of Dosing Solution	Prepare dosing solutions fresh each day of the experiment. Do not use solutions prepared on previous days. Protect the solution from light during preparation and administration.
Improper Formulation	Ensure Butaxamine is fully dissolved in the vehicle. Sonication may aid in dissolution. Visually inspect for any precipitation before administration.
Incorrect Dosage Calculation	Double-check all calculations for dosage based on animal weight.
Animal-to-Animal Variability	Ensure consistency in animal strain, age, and weight. Randomize animals into treatment groups to minimize bias.

Experimental Protocols

Protocol 1: Preparation of Butaxamine Stock Solution

Objective: To prepare a stable, concentrated stock solution of Butaxamine for use in various experimental setups.

Materials:

• Butaxamine hydrochloride powder

• Anhydrous, high-purity dimethyl sulfoxide (B87167) (DMSO)

• Sterile, amber microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Butaxamine hydrochloride powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the Butaxamine is completely dissolved. Gentle warming (to no more than 37°C) can be used to aid dissolution if necessary.

• Aliquot the stock solution into single-use, sterile amber microcentrifuge tubes or cryovials.

• Label each aliquot with the compound name, concentration, solvent, and date of preparation.

• Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Protocol 2: Quantification of Butaxamine Stability by HPLC-UV

Objective: To determine the stability of Butaxamine in a specific experimental solution over time.

Materials:

• Butaxamine solution to be tested (e.g., in cell culture media)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., a mixture of acetonitrile (B52724) and a suitable buffer like phosphate (B84403) buffer, pH adjusted)

• Butaxamine analytical standard

• Sterile, amber HPLC vials

Procedure:

• Prepare the Butaxamine solution in the desired experimental medium at the intended concentration.

• Immediately take a sample for the time-zero (T=0) measurement. Transfer this to an HPLC vial and store at -80°C if not analyzed immediately.

• Incubate the remaining solution under the experimental conditions (e.g., 37°C in a cell culture incubator).

• At predetermined time points (e.g., 2, 4, 8, 24, 48 hours), collect aliquots of the solution, transfer to HPLC vials, and store at -80°C.

• Prepare a standard curve using the Butaxamine analytical standard.

• Analyze all samples and standards by HPLC-UV. The UV detection wavelength should be set at the maximum absorbance of Butaxamine.

• Quantify the concentration of Butaxamine in each sample using the standard curve.

• Calculate the percentage of Butaxamine remaining at each time point relative to the T=0 sample.

Visualizations

Caption: Butaxamine's antagonistic action on the β2-adrenergic receptor signaling pathway and potential experimental failure points.

Caption: A typical experimental workflow with integrated troubleshooting checkpoints to ensure data integrity when using Butaxamine.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ClinPGx [clinpgx.org]

Ensuring complete β2-adrenergic receptor antagonism with Butaxamine

This guide provides researchers, scientists, and drug development professionals with comprehensive information for ensuring complete β2-adrenergic receptor antagonism using Butaxamine in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Butaxamine and what is its primary mechanism of action? A1: Butaxamine is a selective β2-adrenergic receptor (β2-AR) antagonist.[1] Its primary mechanism is to bind to β2-adrenoceptors, competitively blocking the binding of endogenous catecholamines like epinephrine (B1671497) and norepinephrine. This inhibition prevents the activation of the Gs alpha subunit, the subsequent production of cyclic adenosine (B11128) monophosphate (cAMP) by adenylyl cyclase, and downstream signaling events.[2][3] It is used primarily in experimental situations to determine if a biological response is mediated by the β2 receptor.[1]

Q2: How selective is Butaxamine for the β2-adrenergic receptor? A2: Butaxamine is characterized as a β2-selective antagonist.[1] Its potency has been quantified in functional assays. For instance, in isolated guinea-pig tracheal chain preparations, which are rich in β2 receptors, D(-)-butoxamine demonstrated a pA2 value of 7.23 when measured against the agonist D(-)-isoproterenol.[4] The pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist's concentration-response curve. A higher pA2 value indicates greater antagonist potency. The L(+)-isomer of Butaxamine showed no significant β2-adrenergic blockade in the same study.[4]

Q3: What are recommended starting doses for in vivo experiments? A3: The appropriate dose of Butaxamine can vary significantly based on the animal model, administration route, and experimental endpoint. Published studies provide a useful starting point for dose-ranging experiments.

Q4: How can I be sure that Butaxamine is effectively blocking the β2-AR in my experiment? A4: Confirmation of β2-AR blockade is crucial. This can be achieved by performing a functional assay where you challenge the system with a known β2-AR agonist (e.g., isoproterenol, salbutamol) in the presence and absence of Butaxamine.[5] A successful blockade will result in a rightward shift of the agonist's dose-response curve or complete inhibition of the agonist-induced effect (e.g., cAMP production, smooth muscle relaxation).[6]

Quantitative Data Summary

The following tables summarize key quantitative parameters for Butaxamine and provide context by comparing it with other common adrenergic antagonists.

Table 1: Potency of Butaxamine Isomers

Compound	Preparation	Agonist	pA2 Value	Reference
D(-)-Butoxamine	Guinea-pig tracheal chain	D(-)-Isoproterenol	7.23	[4]
L(+)-Butoxamine	Guinea-pig tracheal chain	D(-)-Isoproterenol	No blockade observed	[4]

(Note: The pA2 value is a measure of antagonist potency. Higher values indicate greater potency.)

Table 2: Recommended Starting Doses for In Vivo Studies

Animal Model	Dosage Range	Route of Administration	Frequency	Reference
Spontaneously Hypertensive Rats	0.1, 1, 10 mg/kg	Oral (p.o.)	Once daily	[7]
Aged C57BL/6 Mice	1, 3, 10 mg/kg	Intraperitoneal (i.p.)	Prior to each experimental bout	[5]

(Note: These are starting points. The optimal dose should be determined empirically for your specific experimental model and design.)

Signaling Pathways and Workflows

Caption: β2-Adrenergic Receptor Signaling Pathway and Butaxamine's Point of Antagonism.

Troubleshooting Guide

Q5: I am not observing complete antagonism of the β2-agonist effect. What are the possible causes? A5: Incomplete antagonism can stem from several factors. First, the concentration of Butaxamine may be insufficient to fully compete with the agonist, especially if a high concentration of a potent agonist is used. Second, ensure the purity and stability of your Butaxamine stock. Finally, consider the possibility that the observed biological effect is not mediated exclusively by the β2-AR.[8][9]

Caption: Troubleshooting Logic for Incomplete β2-Adrenergic Receptor Antagonism.

Q6: My in vivo results are highly variable. What are some common sources of error? A6: In vivo experiments can have many sources of variability. Key factors include the route and consistency of administration, the timing of drug delivery relative to the experimental challenge, and the animal's physiological state (e.g., stress levels, circadian rhythm).[10][11] Ensure consistent handling and dosing procedures across all animals. For intraperitoneal (i.p.) injections, alternate injection sites to avoid irritation.[10]

Q7: Are there known off-target effects for Butaxamine? A7: While Butaxamine is characterized as β2-selective, at higher concentrations, its selectivity may decrease, potentially leading to interactions with other adrenergic receptor subtypes (e.g., β1-AR). It is crucial to use the lowest effective concentration to minimize potential off-target effects.[8][12] If off-target CNS effects are a concern, consider that a drug's ability to cross the blood-brain barrier can be influenced by efflux transporters like ABCB1.[13]

Detailed Experimental Protocols

The following are generalized protocols that should be optimized for your specific cell line or animal model.

Protocol 1: Competitive Radioligand Binding Assay to Determine Butaxamine Affinity (Ki)

This assay quantifies the affinity of Butaxamine for the β2-AR by measuring its ability to compete with a radiolabeled ligand.

• Principle: Unlabeled Butaxamine competes with a constant concentration of a high-affinity β2-AR radioligand (e.g., [3H]dihydroalprenolol or [125I]cyanopindolol) for binding to receptors in a cell membrane preparation. The concentration of Butaxamine that inhibits 50% of the specific radioligand binding (IC50) is determined and used to calculate the inhibition constant (Ki).[14][15]

• Materials:

  • Cell membranes from a cell line expressing high levels of β2-AR (e.g., HEK-293, CHO cells).

  • Radioligand: e.g., [3H]dihydroalprenolol (DHA).

  • Competitor: Butaxamine.

  • Non-specific control: A high concentration of a non-selective beta-blocker (e.g., 10 µM Propranolol).[15]

  • Assay Buffer: e.g., 50 mM Tris, 5 mM MgCl2, pH 7.4.[16]

  • Wash Buffer: Ice-cold assay buffer.

  • Glass fiber filters (e.g., Whatman GF/B or GF/C), pre-soaked in 0.3% polyethyleneimine (PEI).[16]

  • Scintillation cocktail and scintillation counter.

• Procedure:

  • Membrane Preparation: Homogenize cells or tissue and prepare a membrane fraction via differential centrifugation.[16][17] Determine protein concentration (e.g., BCA assay).

  • Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding: 50 µL radioligand + 50 µL assay buffer + 150 µL membrane suspension.[16]

    • Non-specific Binding (NSB): 50 µL radioligand + 50 µL non-specific control (e.g., Propranolol) + 150 µL membrane suspension.[15]

    • Competitive Binding: 50 µL radioligand + 50 µL of varying concentrations of Butaxamine + 150 µL membrane suspension.

  • Incubation: Incubate the plate for 60-90 minutes at room temperature or 37°C with gentle agitation to reach equilibrium.[15][16]

  • Filtration: Rapidly terminate the reaction by vacuum filtration through the glass fiber filters to separate bound from free radioligand.[14]

  • Washing: Wash filters multiple times with ice-cold wash buffer.[16]

  • Counting: Dry filters, add scintillation cocktail, and measure radioactivity.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of Butaxamine.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[16]

Protocol 2: Functional cAMP Accumulation Assay to Determine Butaxamine Potency (IC50)

This assay measures the ability of Butaxamine to block agonist-induced production of the second messenger cAMP.

• Principle: Cells expressing β2-AR are pre-treated with Butaxamine and then stimulated with a β2-AR agonist. The resulting intracellular cAMP levels are measured. Butaxamine's potency is determined by its ability to inhibit this agonist-induced cAMP accumulation.[3][18]

• Materials:

  • Whole cells expressing functional β2-AR (e.g., HEK293).[19]

  • Stimulation Buffer (e.g., HBSS or serum-free media).[19]

  • Phosphodiesterase (PDE) inhibitor: e.g., 100-500 µM IBMX to prevent cAMP degradation.[3][20]

  • β2-AR Agonist: e.g., Isoproterenol.

  • Antagonist: Butaxamine.

  • cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based biosensor).[18][19]

• Procedure:

  • Cell Plating: Seed cells in a 96- or 384-well plate and grow to 80-90% confluency.[18]

  • Pre-incubation: Serum-starve cells if necessary. Wash cells and pre-incubate with varying concentrations of Butaxamine (or vehicle) in stimulation buffer containing a PDE inhibitor for 15-30 minutes.

  • Agonist Stimulation: Add the β2-AR agonist at a final concentration corresponding to its EC80-EC90. Incubate for an optimized time (e.g., 15-30 minutes) at 37°C.[18]

  • Cell Lysis & Detection: Stop the reaction and lyse the cells. Measure cAMP levels according to the manufacturer's protocol for your chosen detection kit.

• Data Analysis:

  • Normalize the data, setting the response to the agonist alone as 100% and the basal (no agonist) response as 0%.

  • Plot the normalized response against the log concentration of Butaxamine.

  • Fit the data using a four-parameter logistic equation to determine the IC50 value.

Caption: Experimental Workflow for a Functional cAMP Antagonist Assay.

References

• 1. Butaxamine - Wikipedia [en.wikipedia.org]
• 2. Beta2-Receptor Agonists and Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Dissociations in the Effects of β2-Adrenergic Receptor Agonists on cAMP Formation and Superoxide Production in Human Neutrophils: Support for the Concept of Functional Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. goldbio.com [goldbio.com]
• 10. az.research.umich.edu [az.research.umich.edu]
• 11. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 12. mdpi.com [mdpi.com]
• 13. Transporter-mediated Efflux Influences CNS Side Effects: ABCB1, from Antitarget to Target - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Kinetic analysis of endogenous β2‐adrenoceptor‐mediated cAMP GloSensor™ responses in HEK293 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. resources.revvity.com [resources.revvity.com]

Technical Support Center: Butaxamine Dosage and Administration

This technical support center provides guidance for researchers, scientists, and drug development professionals on the appropriate dosage and administration of Butaxamine in different animal strains.

Frequently Asked Questions (FAQs)

Q1: What is Butaxamine and what is its primary mechanism of action?

A1: Butaxamine is a selective β2-adrenergic receptor antagonist. Its primary use is in experimental settings to block β2-adrenergic receptors, which helps in determining if a specific biological effect is mediated by these receptors. It has no current clinical use in humans.

Q2: What are the general factors to consider when determining the dosage of Butaxamine for a specific animal strain?

A2: Several factors can influence the appropriate dosage of Butaxamine, including:

• Species and Strain: Different species and even different strains within a species can have varied metabolic rates and drug responses.

• Age and Weight: Body weight is a critical factor in dose calculation. Age can also play a role, as very young or old animals may have different drug metabolism and clearance rates.

• Sex: Hormonal differences between males and females can sometimes affect drug metabolism.

• Health Status: The overall health of the animal, including the presence of any underlying diseases, can impact how it responds to a drug.

• Route of Administration: The method of administration (e.g., oral, intravenous) will significantly affect the bioavailability and, therefore, the required dosage.

Q3: Are there any known side effects of Butaxamine in animals?

A3: The available literature primarily focuses on the experimental uses of Butaxamine, and detailed toxicology reports are not extensively published. As with any β-blocker, potential side effects at higher doses could include bradycardia (slow heart rate) and hypotension (low blood pressure). Close monitoring of the animals' physiological status during and after administration is crucial.

Troubleshooting Guide

Issue: Unexpected or inconsistent experimental results.

• Possible Cause 1: Incorrect Dosage.

  • Solution: Double-check all dosage calculations based on the animal's most recent body weight. Ensure the stock solution concentration is accurate.

• Possible Cause 2: Improper Administration.

  • Solution: Review the administration protocol to ensure it is being followed precisely. For oral gavage, ensure the gavage tube is correctly placed to avoid administration into the lungs. For intravenous injections, confirm that the injection is properly in the vein to ensure complete delivery of the dose.

• Possible Cause 3: Strain-Specific Differences.

  • Solution: The response to Butaxamine can vary between different animal strains. If using a strain not listed in the dosage table, it is highly recommended to perform a pilot study with a small group of animals to determine the optimal dose-response range.

Issue: Animal shows signs of distress after administration (e.g., lethargy, respiratory changes).

• Possible Cause 1: Adverse Drug Reaction or Overdose.

  • Solution: Immediately monitor the animal's vital signs. If signs of severe distress are observed, consult with a veterinarian. For future experiments, consider reducing the dosage or slowing the rate of administration.

• Possible Cause 2: Stress from Handling and Restraint.

  • Solution: Acclimate the animals to handling and the restraint procedure for several days before the actual experiment to minimize stress. Ensure that the restraint method is appropriate for the species and size of the animal and is not causing undue discomfort.

Data Presentation: Butaxamine Dosages in Different Animal Strains

Animal Strain	Route of Administration	Dosage	Study Focus	Citation
Spontaneously Hypertensive Rat (SHR)	Oral (per os)	0.1, 1, and 10 mg/kg	Bone Metabolism	[1]
Ethanol-anesthetized, water-diuretic Rat	Intravenous (iv)	25, 50, and 100 µg/kg/min	Diuretic Effects
Aged C57BL/6 Mice	Not specified in abstract	Low, Medium, and High Doses*	Bone Anabolism	[2][3]
Dog	Intracisternal	25-400 µg/kg	Cardiovascular Effects

*The specific numerical values for low, medium, and high doses were not available in the cited abstract. Researchers should refer to the full study or conduct pilot studies to determine appropriate dosing.

Experimental Protocols

Key Experiment 1: Oral Administration of Butaxamine in Rats (Oral Gavage)

Objective: To administer a precise oral dose of Butaxamine to a rat.

Materials:

• Butaxamine

• Appropriate vehicle (e.g., sterile water, saline, or a solution as described in the specific research protocol)

• Gavage needle (16-18 gauge for adult rats, with a ball tip)

• Syringe (appropriate volume for the calculated dose)

• Animal scale

Methodology:

• Animal Preparation: Weigh the rat to accurately calculate the required dose.

• Solution Preparation: Prepare the Butaxamine solution at the desired concentration in the chosen vehicle. Ensure the solution is well-mixed.

• Restraint: Gently but firmly restrain the rat. The head and body should be in a straight line to facilitate the passage of the gavage needle.

• Gavage Needle Insertion:

  • Measure the gavage needle against the rat to determine the correct insertion depth (from the mouth to the last rib).

  • Gently insert the ball-tipped gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

  • The rat should swallow as the needle passes into the esophagus. Do not force the needle. If resistance is met, withdraw and re-insert.

• Administration: Once the needle is in the correct position, slowly administer the Butaxamine solution.

• Post-Administration Monitoring: After administration, return the animal to its cage and monitor for any signs of distress, such as labored breathing or regurgitation.

Key Experiment 2: Intravenous Administration of Butaxamine in Rodents (Tail Vein Injection)

Objective: To deliver a precise dose of Butaxamine directly into the systemic circulation of a mouse or rat.

Materials:

• Butaxamine

• Sterile, isotonic vehicle (e.g., sterile saline)

• Syringe (e.g., 1 mL) with a small gauge needle (27-30G for mice, 25-27G for rats)

• Restraining device

• Heat lamp or warming pad

Methodology:

• Animal Preparation: Place the rodent in a restraining device. To aid in vasodilation and visualization of the tail veins, warm the tail using a heat lamp or warming pad. Be careful not to overheat the animal.

• Solution Preparation: Prepare a sterile solution of Butaxamine in an appropriate isotonic vehicle.

• Vein Identification: Identify one of the lateral tail veins.

• Injection:

  • Insert the needle, bevel up, into the vein at a shallow angle.

  • A successful insertion may be indicated by a small flash of blood in the needle hub.

  • Slowly inject the Butaxamine solution. There should be no resistance. If resistance is felt or a bleb forms under the skin, the needle is not in the vein. Withdraw and re-attempt at a more proximal site.

• Post-Injection Care: After the injection is complete, withdraw the needle and apply gentle pressure to the injection site with a piece of gauze to prevent bleeding.

• Monitoring: Return the animal to its cage and monitor for any adverse reactions.

Mandatory Visualizations

Signaling Pathway of β2-Adrenergic Receptor Antagonism by Butaxamine

Caption: Butaxamine blocks the β2-adrenergic receptor signaling pathway.

Experimental Workflow for Dose Determination

Caption: A logical workflow for determining the optimal Butaxamine dosage.

Troubleshooting Logic for Unexpected Results

Caption: A decision tree for troubleshooting unexpected experimental outcomes.

References

• 1. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validating the Specificity of Butaxamine in a New Experimental Model

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the selective β2-adrenergic receptor antagonist, Butaxamine. Here, you will find information to help validate its specificity in novel experimental models, including detailed experimental protocols, comparative data, and visualizations of key pathways and workflows.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing an unexpected effect in my new experimental model after administering Butaxamine. How can I be sure this effect is mediated by β2-adrenergic receptor blockade?

A1: It is crucial to validate the specificity of Butaxamine in your specific experimental system. Here are several troubleshooting steps:

• Confirm β2-Adrenergic Receptor Expression: First, verify that your model system (e.g., cell line, tissue) expresses β2-adrenergic receptors at a functional level. This can be done using techniques like qPCR, Western blotting, or immunohistochemistry.

• Use a Positive Control: Employ a well-characterized β2-adrenergic receptor agonist (e.g., Isoproterenol, Salbutamol) to elicit a known β2-mediated response in your model. This response should be effectively blocked by Butaxamine in a concentration-dependent manner.

• Compare with a Non-Selective Antagonist: Use a non-selective β-blocker, such as Propranolol, which antagonizes β1 and β2 receptors. If the observed effect of Butaxamine is also produced by Propranolol, it strengthens the evidence for mediation through a β-adrenergic receptor.

• Use a More Selective β2-Antagonist: As a further control, consider using an even more selective β2-adrenergic receptor antagonist, such as ICI 118,551.[1] Comparing the effects of Butaxamine and ICI 118,551 can help to confirm that the observed response is specifically due to β2-receptor blockade.

• Evaluate a Structurally Unrelated β2-Antagonist: If possible, use a β2-antagonist from a different chemical class to see if it replicates the effect. This helps to rule out off-target effects related to the specific chemical structure of Butaxamine.

Q2: What is the optimal concentration of Butaxamine to use to ensure β2-selectivity?

A2: The optimal concentration is highly dependent on your experimental model. To determine the appropriate concentration range:

• Consult Published Data: Review literature where Butaxamine has been used in similar models to get a starting concentration range.[2][3][4]

• Perform a Concentration-Response Curve: It is essential to perform a concentration-response experiment in your model. Start with a low concentration and incrementally increase it to find the lowest effective concentration that produces the desired blockade of a β2-agonist-induced response without causing non-specific effects.

• Consider Receptor Density: Tissues or cells with very high or very low β2-adrenergic receptor expression may require different concentrations of Butaxamine for effective and specific blockade.

Q3: Could the observed effect of Butaxamine be due to off-target effects on other receptors?

A3: While Butaxamine is known to be β2-selective, cross-reactivity with other adrenergic receptor subtypes or completely unrelated targets is a possibility, especially at higher concentrations.

• Check for β1-Adrenergic Receptor Blockade: At higher concentrations, Butaxamine's selectivity for β2 over β1 receptors may decrease. You can test for this by determining if Butaxamine can antagonize the effects of a β1-selective agonist (e.g., Dobutamine) in a system expressing β1-receptors.

• Assess α-Adrenergic Receptor Interaction: While less common for β-blockers, interaction with α-adrenergic receptors can occur. This can be investigated using specific α-adrenergic agonists and antagonists in your system.

• Consider Non-Adrenergic Off-Target Effects: Although specific non-adrenergic off-target effects of Butaxamine are not widely documented, it is a possibility with any small molecule. If you suspect off-target effects, consider performing broader pharmacological profiling or using a structurally unrelated β2-antagonist to confirm your findings.

Q4: My results with Butaxamine are inconsistent. What could be the cause?

A4: Inconsistent results can arise from several factors:

• Reagent Quality and Stability: Ensure the Butaxamine you are using is of high purity and has been stored correctly as per the manufacturer's instructions. Prepare fresh solutions for your experiments.

• Experimental Variability: Factors such as cell passage number, animal age, and slight variations in experimental conditions can contribute to variability. Standardize your protocols as much as possible.

• Model System Instability: If you are using a cell line, genetic drift over time can alter receptor expression and signaling pathways. It is good practice to periodically re-characterize your cell line.

Data Presentation

Table 1: Comparative Selectivity of β-Adrenergic Receptor Antagonists

This table provides a summary of the functional antagonist potency (pA2 values) and selectivity of Butaxamine in comparison to the non-selective antagonist Propranolol and the highly selective β2-antagonist ICI 118,551. The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates greater potency.

Antagonist	Tissue/Receptor	Agonist Used	pA2 Value	Selectivity (β2:β1)
Butaxamine	Guinea Pig Atria (β1)	Noradrenaline	5.57	17.0
Guinea Pig Trachea (β2)	Fenoterol	6.80
Propranolol	Guinea Pig Atria (β1)	Noradrenaline	8.23	2.75
Guinea Pig Trachea (β2)	Fenoterol	8.67
ICI 118,551	-	-	-	~550

Data for Butaxamine and Propranolol are derived from studies on guinea pig isolated tissues. The selectivity for ICI 118,551 is based on binding affinity studies in cell lines expressing human receptors.

Experimental Protocols

To rigorously validate the specificity of Butaxamine, a combination of receptor binding and functional assays is recommended.

Radioligand Binding Assay (Competitive Inhibition)

This assay directly measures the binding affinity (Ki) of Butaxamine for different adrenergic receptor subtypes.

Objective: To determine the equilibrium dissociation constant (Ki) of Butaxamine for β1, β2, and β3-adrenergic receptors.

Materials:

• Cell membranes prepared from cell lines stably expressing human β1, β2, or β3-adrenergic receptors (e.g., CHO, HEK293 cells).

• Radioligand: [³H]-CGP 12177 (a non-selective β-adrenergic antagonist).

• Butaxamine hydrochloride.

• Non-selective antagonist (for determining non-specific binding): Propranolol.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/C).

• Scintillation cocktail and a scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the receptor of interest in ice-cold lysis buffer and prepare a membrane fraction by differential centrifugation. Resuspend the final membrane pellet in the assay buffer.

• Assay Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Total Binding: Cell membranes + [³H]-CGP 12177.

  • Non-specific Binding: Cell membranes + [³H]-CGP 12177 + a high concentration of Propranolol (e.g., 10 µM).

  • Competition Binding: Cell membranes + [³H]-CGP 12177 + varying concentrations of Butaxamine.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters quickly with ice-cold wash buffer.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of Butaxamine.

  • Determine the IC50 value (the concentration of Butaxamine that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Functional Assay (cAMP Accumulation Assay)

This assay measures the ability of Butaxamine to antagonize the agonist-induced production of cyclic AMP (cAMP), a key second messenger in β-adrenergic receptor signaling.

Objective: To determine the functional potency (IC50 or pA2) of Butaxamine in blocking β2-agonist-stimulated cAMP production.

Materials:

• A cell line expressing the β2-adrenergic receptor (e.g., HEK293 or CHO cells).

• β-adrenergic agonist (e.g., Isoproterenol).

• Butaxamine hydrochloride.

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• A commercial cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

Procedure:

• Cell Culture: Plate the cells in a 96-well plate and grow to near confluence.

• Pre-incubation with Antagonist: Pre-incubate the cells with varying concentrations of Butaxamine for 15-30 minutes.

• Agonist Stimulation: Add a fixed concentration of the β-adrenergic agonist (typically the EC80 to EC90 concentration to elicit a robust but submaximal response) in the presence of a PDE inhibitor. Incubate for a specified time (e.g., 15-30 minutes).

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration according to the instructions of your chosen cAMP assay kit.

• Data Analysis:

  • Plot the cAMP concentration against the log concentration of Butaxamine.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Alternatively, to determine the pA2 value, perform agonist concentration-response curves in the absence and presence of different fixed concentrations of Butaxamine and analyze the data using a Schild plot.

Mandatory Visualizations

Signaling Pathway of β2-Adrenergic Receptor

Caption: β2-Adrenergic Receptor Signaling Pathway and Point of Butaxamine Intervention.

Experimental Workflow for Validating Butaxamine Specificity

Caption: A logical workflow for the comprehensive validation of Butaxamine's specificity.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Butaxamine Experimental Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Butaxamine.

Troubleshooting Guides

This section addresses common issues that may arise during Butaxamine-based experiments.

Issue 1: Inconsistent or unexpected experimental results.

Potential Cause	Troubleshooting Steps	Expected Outcome
Butaxamine Degradation	Store Butaxamine as a solid powder at -20°C for long-term storage (months to years) or at 4°C for short-term storage (days to weeks).[1] Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[2] Avoid repeated freeze-thaw cycles.	Consistent potency of Butaxamine in your experiments.
Improper Solution Preparation	Butaxamine is soluble in DMSO.[1] For in vivo studies, ensure complete dissolution. One recommended method involves preparing a stock solution in DMSO and then adding co-solvents like PEG300, Tween-80, and saline.[2] For aqueous stock solutions, filter sterilize through a 0.22 µm filter before use.[2]	A clear, homogenous solution, ensuring accurate dosing.
Cell Line Viability and Contamination	Regularly test cell lines for mycoplasma contamination. Ensure you are using the appropriate culture medium and supplements for your specific cell line. Passage cells at the correct confluence to maintain health.	Healthy, proliferating cells that provide a reliable biological system for your experiment.
Incorrect Dosage	Perform a dose-response curve to determine the optimal concentration of Butaxamine for your specific cell line or tissue type. Published in vivo studies in rats have used doses ranging from 0.1 to 10 mg/kg administered orally.[3]	Identification of the EC50 or IC50 for Butaxamine in your experimental model, leading to more reproducible results.

Issue 2: Difficulty in observing the antagonistic effect of Butaxamine.

Potential Cause	Troubleshooting Steps	Expected Outcome
Suboptimal Agonist Concentration	Ensure the concentration of the β2-agonist (e.g., isoproterenol) used to stimulate the receptor is appropriate. An ideal concentration should elicit a submaximal response (e.g., EC80) to allow for observable inhibition by Butaxamine.	A clear, dose-dependent inhibition of the agonist-induced response by Butaxamine.
Insufficient Incubation Time	The pre-incubation time with Butaxamine before adding the agonist may be insufficient. Optimize the incubation time to allow for adequate receptor binding. This can range from 30 minutes to several hours depending on the experimental system.	Complete or maximal achievable blockade of the β2-adrenergic receptors by Butaxamine.
Receptor Desensitization	Prolonged exposure to agonists can lead to receptor desensitization, masking the effect of the antagonist. Design your experiment to minimize pre-exposure to agonists.	A robust and reproducible response to the agonist that can be effectively blocked by Butaxamine.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Butaxamine?

A1: Butaxamine is a selective antagonist of the β2-adrenergic receptor (β2-AR).[1][4][5] It binds to the β2-AR, a G protein-coupled receptor (GPCR), and blocks the binding of endogenous agonists like epinephrine (B1671497) and norepinephrine. This inhibition prevents the activation of the downstream signaling cascade, primarily the Gs-adenylyl cyclase-cAMP-PKA pathway.

Q2: What are the recommended storage and handling conditions for Butaxamine?

A2: Butaxamine powder should be stored in a dry, dark place. For short-term storage, 0-4°C is recommended, while -20°C is suitable for long-term storage.[1] Stock solutions can be stored at -80°C for up to six months or at -20°C for one month.[2] It is shipped at ambient temperature as a non-hazardous chemical.[1]

Q3: What are potential off-target effects of Butaxamine?

A3: While Butaxamine is known as a selective β2-AR antagonist, its complete off-target profile is not extensively documented in publicly available literature. As with any pharmacological agent, the possibility of off-target effects exists, especially at higher concentrations. It is crucial to include appropriate controls to validate the specificity of the observed effects.

Q4: What control experiments should be included when using Butaxamine?

A4: To ensure the specificity of your results, consider the following controls:

• Vehicle Control: Treat a set of cells or animals with the vehicle used to dissolve Butaxamine (e.g., DMSO, saline) to account for any effects of the solvent.

• Agonist-only Control: This group will show the maximal response to the β2-agonist without any inhibition.

• Butaxamine-only Control: This will help determine if Butaxamine has any intrinsic activity in your system.

• Use of a non-selective β-blocker: Comparing the effects of Butaxamine to a non-selective β-blocker like propranolol (B1214883) can help confirm the role of β2-AR in the observed response.

• Use of a β1-selective antagonist: To confirm that the observed effect is not mediated by β1-adrenergic receptors.

Experimental Protocols

Protocol 1: In Vitro cAMP Accumulation Assay to Measure Butaxamine Antagonism

This protocol is a general guideline and should be optimized for your specific cell line.

• Cell Seeding: Plate cells expressing β2-adrenergic receptors (e.g., A549, HEK293) in a 96-well plate at a density that will result in 80-90% confluency on the day of the assay. Incubate overnight at 37°C and 5% CO2.

• Cell Starvation: The next day, replace the growth medium with a serum-free medium and incubate for 2-4 hours to reduce basal cAMP levels.

• Butaxamine Incubation: Add varying concentrations of Butaxamine (e.g., 1 nM to 100 µM) to the wells. Include a vehicle control. Incubate for 30-60 minutes at 37°C.

• Agonist Stimulation: Add a fixed concentration of a β2-agonist (e.g., isoproterenol (B85558) at its EC80 concentration) to all wells except the negative control. Incubate for 15-30 minutes at 37°C.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

• Data Analysis: Plot the cAMP concentration against the log of Butaxamine concentration to determine the IC50 value.

Parameter	Recommended Range
Cell Seeding Density	Cell line dependent (e.g., 10,000-50,000 cells/well)
Butaxamine Concentration	1 nM - 100 µM (for IC50 determination)
Butaxamine Incubation Time	30 - 60 minutes
Agonist (Isoproterenol) Conc.	EC80 (determined from a separate dose-response curve)
Agonist Incubation Time	15 - 30 minutes

Visualizations

Caption: Butaxamine blocks the β2-adrenergic signaling pathway.

Caption: Troubleshooting workflow for inconsistent results.

References

• 1. Butaxamine - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]

Technical Support Center: Butaxamine Washout from Tissue Preparations

Welcome to the technical support center for researchers utilizing butaxamine (B1668089) in their experiments. This resource provides essential guidance on the effective washout of butaxamine from tissue preparations, a critical step for ensuring the validity of subsequent experimental manipulations. The following information is structured to address common challenges and questions through detailed troubleshooting guides and frequently asked questions.

Troubleshooting Guide: Issues with Butaxamine Washout

This guide is designed in a question-and-answer format to directly address specific issues that may arise during the butaxamine washout process.

Q1: After the washout procedure, I am still observing a significant reduction in the response to a β2-agonist. What could be the issue?

A1: Incomplete washout of butaxamine is the most likely cause. Butaxamine is a competitive antagonist at β2-adrenergic receptors, and its dissociation is necessary to restore tissue responsiveness to agonists.

• Possible Cause 1: Insufficient Washout Duration and Volume. The number of washes or the duration of the washout period may be inadequate. For competitive antagonists, multiple washes with a large volume of fresh, pre-warmed, and oxygenated physiological salt solution are crucial to facilitate diffusion from the tissue and reduce the concentration in the organ bath.

• Solution 1: Increase the number of washout cycles. A common practice is to perform at least 3-5 washes, with each wash involving the complete replacement of the bath solution. Extend the equilibration period after the final wash to at least 30-60 minutes to allow for the dissociation of any remaining butaxamine from the receptors.

• Possible Cause 2: Tissue Trapping. The physical properties of the tissue preparation might impede the diffusion of butaxamine out of the extracellular space.

• Solution 2: Ensure continuous and adequate superfusion of the physiological salt solution over the tissue. Gentle agitation of the organ bath can also help in reducing unstirred water layers around the tissue, thereby improving the efficiency of the washout.

Q2: How do I know when the butaxamine has been completely washed out?

A2: The most effective way to confirm a complete washout is to perform a functional assay.

• Verification Method: After the washout procedure, construct a cumulative concentration-response curve for a selective β2-adrenergic agonist (e.g., salbutamol (B1663637) or terbutaline). Compare this curve to a control curve generated from a naive tissue preparation (one that has not been exposed to butaxamine). If the washout was successful, the agonist's potency (EC50) and maximal response (Emax) should be identical to the control. A rightward shift in the concentration-response curve indicates the continued presence of a competitive antagonist.

Q3: Can the physicochemical properties of butaxamine affect the washout efficiency?

• Lipophilicity: More lipophilic compounds can partition into the lipid bilayers of cell membranes, leading to slower washout.

• Ionization: The pKa of a compound determines its charge at a given pH. The physiological pH of the buffer (typically 7.4) will influence the charge of butaxamine and its interaction with the tissue.

Researchers should be aware that these factors can necessitate longer washout periods compared to more hydrophilic compounds.

Frequently Asked Questions (FAQs)

What is the general principle behind washing out a competitive antagonist like butaxamine?

The washout of a competitive antagonist relies on the law of mass action. By repeatedly replacing the buffer in the organ bath, the concentration of free butaxamine is reduced to negligible levels. This concentration gradient drives the dissociation of butaxamine from the β2-adrenergic receptors, as the system shifts to re-establish equilibrium, ultimately leaving the receptors unoccupied and available to bind with an agonist.

Is there a standard washout time for butaxamine?

There is no universally "standard" washout time, as it depends on the tissue type, the concentration of butaxamine used, and the experimental conditions. However, based on protocols for other beta-blockers like propranolol (B1214883), a washout period involving multiple buffer changes over 30 to 60 minutes, followed by a re-equilibration period of similar duration, is a good starting point. For propranolol in isolated heart tissue, functional recovery has been observed within 8-12 hours in some studies, while tissue concentrations became negligible within 24-28 hours. These timeframes can serve as a conservative guide.

Will the type of physiological salt solution affect the washout?

The composition of the physiological salt solution (e.g., Krebs-Henseleit, Tyrode's) should not significantly impact the washout of butaxamine, provided it is maintained at a physiological pH (around 7.4) and temperature (typically 37°C) and is continuously aerated with an appropriate gas mixture (e.g., 95% O2, 5% CO2). Consistency in the buffer used throughout the experiment is key.

Quantitative Data: Physicochemical Properties of Representative Beta-Blockers

While specific data for butaxamine is limited, the following table summarizes key physicochemical properties for other common beta-blockers to provide a comparative reference. These properties influence a drug's distribution and washout characteristics.

Drug	Molecular Weight ( g/mol )	pKa	logP
Butaxamine	267.37	Not available	Not available
Propranolol	259.34	9.5	3.1
Atenolol	266.34	9.6	0.23
Metoprolol	267.36	9.68	1.88

Data sourced from publicly available chemical databases.

Experimental Protocols

Standard Protocol for Butaxamine Washout from Isolated Tissue Preparations

This protocol provides a general guideline that can be adapted for various tissue types (e.g., smooth muscle, cardiac tissue) in an organ bath setup.

Materials:

• Isolated tissue preparation mounted in an organ bath.

• Physiological salt solution (e.g., Krebs-Henseleit buffer), maintained at 37°C and continuously aerated with 95% O2 / 5% CO2.

• Butaxamine stock solution.

• β2-adrenergic agonist (e.g., salbutamol) stock solution.

Procedure:

• Tissue Equilibration: After mounting the tissue, allow it to equilibrate in the physiological salt solution under the desired resting tension for at least 60 minutes. During this period, wash the tissue by replacing the bath solution every 15-20 minutes.

• Application of Butaxamine: Add the desired concentration of butaxamine to the organ bath and allow it to incubate with the tissue for the predetermined duration of your experimental protocol.

• Initiation of Washout: To begin the washout, drain the butaxamine-containing solution from the organ bath and immediately refill it with fresh, pre-warmed, and aerated physiological salt solution.

• Washout Cycles: Repeat the process of draining and refilling the organ bath at regular intervals. A typical protocol would involve:

  • Three rapid washes in the first 5 minutes.

  • Subsequent washes every 10-15 minutes for a total duration of at least 60 minutes.

• Re-equilibration: Following the final wash, allow the tissue to re-equilibrate in fresh physiological salt solution for a minimum of 30-60 minutes before proceeding with any further experimental procedures.

• Functional Verification (Optional but Recommended): To confirm complete washout, perform a concentration-response curve to a β2-agonist and compare it to a control curve from a tissue not exposed to butaxamine.

Visualizations

Caption: Signaling pathway of a β2-adrenergic agonist and competitive antagonism by butaxamine.

Caption: Experimental workflow for the washout of butaxamine from isolated tissue preparations.

Reference Data & Comparative Studies

A Comparative Guide to Butaxamine and ICI 118,551: Unraveling β2-Adrenergic Receptor Selectivity

For researchers, scientists, and drug development professionals, the selection of a specific antagonist is critical for the accurate investigation of β2-adrenergic receptor function. This guide provides an objective comparison of two commonly used β2-selective antagonists, Butaxamine and ICI 118,551, supported by experimental data to delineate their selectivity profiles.

This document delves into the quantitative binding affinities, experimental protocols for their determination, and the underlying signaling pathways, offering a comprehensive resource for informed decision-making in experimental design.

Data Presentation: A Quantitative Comparison of Binding Affinities

The selectivity of a pharmacological agent is paramount in research to ensure that observed effects are attributable to the target receptor. The binding affinities of Butaxamine and ICI 118,551 for the three main β-adrenergic receptor subtypes (β1, β2, and β3) have been determined through radioligand binding assays. The equilibrium dissociation constant (Ki) is a measure of the binding affinity of a ligand for a receptor; a lower Ki value indicates a higher binding affinity. The antagonist potency can also be expressed as a pA2 value, which is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve.

Compound	β1-Adrenergic Receptor	β2-Adrenergic Receptor	β3-Adrenergic Receptor	β2/β1 Selectivity Ratio
Butaxamine	-	pA2: 7.23 (D(-)-isomer)	-	Lower than ICI 118,551[1]
ICI 118,551	Ki: 49.5 nM	Ki: 0.7 nM	Ki: 611 nM	~71
pA2: 7.17[1]	pA2: 9.26[1]	-	123[1]

As the data indicates, ICI 118,551 demonstrates a significantly higher affinity and selectivity for the β2-adrenergic receptor compared to the β1 and β3 subtypes.[1] In contrast, while Butaxamine is recognized as a β2-selective antagonist, it is generally considered to possess lower potency and selectivity than ICI 118,551.[1]

Experimental Protocols: Determining Binding Affinity

The quantitative data presented in this guide is primarily derived from competitive radioligand binding assays. This technique is a cornerstone of pharmacological research for characterizing the interaction between a ligand and its receptor.

Competitive Radioligand Binding Assay for β-Adrenergic Receptors

Objective: To determine the binding affinity (Ki) of an unlabeled antagonist (e.g., Butaxamine or ICI 118,551) for β-adrenergic receptor subtypes.

Materials:

• Membrane Preparations: Cell membranes isolated from cell lines (e.g., CHO or HEK293) stably expressing a single subtype of the human β-adrenergic receptor (β1, β2, or β3).

• Radioligand: A high-affinity, non-selective β-adrenergic receptor antagonist labeled with a radioisotope (e.g., [3H]-Dihydroalprenolol or [125I]-Cyanopindolol).

• Unlabeled Antagonists: Butaxamine, ICI 118,551, and a non-selective antagonist (e.g., Propranolol) for determining non-specific binding.

• Assay Buffer: Typically a Tris-based buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing divalent cations (e.g., 10 mM MgCl2).

• Wash Buffer: Ice-cold assay buffer.

• Scintillation Cocktail: For detection of tritium-labeled radioligands.

• Glass Fiber Filters: To separate bound from free radioligand.

• Cell Harvester and Scintillation Counter: For sample processing and radioactivity measurement.

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of the unlabeled antagonists (Butaxamine, ICI 118,551) in assay buffer.

  • Dilute the radioligand in assay buffer to a concentration near its Kd value for the target receptor.

  • Thaw the membrane preparations on ice and dilute to a predetermined protein concentration in the assay buffer.

• Assay Setup (in a 96-well plate, in triplicate):

  • Total Binding: Add assay buffer, membrane preparation, and radioligand.

  • Non-specific Binding: Add a high concentration of a non-selective antagonist (e.g., 10 µM Propranolol), membrane preparation, and radioligand.

  • Competitive Binding: Add the serially diluted unlabeled antagonist (Butaxamine or ICI 118,551), membrane preparation, and radioligand.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a sufficient duration to reach binding equilibrium (typically 60-120 minutes).

• Filtration:

  • Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. This step separates the membrane-bound radioligand from the free radioligand in the solution.

  • Wash the filters multiple times with ice-cold wash buffer to minimize non-specific binding.

• Detection:

  • Place the filters into scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the unlabeled antagonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the antagonist that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mandatory Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: A simplified diagram of the β-adrenergic receptor signaling cascade.

Caption: The experimental workflow for a competitive radioligand binding assay.

Caption: The logical process for determining β2-selectivity from binding affinity data.

References

• 1. The pharmacology of a beta 2-selective adrenoceptor antagonist (ICI 118,551) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: Butaxamine vs. Propranolol in Beta-Adrenergic Receptor Blockade

An Objective Analysis for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of butaxamine (B1668089) and propranolol (B1214883), two antagonists of the beta-adrenergic receptor (β-AR) system. While both compounds are used to study and modulate adrenergic signaling, they possess fundamentally different selectivity profiles. Propranolol is a non-selective antagonist, blocking both β1- and β2-adrenergic receptors, whereas butaxamine is recognized for its selective antagonism of the β2-adrenergic receptor. This critical distinction governs their experimental applications and physiological effects.

Mechanism of Action and Signaling Pathways

Both butaxamine and propranolol are competitive antagonists that bind to β-adrenergic receptors, which are G-protein coupled receptors (GPCRs). Upon activation by endogenous catecholamines like epinephrine (B1671497) and norepinephrine, these receptors typically couple to the stimulatory G-protein (Gs). This initiates a signaling cascade involving the activation of adenylyl cyclase, which converts ATP to the second messenger cyclic AMP (cAMP).[1][2] Increased cAMP levels lead to the activation of Protein Kinase A (PKA), which phosphorylates various downstream targets, eliciting a cellular response.[1] By blocking the binding of agonists, butaxamine and propranolol prevent this signaling cascade.

References

• 1. benchchem.com [benchchem.com]
• 2. resources.revvity.com [resources.revvity.com]

A Comparative Analysis of Butaxamine and Other β2-Antagonists: A Guide for Researchers

This guide provides a detailed comparative analysis of Butaxamine, a selective β2-adrenergic antagonist, with other notable β2-antagonists, namely the highly selective ICI-118,551 and the non-selective β-blocker Propranolol (B1214883). This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their pharmacological properties, supported by experimental data and detailed methodologies.

Introduction to β2-Adrenergic Antagonists

β2-adrenergic receptors are G-protein coupled receptors predominantly found in the smooth muscle of the airways, blood vessels, and the uterus. Antagonists of these receptors are crucial tools in pharmacological research to investigate the physiological and pathological roles of the β2-adrenergic system. While most clinically used beta-blockers are non-selective or β1-selective, selective β2-antagonists like Butaxamine and ICI-118,551 are invaluable for experimental purposes.[1][2] Propranolol, a non-selective antagonist, serves as a common benchmark for assessing the selectivity of other beta-blockers.

Comparative Pharmacology and Selectivity

The defining characteristic of a β2-antagonist is its relative affinity for β2-adrenergic receptors over β1 and other receptor subtypes. This selectivity is crucial for minimizing off-target effects in experimental settings.

Butaxamine is recognized as a β2-selective beta-blocker, primarily utilized in experimental contexts to elucidate the functions of β2 receptors.[3] However, studies have indicated that it possesses lower potency and specificity when compared to other selective antagonists like ICI-118,551.[3]

ICI-118,551 is a potent and highly selective β2-adrenoceptor antagonist.[3][4] Its high affinity for the β2 receptor, with significantly lower affinity for the β1 subtype, makes it a preferred tool for specific β2-blockade in research.[3][5]

Propranolol is a non-selective β-adrenergic antagonist, exhibiting comparable affinity for both β1 and β2 receptors.[6][7] This lack of selectivity can lead to a broader range of physiological effects, including bronchoconstriction in susceptible individuals, which is a direct consequence of β2-receptor blockade.[2]

Quantitative Comparison of Antagonist Potency and Selectivity

The following tables summarize the binding affinities (Ki) and functional antagonist potencies (pA2) of Butaxamine, ICI-118,551, and Propranolol at β1 and β2-adrenergic receptors. The data is compiled from various studies, and it is important to note that direct comparisons are most accurate when data is derived from the same study under identical experimental conditions.

Table 1: Comparative Binding Affinities (Ki) of β2-Antagonists

Antagonist	β1 Receptor Ki (nM)	β2 Receptor Ki (nM)	β2/β1 Selectivity Ratio	Source
ICI-118,551	120	1.2	100
Propranolol	-	-	Non-selective	[6][7]

Note: Direct comparative Ki values for Butaxamine from a single study alongside ICI-118,551 and Propranolol were not available in the searched literature.

Table 2: Comparative Functional Antagonist Potencies (pA2) of β2-Antagonists

Antagonist	Tissue (Receptor Type)	pA2 Value	β2/β1 Selectivity Ratio	Source
Butaxamine	Guinea-pig Trachea (β2)	7.48	17.0	[8]
Guinea-pig Atria (β1)	6.25	[8]
ICI-118,551	Guinea-pig Uterus (β2)	9.26	123	[3]
Guinea-pig Atria (β1)	7.17	[3]
Propranolol	Guinea-pig Trachea (β2)	8.64	2.75	[8]
Guinea-pig Atria (β1)	8.20	[8]

The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve.

In Vivo Effects: A Comparative Overview

The in vivo effects of these antagonists are a direct reflection of their receptor selectivity and potency.

Butaxamine has been investigated in various in vivo models. For instance, studies have explored its effects on bone metabolism.[9]

ICI-118,551 has been shown to lower blood pressure in hypertensive patients, suggesting a role for β2-receptors in blood pressure regulation.[10] It also attenuates isoprenaline-induced tachycardia and hypotension.[11] In mice, it has been observed to decrease pulmonary vascular tone.[12]

Propranolol , due to its non-selective nature, affects multiple systems. It can induce bronchoconstriction, particularly in individuals with asthma, by blocking the bronchodilatory effects of endogenous catecholamines.[1][13] It is also effective in reducing exercise-induced tachycardia and has well-documented cardiovascular effects.[14]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows relevant to the study of β2-antagonists.

Caption: β2-Adrenergic Receptor Signaling Pathway and Antagonist Action.

Caption: Workflow for a Radioligand Binding Assay.

Caption: Workflow for an Isolated Tracheal Ring Experiment.

Experimental Protocols

Radioligand Binding Assay

This protocol is a generalized procedure for determining the binding affinity (Ki) of β2-antagonists.

1. Membrane Preparation:

• Homogenize tissues (e.g., guinea pig lung for β2, heart for β1) or cultured cells expressing the receptor of interest in ice-cold lysis buffer.

• Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at high speed to pellet the membranes.

• Wash the membrane pellet with fresh buffer and resuspend in an appropriate assay buffer.[14][15]

• Determine the protein concentration of the membrane preparation.

2. Binding Assay:

• In a multi-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]dihydroalprenolol or [¹²⁵I]cyanopindolol), and varying concentrations of the unlabeled antagonist (Butaxamine, ICI-118,551, or Propranolol).[14][15][16]

• For determining non-specific binding, a high concentration of a non-selective antagonist (e.g., Propranolol) is used.

• Incubate the plate to allow the binding to reach equilibrium.

3. Separation and Quantification:

• Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.[14][15]

• Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

4. Data Analysis:

• Subtract the non-specific binding from the total binding to obtain specific binding.

• Plot the percentage of specific binding against the logarithm of the antagonist concentration.

• Determine the IC50 value (the concentration of antagonist that inhibits 50% of the specific radioligand binding) from the resulting sigmoidal curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

Isolated Organ Bath (Guinea Pig Trachea)

This ex vivo protocol is used to determine the functional antagonist potency (pA2) of β2-antagonists.

1. Tissue Preparation:

• Euthanize a guinea pig and dissect the trachea.[17][18]

• Cut the trachea into rings or prepare a tracheal strip.[17][19]

2. Mounting and Equilibration:

• Mount the tracheal preparation in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 and 5% CO2.[18][20]

• Apply a resting tension and allow the tissue to equilibrate.

3. Experimental Procedure:

• Induce a stable contraction in the tracheal smooth muscle using an agent like histamine or carbachol.[17]

• Once a stable contraction is achieved, add the β2-antagonist (Butaxamine, ICI-118,551, or Propranolol) to the organ bath at a specific concentration and allow it to equilibrate.

• Generate a cumulative concentration-response curve for a β2-agonist (e.g., isoprenaline or salbutamol) by adding increasing concentrations of the agonist to the bath.[21]

• Repeat this process with different concentrations of the antagonist.

4. Data Analysis:

• Plot the log of the agonist concentration versus the percentage of relaxation for each antagonist concentration.

• Perform a Schild regression analysis to determine the pA2 value. The pA2 is the x-intercept of the Schild plot (log(dose ratio - 1) vs. log(antagonist concentration)). A slope of the regression line that is not significantly different from 1 is indicative of competitive antagonism.[21]

cAMP Functional Assay

This in vitro assay measures the ability of an antagonist to inhibit agonist-induced cyclic AMP (cAMP) production.

1. Cell Culture:

• Culture cells endogenously expressing or transfected with the β2-adrenergic receptor (e.g., CHO or HEK293 cells).

2. Assay Procedure:

• Seed the cells in a multi-well plate and allow them to adhere.

• Pre-incubate the cells with varying concentrations of the β2-antagonist (Butaxamine, ICI-118,551, or Propranolol).

• Stimulate the cells with a fixed concentration of a β2-agonist (e.g., isoprenaline) to induce cAMP production.

• A phosphodiesterase inhibitor is often included to prevent cAMP degradation.

3. cAMP Measurement:

• Lyse the cells to release the intracellular cAMP.

• Measure the cAMP levels using a commercially available kit, such as those based on HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA (Enzyme-Linked Immunosorbent Assay).

4. Data Analysis:

• Plot the antagonist concentration versus the level of cAMP production.

• Determine the IC50 value, which is the concentration of the antagonist that causes a 50% inhibition of the agonist-induced cAMP response.

Conclusion

This guide provides a comparative overview of Butaxamine, ICI-118,551, and Propranolol as β2-adrenergic antagonists. The presented data highlights the superior selectivity of ICI-118,551 for the β2-receptor, making it a highly valuable tool for specific experimental inquiries. Butaxamine, while also β2-selective, demonstrates lower potency. Propranolol serves as a crucial non-selective control, allowing for the characterization of effects mediated by both β1 and β2 receptors. The detailed experimental protocols and diagrams offer a practical resource for researchers aiming to investigate the pharmacology of these compounds and the broader role of the β2-adrenergic system. The choice of antagonist will ultimately depend on the specific requirements of the experimental design, balancing the need for selectivity, potency, and the desired in vivo or in vitro effects.

References

• 1. [Studies of the bronchoconstrictor effect of the beta-receptor blocking agent propranolol in guinea pigs and patients with bronchial asthma] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The affinity of (-)-propranolol for beta 1- and beta 2-adrenoceptors of human heart. Differential antagonism of the positive inotropic effects and adenylate cyclase stimulation by (-)-noradrenaline and (-)-adrenaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The pharmacology of a beta 2-selective adrenoceptor antagonist (ICI 118,551) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ICI-118,551 - Wikipedia [en.wikipedia.org]
• 5. Comparison of the affinity of β-blockers for two states of the β1-adrenoceptor in ferret ventricular myocardium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Involvement of thromboxane A2 in propranolol-induced bronchoconstriction after allergic bronchoconstriction in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 8. The importance of choice of agonist in studies designed to predict beta 2 : beta 1 adrenoceptor selectivity of antagonists from pA2 values on guinea-pig trachea and atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A study of some propranolol analogues for selective beta-adrenoceptor antagonism using A2 values on isolated trachea and atria from guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of β-adrenoceptive blocking agents on the response to bronchoconstrictor drugs in the guinea-pig air overflow preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A study of some propranolol analogues for selective beta-adrenoceptor antagonism using A2 values on isolated trachea and atria from guinea-pig - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]
• 13. Effect of propranolol on pulmonary function and bronchoconstrictor responsiveness in guinea pigs and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Tracheal relaxing effects and β2 adrenoceptor selectivity of S1319, a novel sponge-derived bronchodilator agent, in isolated guinea-pig tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. ACTION OF PROPRANOLOL IN THE REACTION OF SMOOTH MUSCULATURE OF TRACHEAL RINGS INDUCED WITH ACETYL- CHOLINE, HISTAMINE, SEROTONIN (5-HT) AND PROSTAGLANDIN (PGF2_ALFA) IN VITRO AND IN VIVO - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Unveiling Butaxamine's Affinity: A Comparative Analysis Using Radioligand Binding Assays

For researchers, scientists, and drug development professionals, understanding the precise interaction of a compound with its target receptor is paramount. This guide provides a comparative analysis of Butaxamine's affinity for the β2-adrenergic receptor, benchmarked against other key β-adrenergic antagonists. Leveraging data from radioligand binding assays, we present a clear comparison of binding affinities and detail the experimental protocols to support further research and development.

Butaxamine is recognized as a selective antagonist for the β2-adrenergic receptor, a key target in various physiological processes.[1][2][3] Its experimental utility lies in its ability to selectively block this receptor subtype, aiding in the characterization of drug activity.[1] To quantitatively assess its affinity and compare it with other antagonists, radioligand binding assays are the gold standard.[4][5]

Comparative Affinity of β-Adrenergic Antagonists

The following table summarizes the binding affinities of Butaxamine and two other well-characterized β-adrenergic antagonists: ICI 118,551, a highly selective β2 antagonist, and Propranolol, a non-selective β antagonist. It is important to note that the available quantitative data for Butaxamine is presented as a pA2 value, which is a measure of antagonist potency derived from functional assays, while the data for the other compounds are inhibition constants (Ki) from radioligand binding assays.

Compound	Receptor Subtype	Affinity (Ki in nM)	Selectivity (β2 vs. β1)	Data Type
Butaxamine	β2-adrenergic	pA2 = 7.23	Selective for β2	Functional Assay[6]
ICI 118,551	β2-adrenergic	0.7 - 1.2	~100-550 fold	Radioligand Binding[7][8]
β1-adrenergic	49.5 - 120	Radioligand Binding[7][8]
Propranolol	β1-adrenergic	-	Non-selective	Radioligand Binding
β2-adrenergic	-	Non-selective	Radioligand Binding

Note: A higher pA2 value indicates greater antagonist potency. A lower Ki value indicates higher binding affinity.

Experimental Protocol: Radioligand Binding Assay

The determination of a compound's binding affinity to a specific receptor is a critical step in drug development. The following is a detailed protocol for a competitive radioligand binding assay to determine the inhibition constant (Ki) of a test compound like Butaxamine for β2-adrenergic receptors expressed in a model system such as Chinese Hamster Ovary (CHO) cells.

1. Materials and Reagents:

• Cell Culture: CHO cell line stably expressing the human β2-adrenergic receptor.

• Radioligand: [3H]-CGP 12177, a hydrophilic β-adrenergic antagonist.[1][9][10][11]

• Test Compound: Butaxamine hydrochloride.[12][13]

• Reference Compounds: ICI 118,551 (selective β2 antagonist) and Propranolol (non-selective β antagonist).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• 96-well plates.

• Glass fiber filters (GF/C).

• Filtration apparatus.

• Scintillation counter.

2. Membrane Preparation:

• Culture CHO cells expressing the β2-adrenergic receptor to confluence.

• Harvest the cells and homogenize them in ice-cold lysis buffer.

• Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

• Wash the membrane pellet with fresh, ice-cold assay buffer and resuspend it to a final protein concentration of 0.5-1.0 mg/mL.

3. Binding Assay:

• In a 96-well plate, add the following to each well in triplicate:

  • 50 µL of assay buffer (for total binding) or a high concentration of a non-labeled antagonist like Propranolol (for non-specific binding).

  • 50 µL of varying concentrations of the test compound (e.g., Butaxamine) or reference compound.

  • 50 µL of the radioligand ([3H]-CGP 12177) at a fixed concentration (typically at or below its Kd).

  • 100 µL of the prepared cell membrane suspension.

• Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).[14]

4. Filtration and Detection:

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.[4]

• Quickly wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

5. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the logarithm of the competitor concentration to generate a competition curve.

• Determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand, using non-linear regression analysis.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing the Process and Pathway

To better understand the experimental workflow and the underlying biological mechanism, the following diagrams are provided.

Caption: Workflow of a competitive radioligand binding assay.

Caption: β-adrenergic receptor signaling pathway.

References

• 1. [3H]CGP-12177, a beta-adrenergic ligand suitable for measuring cell surface receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. β2-adrenergic receptor antagonist butoxamine partly abolishes the protection of 100% oxygen treatment against zymosan-induced generalized inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Beta-adrenergic receptor-G protein-adenylyl cyclase signal transduction in the failing heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regulation of β-adrenergic receptor function: An emphasis on receptor resensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological characterization of CGP 12177 at the human β2-adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Binding of the hydrophilic beta-adrenergic antagonist [3H]CGP-12177 to cardiac tissue slices: characterization and ontogenetic studies in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of 3H-CGP 12177 and 3H-DHA binding to beta 2-adrenoceptors of rat reticulocytes by means of affinity spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. KEGG DRUG: Butoxamine hydrochloride [kegg.jp]
• 14. The signal transduction between beta-receptors and adenylyl cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Butaxamine and Newer β2-Blockers for Research Applications

For researchers, scientists, and drug development professionals, understanding the pharmacological nuances of adrenergic receptor antagonists is paramount. This guide provides a detailed comparison of the classic β2-selective blocker, Butaxamine, with newer agents, focusing on their performance, selectivity, and the experimental methodologies used for their characterization.

Butaxamine is a well-established β2-adrenergic receptor antagonist utilized primarily in experimental settings to isolate and study the function of β2 receptors.[1] However, the landscape of pharmacological tools has evolved, with the development of newer β-blockers offering distinct profiles in terms of potency, selectivity, and ancillary properties. This guide delves into a comparative analysis of Butaxamine against more recent β2-blockers, supported by experimental data and detailed protocols.

Performance and Selectivity: A Quantitative Comparison

The efficacy and selectivity of β-blockers are typically quantified by their binding affinity (Ki) or the concentration required to elicit a half-maximal inhibitory effect (IC50) at different receptor subtypes. A lower Ki or IC50 value indicates a higher binding affinity or potency, respectively. The selectivity for the β2-adrenoceptor over the β1-adrenoceptor is a critical parameter for researchers aiming to minimize off-target effects.

While Butaxamine is recognized for its β2-selectivity, specific quantitative binding data from direct comparative studies are not consistently reported in publicly available literature. However, it is generally acknowledged to be less potent and selective than some newer agents.[2]

In contrast, ICI-118,551 has emerged as a highly potent and selective β2-adrenoceptor antagonist, often considered a gold standard in research.[2] Newer generations of β-blockers, such as Carvedilol and Nebivolol, exhibit more complex pharmacological profiles, including vasodilatory effects, which can be advantageous in certain therapeutic contexts.[3]

Below is a summary of the binding affinities for several β-blockers at human β1 and β2-adrenergic receptors, compiled from various in vitro studies.

Compound	β1-adrenoceptor Ki (nM)	β2-adrenoceptor Ki (nM)	β2/β1 Selectivity Ratio	Key Features
Butaxamine	Not Reported	Not Reported	Not Reported	β2-selective antagonist for research use.[1]
ICI-118,551	49.5	0.7	~70	High potency and selectivity for β2 receptors.[4]
Carvedilol	4	10	0.4	Non-selective β-blocker with α1-blocking (vasodilatory) properties.
Nebivolol	0.9	Not Reported	Highly β1-selective	Third-generation β1-selective blocker with nitric oxide-mediated vasodilatory effects.

Note: The selectivity ratio is calculated as Ki (β1) / Ki (β2). A higher ratio indicates greater selectivity for the β2-adrenoceptor.

Experimental Protocols

The determination of the pharmacological properties of β-blockers relies on robust and reproducible experimental assays. The following are detailed methodologies for two key experiments commonly used in the characterization of these compounds.

Radioligand Binding Assay (Competition Assay)

This assay is the gold standard for determining the binding affinity (Ki) of a compound for a specific receptor.[2]

Objective: To determine the affinity of a test compound (e.g., Butaxamine, ICI-118,551) for β1 and β2-adrenergic receptors by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Cell membranes prepared from cell lines stably expressing human β1 or β2-adrenergic receptors (e.g., CHO, HEK293 cells).

• Radioligand: A non-selective β-antagonist with high affinity, such as [³H]-Dihydroalprenolol (DHA) or [¹²⁵I]-Cyanopindolol.

• Test compounds (unlabeled β-blockers).

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the target receptor in ice-cold lysis buffer. Centrifuge the homogenate at low speed to remove nuclei and debris, followed by a high-speed centrifugation of the supernatant to pellet the membranes. Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: Membrane preparation and radioligand.

  • Non-specific Binding: Membrane preparation, radioligand, and a high concentration of a non-selective antagonist (e.g., 10 µM propranolol).

  • Competition: Membrane preparation, radioligand, and a range of concentrations of the test compound.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester to separate bound from free radioligand. Wash the filters several times with ice-cold wash buffer.

• Detection: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value from the curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This assay measures the ability of a β-blocker to antagonize the agonist-induced production of cyclic AMP (cAMP), a key second messenger in the β-adrenergic signaling pathway.

Objective: To determine the functional potency (IC50) of a β-blocker by measuring its ability to inhibit the increase in intracellular cAMP levels stimulated by a β-agonist.

Materials:

• Whole cells expressing the β-adrenergic receptor of interest.

• β-adrenergic agonist (e.g., Isoproterenol).

• Test compounds (β-blockers).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Cell lysis buffer.

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

Procedure:

• Cell Culture: Plate cells in a 96-well plate and grow to the desired confluency.

• Pre-incubation: Pre-incubate the cells with various concentrations of the test β-blocker for a specified time (e.g., 15-30 minutes).

• Stimulation: Add a fixed concentration of a β-agonist (typically the EC80 concentration) in the presence of a PDE inhibitor. Incubate for a defined period (e.g., 10-15 minutes) to stimulate cAMP production.

• Cell Lysis: Aspirate the medium and lyse the cells according to the cAMP assay kit protocol to release intracellular cAMP.

• cAMP Detection: Measure the cAMP concentration in the cell lysates using the chosen assay kit.

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Determine the cAMP concentration in each sample from the standard curve.

  • Plot the cAMP concentration as a function of the log concentration of the β-blocker.

  • Determine the IC50 value from the dose-response curve.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a comprehensive understanding. The following diagrams, generated using Graphviz, illustrate the β2-adrenergic signaling pathway and a typical experimental workflow for assessing β-blocker selectivity.

Caption: β2-Adrenergic Receptor Signaling Pathway.

Caption: Radioligand Binding Assay Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

Cross-Validation of Butaxamine's Beta-2 Adrenergic Receptor Antagonism with RNA Interference: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of two key methodologies for studying the beta-2 adrenergic receptor (ADRB2): pharmacological antagonism with Butaxamine and genetic knockdown via RNA interference (RNAi). This document outlines the principles of each technique, presents a comparative analysis of their expected outcomes, and provides detailed experimental protocols to facilitate the cross-validation of research findings.

Cross-validating results from both pharmacological and genetic interventions provides a more robust and comprehensive understanding of the beta-2 adrenergic receptor's function and its role as a therapeutic target.

Comparative Data on Efficacy

The following table summarizes the expected quantitative outcomes when treating cells with Butaxamine versus transfecting them with ADRB2-targeting siRNA. The data is representative of typical results obtained in cell culture experiments and serves as a baseline for comparison.

Parameter	Control (Untreated)	Butaxamine Treatment	ADRB2 siRNA	Rationale
ADRB2 mRNA Levels (relative expression)	1.0	~1.0	~0.1 - 0.3	Butaxamine is a receptor antagonist and does not affect gene expression. RNAi directly targets and degrades mRNA.
ADRB2 Protein Levels (relative expression)	1.0	~1.0	~0.1 - 0.4	Butaxamine binds to the existing receptor protein. RNAi prevents the synthesis of new receptor protein.
Isoproterenol-stimulated cAMP Levels (pmol/mg protein)	~150	~10	~15	Butaxamine competitively blocks the receptor from the agonist. Reduced receptor number due to siRNA knockdown leads to a blunted response to the agonist.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate comparison.

Butaxamine Treatment Protocol for cAMP Assay

• Cell Culture: Plate a suitable cell line endogenously expressing the beta-2 adrenergic receptor (e.g., HEK293, A549) in a 96-well plate at a density of 5 x 104 cells/well. Allow cells to adhere and grow overnight.

• Pre-treatment with Butaxamine:

  • Prepare a stock solution of Butaxamine hydrochloride in sterile water or DMSO.

  • Dilute the stock solution in a serum-free medium to the desired final concentrations (e.g., 1 nM - 10 µM).

  • Remove the culture medium from the cells and wash once with phosphate-buffered saline (PBS).

  • Add the Butaxamine-containing medium to the cells and incubate for 30 minutes at 37°C.

• Stimulation:

  • Prepare a solution of a beta-adrenergic agonist, such as Isoproterenol, at a concentration that elicits a submaximal response (e.g., EC80).

  • Add the Isoproterenol solution directly to the wells containing Butaxamine and incubate for 15 minutes at 37°C.

• cAMP Measurement:

  • Lyse the cells using the lysis buffer provided in a commercial cAMP assay kit.

  • Perform the cAMP assay according to the manufacturer's instructions (e.g., using a competitive immunoassay with a fluorescent or luminescent readout).

  • Measure the signal using a plate reader and calculate the intracellular cAMP concentration based on a standard curve.

RNA Interference (RNAi) Protocol for ADRB2 Knockdown

• siRNA Design and Preparation:

  • Design or obtain at least two validated small interfering RNAs (siRNAs) targeting different sequences of the human ADRB2 mRNA. A non-targeting siRNA should be used as a negative control.

  • Resuspend the lyophilized siRNAs in nuclease-free water to a stock concentration of 20 µM.

• Cell Transfection:

  • Plate cells in a 6-well plate at a density that will result in 50-70% confluency at the time of transfection.

  • On the day of transfection, dilute the ADRB2 siRNA and the negative control siRNA in a serum-free medium.

  • In a separate tube, dilute a suitable lipid-based transfection reagent in a serum-free medium.

  • Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room temperature for 20 minutes to allow for the formation of siRNA-lipid complexes.

  • Add the complexes dropwise to the cells.

  • Incubate the cells for 48-72 hours at 37°C.

• Validation of Knockdown:

  • Quantitative PCR (qPCR): After the incubation period, harvest the cells and extract total RNA. Synthesize cDNA and perform qPCR using primers specific for ADRB2 and a housekeeping gene to determine the relative mRNA expression levels.

  • Western Blot: Lyse a separate batch of cells and perform a Western blot analysis using an antibody specific for the beta-2 adrenergic receptor to assess the reduction in protein levels.

• Functional Assay (cAMP Measurement):

  • After confirming successful knockdown, re-plate the transfected cells in a 96-well plate.

  • Perform the Isoproterenol stimulation and cAMP measurement as described in the Butaxamine protocol (steps 3 and 4).

Visualizing the Mechanisms of Action and Experimental Design

To further clarify the concepts discussed, the following diagrams illustrate the signaling pathway and the experimental workflow.

Caption: Beta-2 adrenergic receptor signaling pathway and points of inhibition.

References

• 1. Beta-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 2. Molecular Mechanisms of β2-Adrenergic Receptor Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Typical RNAi Workflow in 5 Steps - Nordic Biosite [nordicbiosite.com]
• 4. RNAi Four-Step Workflow | Thermo Fisher Scientific - TW [thermofisher.com]

Butaxamine: A Comparative Guide for its Use as a Negative Control in Adrenergic Signaling Studies

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of adrenergic signaling, the careful selection of pharmacological tools is paramount to generating robust and reproducible data. This guide provides a comprehensive comparison of butaxamine (B1668089) with other adrenergic antagonists, offering insights into its utility as a negative control, particularly in studies focusing on β2-adrenergic receptor (β2-AR) mediated pathways.

Butaxamine: A Moderately Selective β2-Adrenergic Antagonist

Butaxamine is recognized as a selective antagonist for the β2-adrenergic receptor.[1][2][3][4] It is primarily utilized in experimental settings to characterize the involvement of β2-ARs in physiological and pathological processes.[1][2] However, it is noteworthy that butaxamine is often considered to possess lower potency and specificity when compared to more modern β2-selective antagonists such as ICI 118,551.[5] This characteristic, while limiting its therapeutic application, can be advantageous in specific experimental designs where a less potent antagonist is desired.

Comparative Analysis of Adrenergic Antagonists

To effectively utilize butaxamine as a negative control, it is crucial to understand its pharmacological profile in relation to other commonly used β-blockers. The following table summarizes the antagonist potency (pA2) and selectivity of butaxamine and other key adrenergic antagonists. A higher pA2 value indicates greater antagonist potency.

Compound	Primary Target	pA2 at β1-AR (Guinea Pig Atrium)	pA2 at β2-AR (Guinea Pig Uterus/Trachea)	β2/β1 Selectivity Ratio
Butaxamine	β2-AR	-	~7.2	-
Propranolol (B1214883)	Non-selective β-AR	8.30	8.64	2.2
Atenolol (B1665814)	β1-AR	-	-	-
ICI 118,551	β2-AR	7.17	9.26	123

Note: Data for butaxamine's pA2 at β1-AR and for atenolol from a directly comparable study were not available in the reviewed literature. The pA2 for butaxamine is based on its activity in guinea-pig tracheal chain preparations. The data for propranolol and ICI 118,551 are from studies on guinea pig atrium and uterus.[5]

Adrenergic Signaling Pathway and the Role of Antagonists

Adrenergic receptors are G-protein coupled receptors (GPCRs) that, upon activation by catecholamines like epinephrine (B1671497) and norepinephrine, initiate downstream signaling cascades. β-adrenergic receptors typically couple to the stimulatory G-protein (Gs), leading to the activation of adenylyl cyclase, production of cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). Butaxamine, as a β2-AR antagonist, blocks this pathway at the receptor level.

Adrenergic signaling pathway with butaxamine's point of action.

Experimental Workflow for Characterizing β-Adrenergic Antagonists

The following diagram illustrates a typical workflow for assessing the specificity and potency of a β-adrenergic antagonist like butaxamine.

Experimental workflow for antagonist characterization.

Logical Framework for Selecting a Negative Control

The choice of a negative control depends on the specific research question. This diagram outlines the decision-making process for selecting an appropriate adrenergic antagonist.

Decision tree for selecting an adrenergic antagonist.

Experimental Protocols

Radioligand Binding Assay (Competitive Inhibition)

This protocol is designed to determine the binding affinity (Ki) of butaxamine for β2-adrenergic receptors.

Materials:

• Cell membranes prepared from cells expressing the β2-adrenergic receptor.

• Radioligand (e.g., [3H]-CGP-12177, a non-selective β-AR antagonist).

• Butaxamine solutions of varying concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and counter.

Procedure:

• In a 96-well plate, add cell membranes, radioligand at a fixed concentration (typically at its Kd value), and varying concentrations of butaxamine.

• For total binding, omit butaxamine. For non-specific binding, add a high concentration of a non-labeled, non-selective antagonist (e.g., 10 µM propranolol).

• Incubate the plate at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each butaxamine concentration by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of butaxamine concentration and fit the data to a one-site competition model to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

This functional assay measures the ability of butaxamine to inhibit agonist-induced cAMP production.

Materials:

• Whole cells expressing the β2-adrenergic receptor.

• A β-adrenergic agonist (e.g., isoproterenol).

• Butaxamine solutions of varying concentrations.

• Cell culture medium.

• Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Pre-incubate the cells with varying concentrations of butaxamine for 15-30 minutes in the presence of a phosphodiesterase inhibitor.

• Stimulate the cells with a fixed concentration of a β-adrenergic agonist (typically the EC80 concentration) for 15-30 minutes.

• Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Plot the cAMP concentration against the logarithm of butaxamine concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

• The pA2 value can be calculated from the IC50 values obtained at different agonist concentrations using a Schild plot analysis.

Conclusion

Butaxamine serves as a useful, moderately selective β2-adrenergic antagonist for in vitro and in vivo studies aimed at elucidating the role of the β2-AR. Its lower potency compared to agents like ICI 118,551 can be a desirable feature in certain experimental contexts. However, researchers should be mindful of its selectivity profile and, when necessary, employ a panel of antagonists, including non-selective (e.g., propranolol) and more highly selective compounds (e.g., atenolol for β1, ICI 118,551 for β2), to definitively characterize the adrenergic receptor subtype involved in a given response. The experimental protocols provided in this guide offer a framework for the systematic evaluation of butaxamine and other adrenergic antagonists in your research.

References

• 1. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. Butoxamine | C15H25NO3 | CID 134495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The pharmacology of a beta 2-selective adrenoceptor antagonist (ICI 118,551) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Butaxamine and Alternative β2-Adrenergic Receptor Antagonists: In Vitro and In Vivo Efficacy

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the comparative efficacy of Butaxamine, the highly selective β2-adrenergic receptor antagonist ICI-118,551, and the non-selective beta-blocker Propranolol (B1214883). This document provides a detailed overview of their performance supported by experimental data, structured for clear comparison and application in research settings.

This guide delves into the in vitro and in vivo pharmacological profiles of Butaxamine, a selective β2-adrenoceptor antagonist, and offers a comparative perspective against two key alternatives: ICI-118,551, a more potent and highly selective β2-antagonist, and Propranolol, a non-selective β-blocker. The following sections provide quantitative efficacy data, detailed experimental methodologies, and visual representations of key biological pathways and workflows to aid researchers in selecting the appropriate tool for their experimental needs.

In Vitro Efficacy: A Comparative Overview

Compound	Target(s)	In Vitro Assay	Cell Line	Efficacy Metric	Value	Reference
Butaxamine	β2-Adrenergic Receptor	IL-8 Secretion Inhibition	NCI-H292	Concentration	100 nM	[1]
ICI-118,551	β2-Adrenergic Receptor	Radioligand Binding	CHO cells	Ki	0.7 nM	[2]
β1-Adrenergic Receptor	Radioligand Binding	CHO cells	Ki	49.5 nM	[2]
β3-Adrenergic Receptor	Radioligand Binding	CHO cells	Ki	611 nM	[2]
cAMP Accumulation Inhibition	-	IC50	1.7 µM	[2]
Propranolol	β1 & β2-Adrenergic Receptors	Radioligand Binding	Rat reticulocyte membranes	Ki	~8 ng/mL	[3]

In Vivo Efficacy: Comparative Studies

In vivo studies provide crucial information on the physiological effects of these antagonists. Butaxamine has been notably studied for its positive effects on bone metabolism. ICI-118,551 has demonstrated efficacy in models of pulmonary hypertension and cancer. Propranolol has been investigated in a wide range of in vivo models, including traumatic brain injury and melanoma.

Compound	Animal Model	Disease/Condition	Dosing Regimen	Key Findings	Reference
Butaxamine	Spontaneously Hypertensive Rat	Osteoporosis	0.1, 1, 10 mg/kg (p.o.) for 12 weeks	Increased bone mass indices and biomechanical parameters.[4]	[4]
Aged C57BL/6 Mice	Mechanically Stimulated Bone Anabolism	1.0, 3.0, or 10.0 mg/kg (i.p.)	Enhanced the anabolic response of the aged skeleton to loading.[5]	[5]
ICI-118,551	Mouse	Pulmonary Hypertension	0.2 mg/kg (i.v.)	Specifically decreased pulmonary but not systemic blood pressure.[6]	[6]
NSG Mice	ccRCC Xenograft	1 mg/kg	Significantly inhibited tumor growth.[7]	[7]
Propranolol	Murine Model	Traumatic Brain Injury	1 and 4 mg/kg (i.v.)	Improved cerebral perfusion.[8]	[8]
B16F10 Melanoma-bearing Mice	Melanoma	10 and 20 mg/kg/day	Inhibited tumor growth.[7]	[7]

Experimental Protocols

Detailed methodologies are essential for the replication and extension of scientific findings. Below are summaries of key experimental protocols for assessing the efficacy of β2-adrenergic receptor antagonists.

In Vitro Radioligand Binding Assay Protocol

This protocol is a standard method to determine the binding affinity of a compound to its receptor.

• Membrane Preparation: Tissues or cells expressing the β-adrenergic receptors are homogenized and subjected to differential centrifugation to isolate the membrane fraction. The protein concentration of the membrane preparation is quantified.[9]

• Assay Setup: The assay is typically performed in a 96- or 384-well plate format. Each well contains the membrane preparation, a fixed concentration of a radiolabeled ligand (e.g., [¹²⁵I]cyanopindolol), and varying concentrations of the unlabeled competitor drug (e.g., Butaxamine, ICI-118,551, or Propranolol).[9]

• Incubation: The plate is incubated at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach binding equilibrium.[10]

• Separation and Counting: The bound and free radioligand are separated by rapid filtration through glass fiber filters. The radioactivity retained on the filters, representing the bound ligand, is measured using a gamma counter.[9]

• Data Analysis: Specific binding is calculated by subtracting non-specific binding (determined in the presence of a high concentration of a non-labeled antagonist) from total binding. The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.[10]

In Vitro cAMP Functional Assay Protocol

This assay measures the ability of an antagonist to inhibit the production of the second messenger cAMP following receptor stimulation by an agonist.

• Cell Culture: Cells endogenously or recombinantly expressing the β2-adrenergic receptor are cultured to an appropriate density.

• Assay Setup: Cells are plated in a multi-well format and pre-incubated with varying concentrations of the antagonist (e.g., Butaxamine or ICI-118,551).

• Agonist Stimulation: A fixed concentration of a β-adrenergic receptor agonist (e.g., isoproterenol) is added to the wells to stimulate cAMP production.

• cAMP Measurement: After a defined incubation period, the cells are lysed, and the intracellular cAMP concentration is measured using a commercially available assay kit (e.g., HTRF, ELISA, or AlphaScreen).[11][12]

• Data Analysis: The ability of the antagonist to inhibit the agonist-induced cAMP production is quantified, and the IC50 value is determined.

In Vivo Bone Metabolism Study in Rats Protocol

This protocol outlines the methodology used to assess the effect of Butaxamine on bone health in a rat model of osteoporosis.[4]

• Animal Model: Seven-week-old male spontaneously hypertensive rats (SHR) are used as an animal model for osteoporosis.[4]

• Drug Administration: Butaxamine is administered orally once daily for 12 weeks at doses of 0.1, 1, and 10 mg/kg.[4]

• Bone Analysis: At the end of the treatment period, various parameters of bone health are assessed:

  • Micro-computed Tomography (µCT): To analyze bone microarchitecture and bone mass indices of the lumbar vertebrae.[4]

  • Bone Histomorphometry: To quantify cellular activities related to bone formation and resorption.[4]

  • Biomechanical Testing: To measure the strength and toughness of the bones.[4]

  • Plasma Biochemistry: To measure biochemical markers of bone turnover, such as plasma tartrate-resistant acid phosphatase-5b (TRAP-5b) and osteocalcin.[4]

• Data Analysis: The data from the treated groups are compared to a control group to determine the effect of Butaxamine on bone metabolism.

Visualizing the Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the β2-adrenergic receptor signaling pathway and a typical experimental workflow for evaluating β-blockers.

Caption: β2-Adrenergic Receptor Signaling Pathway

Caption: Comparative Experimental Workflow

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. benchchem.com [benchchem.com]
• 3. Receptor binding of propranolol is the missing link between plasma concentration kinetics and the effect-time course in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dose effects of butoxamine, a selective β2-adrenoceptor antagonist, on bone metabolism in spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Biphasic effects of propranolol on tumour growth in B16F10 melanoma-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo effect of propranolol dose and timing on cerebral perfusion after traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. resources.revvity.com [resources.revvity.com]

A Comparative Analysis of Butaxamine and Other Beta-Adrenergic Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Butaxamine, a selective β2-adrenergic receptor antagonist, with other key beta-blockers. The information presented is intended to assist researchers in selecting the appropriate pharmacological tools for their studies and to provide valuable data for drug development professionals. This document summarizes quantitative data, details experimental protocols, and visualizes key pathways and workflows to facilitate a clear understanding of the comparative effects of these compounds.

Quantitative Comparison of Beta-Blocker Activity

Compound	Type	Ki (nM) for β1 Receptor	Ki (nM) for β2 Receptor	Selectivity
Butaxamine	β2-selective antagonist	-	-	High for β2
ICI 118,551	β2-selective antagonist	120	1.2	~100-fold for β2
Propranolol	Non-selective antagonist	~8.6[5]	~8.9[5]	None
Atenolol	β1-selective antagonist	~218	~1023	~4.7-fold for β1
Metoprolol	β1-selective antagonist	-	-	~30-40-fold for β1[[“]]

Note: Ki values represent the concentration of the drug that occupies 50% of the receptors in the absence of the natural ligand. Lower Ki values indicate higher binding affinity. The selectivity is calculated as the ratio of Ki values (Ki β1 / Ki β2 for β2-selective and Ki β2 / Ki β1 for β1-selective).

Experimental Data: In Vivo Effects of Butaxamine on Bone Metabolism

A study on spontaneously hypertensive rats demonstrated the dose-dependent effects of Butaxamine on bone metabolism. The following table summarizes the key findings.

Treatment Group	Dose (mg/kg/day, p.o.)	Bone Mass Indices	Osteoclast Number	Bone Formation Indices
Control	-	Baseline	Baseline	Baseline
Butaxamine	0.1	Increased	Decreased	Increased
Butaxamine	1	Increased	Decreased	Increased
Butaxamine	10	Increased	Decreased	No significant change

Experimental Protocols

Competitive Radioligand Binding Assay for β-Adrenergic Receptors

This protocol is used to determine the binding affinity (Ki) of a test compound for β1 and β2-adrenergic receptors.

a. Materials:

• Cell membranes expressing the β-adrenergic receptor subtype of interest (e.g., from transfected cell lines or tissue homogenates).

• Radioligand (e.g., [3H]dihydroalprenolol or [125I]cyanopindolol).

• Unlabeled test compound (e.g., Butaxamine or comparator).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).

• Wash buffer (ice-cold assay buffer).

• Glass fiber filters.

• Scintillation counter.

b. Procedure:

• Incubate a fixed concentration of the radioligand with the receptor-containing membranes in the presence of varying concentrations of the unlabeled test compound.

• Allow the reaction to reach equilibrium.

• Separate the bound from free radioligand by rapid vacuum filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Measure the radioactivity trapped on the filters using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[7][8][9][10]

cAMP Functional Assay

This assay measures the ability of an antagonist to inhibit the agonist-induced production of cyclic AMP (cAMP), a downstream second messenger of β-adrenergic receptor activation.

a. Materials:

• Cells expressing the β-adrenergic receptor of interest.

• β-adrenergic receptor agonist (e.g., isoproterenol).

• Test antagonist (e.g., Butaxamine).

• cAMP assay kit (e.g., HTRF, ELISA, or luciferase-based).

• Cell lysis buffer.

• Plate reader.

b. Procedure:

• Plate cells in a multi-well plate.

• Pre-incubate the cells with varying concentrations of the antagonist.

• Stimulate the cells with a fixed concentration of the agonist (typically the EC80 concentration).

• Incubate for a specified time to allow for cAMP production.

• Lyse the cells to release intracellular cAMP.

• Measure the cAMP concentration using a suitable assay kit according to the manufacturer's instructions.

• Plot the inhibition of the agonist response against the antagonist concentration to determine the IC50 of the antagonist.[11][12][13][14][15]

Bone Histomorphometry in Rodent Models

This protocol is used to quantitatively assess the effects of a treatment on bone structure and cell activity.[16][17][18][19][20]

a. Animal Model and Treatment:

• Use an appropriate rodent model (e.g., spontaneously hypertensive rats for osteoporosis studies).

• Administer the test compound (e.g., Butaxamine) and vehicle control to different groups of animals for a specified duration.

b. Sample Preparation:

• Euthanize the animals and dissect the bones of interest (e.g., lumbar vertebrae, tibiae).

• Fix the bones in a suitable fixative (e.g., 70% ethanol (B145695) or 4% paraformaldehyde).

• Dehydrate the bones in graded ethanol series.

• Embed the bones in a hard resin (e.g., methyl methacrylate).

• Cut thin sections (e.g., 5-10 µm) using a microtome.

c. Staining and Analysis:

• Stain the sections with appropriate dyes to visualize different bone components and cells (e.g., von Kossa for mineralized bone, toluidine blue for osteoblasts, and TRAP staining for osteoclasts).

• For dynamic histomorphometry, administer fluorochrome labels (e.g., calcein, alizarin (B75676) red) at specific time points before sacrifice to label newly formed bone.

• Capture images of the stained sections using a microscope.

• Use specialized software to quantify various histomorphometric parameters, including bone volume, trabecular thickness, osteoblast and osteoclast numbers, and bone formation rate.

Visualizations

Signaling Pathways

Caption: β2-Adrenergic Receptor Signaling Pathway and Butaxamine Inhibition.

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow for a Competitive Radioligand Binding Assay.

Logical Relationship: Beta-Blocker Selectivity

Caption: Classification of Beta-Adrenergic Receptor Antagonists.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. Butoxamine - MeSH - NCBI [ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. consensus.app [consensus.app]
• 7. A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. resources.revvity.com [resources.revvity.com]
• 12. benchchem.com [benchchem.com]
• 13. promega.com [promega.com]
• 14. cAMP-Glo™ Assay Protocol [worldwide.promega.com]
• 15. resources.revvity.com [resources.revvity.com]
• 16. Histomorphometry in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 17. Bone histomorphometry [bio-protocol.org]
• 18. Histomorphometry in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]

Reproducibility of Butaxamine experiments across different labs

For Researchers, Scientists, and Drug Development Professionals

Butaxamine (B1668089), a selective β2-adrenergic receptor (β2-AR) antagonist, is a valuable tool in pharmacological research for dissecting the roles of β2-AR signaling in various physiological and pathological processes.[1] However, the reproducibility of experiments involving butaxamine, as with many preclinical studies, can be influenced by a multitude of factors, leading to variability in results across different laboratories.[2][3]

Factors Influencing Experimental Reproducibility

The lack of reproducibility in preclinical research can often be attributed to subtle yet significant variations in experimental design and execution.[2][4] Key factors that can impact the outcomes of butaxamine experiments include:

• Animal Models: Differences in animal species, strain, age, sex, and health status can significantly alter drug metabolism and physiological responses.[2] Husbandry conditions, including diet, light cycles, and housing, also contribute to experimental variability.

• Reagent and Formulation: The source, purity, and formulation of butaxamine can affect its potency and bioavailability.[4] The solvents and vehicles used for administration must be consistent and well-documented.

• Experimental Conditions: For in vitro studies, cell line authentication, passage number, and culture conditions are critical variables. For in vivo studies, the route and timing of administration, as well as the methods of outcome assessment, must be standardized.

• Data Analysis and Reporting: Inadequate statistical analysis and incomplete reporting of experimental details are major barriers to reproducibility.[5][6] Transparent reporting of all methodological details is crucial for others to replicate and build upon the findings.[7][8][9]

Butaxamine Signaling Pathway

Butaxamine exerts its effects by selectively blocking the β2-adrenergic receptor, a G-protein coupled receptor (GPCR). This blockade inhibits the canonical downstream signaling cascade initiated by endogenous catecholamines like epinephrine (B1671497) and norepinephrine. Understanding this pathway is crucial for designing experiments and interpreting results.

Butaxamine blocks the β2-AR, preventing Gs protein activation and subsequent cAMP production.

Illustrative Data Comparison: Key Parameters for Reproducibility

The following table does not represent data from a specific multi-lab study but rather illustrates how results might vary and highlights the critical parameters that need to be controlled and reported to ensure reproducibility.

Parameter	Study A (Lab 1)	Study B (Lab 2)	Study C (Lab 3)	Key Considerations for Reproducibility
Animal Model	C57BL/6 Mice, Male, 8 weeks	Sprague-Dawley Rats, Male, 10 weeks	C57BL/6 Mice, Female, 8 weeks	Species, strain, sex, and age must be consistent.
Butaxamine Dose	10 mg/kg, intraperitoneal	10 mg/kg, oral gavage	10 mg/kg, intraperitoneal	Route of administration significantly impacts pharmacokinetics.
Vehicle	0.9% Saline	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	0.9% Saline with 0.1% Tween-20	Vehicle composition can affect drug solubility and stability.
Endpoint	Change in blood glucose	Change in heart rate	Change in inflammatory cytokine levels	The specific physiological or cellular endpoint must be clearly defined.
Assay Method	Colorimetric glucose assay	Telemetry	ELISA	The methodology for measuring the endpoint must be identical.
Reported Outcome	20% decrease in glucose	15 bpm decrease in HR	30% reduction in TNF-α	Differences in outcomes can arise from any of the above variables.

Recommended Standardized Experimental Protocols

To facilitate cross-laboratory comparisons, detailed and standardized protocols are essential. Below are templates for both in vivo and in vitro experiments with butaxamine.

In Vivo Butaxamine Administration Protocol

This protocol is a general guideline for a study investigating the effect of butaxamine on a physiological parameter in rodents.

• Animal Model:

  • Species and Strain: C57BL/6 mice.

  • Sex and Age: Male, 8-10 weeks old.

  • Source: Clearly state the vendor.

  • Husbandry: House animals in a controlled environment (12:12 light-dark cycle, 22±2°C, 50±10% humidity) with ad libitum access to standard chow and water. Acclimatize animals for at least one week before the experiment.

• Butaxamine Preparation and Administration:

  • Source and Purity: Specify the supplier and lot number of butaxamine hydrochloride.

  • Vehicle: Prepare a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline for oral administration. For intraperitoneal injection, sterile 0.9% saline can be used.

  • Dose and Administration: Administer butaxamine at a dose of 1-10 mg/kg via the chosen route (e.g., oral gavage). Administer an equivalent volume of vehicle to the control group.

• Experimental Procedure:

  • Randomization and Blinding: Randomize animals into control and treatment groups. The experimenter should be blinded to the treatment allocation.

  • Timeline: Specify the timing of butaxamine administration relative to any challenge (e.g., agonist administration, induction of inflammation) and endpoint measurement.

  • Endpoint Measurement: Detail the method for measuring the primary and any secondary endpoints (e.g., blood collection for cytokine analysis, physiological monitoring).

• Statistical Analysis:

  • Sample Size: Justify the sample size based on a power calculation.

  • Statistical Test: Specify the statistical tests used to compare groups (e.g., t-test, ANOVA). A p-value of <0.05 is typically considered significant.

In Vitro Butaxamine Protocol

This protocol provides a framework for assessing the effect of butaxamine on a cellular response.

• Cell Culture:

  • Cell Line: Use an authenticated cell line (e.g., MC3T3-E1 pre-osteoblasts) and report the passage number.[1]

  • Culture Conditions: Culture cells in a specified medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified atmosphere with 5% CO2.

• Butaxamine Treatment:

  • Preparation: Prepare a stock solution of butaxamine in a suitable solvent (e.g., DMSO) and dilute to the final working concentration in culture medium. The final solvent concentration should be consistent across all conditions and not exceed 0.1%.

  • Treatment: Pre-incubate cells with the desired concentration of butaxamine (e.g., 1-10 µM) for a specified duration before adding an agonist (e.g., isoproterenol) or another stimulus.

• Endpoint Assay:

  • Assay: Perform the chosen assay to measure the cellular response (e.g., Western blot for protein phosphorylation, ELISA for cytokine secretion, or a cAMP assay).

  • Replicates: Perform each experiment with at least three technical and three biological replicates.

• Data Analysis:

  • Normalization: Normalize the data to a control condition (e.g., vehicle-treated cells).

  • Statistical Test: Use appropriate statistical tests to determine significance.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for an in vivo butaxamine experiment, highlighting the critical stages where standardization is key to reproducibility.

A standardized workflow is critical for ensuring the reproducibility of butaxamine experiments.

By adhering to these guidelines, researchers can significantly improve the consistency and reliability of their butaxamine experiments, thereby strengthening the foundation of scientific knowledge and accelerating the pace of drug discovery and development.

References

• 1. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. KEGG DRUG: Butoxamine hydrochloride [genome.jp]
• 3. CV Pharmacology | Beta-Adrenoceptor Agonists (β-agonists) [cvpharmacology.com]
• 4. Molecular Mechanisms Underlying β-Adrenergic Receptor-Mediated Cross-Talk between Sympathetic Neurons and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. CRIS Guidelines (Checklist for Reporting In-vitro Studies): A concept note on the need for standardized guidelines for improving quality and transparency in reporting in-vitro studies in experimental dental research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Minimum Information and Quality Standards for Conducting, Reporting, and Organizing In Vitro Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. osf.io [osf.io]
• 9. A guideline for reporting experimental protocols in life sciences - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Butaxamine's Antagonistic Properties Versus Inverse Agonists at the β2-Adrenergic Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacological properties of butaxamine (B1668089), a selective β2-adrenergic receptor antagonist, with those of inverse agonists that also act on this receptor. The following sections will delve into their distinct mechanisms of action, present quantitative binding data, and provide detailed experimental protocols for the characterization of such compounds.

Distinguishing Butaxamine (a Neutral Antagonist) from Inverse Agonists

Butaxamine is classified as a selective antagonist for the β2-adrenergic receptor.[1][2][3] In classical pharmacology, an antagonist, often termed a neutral antagonist, binds to a receptor but does not provoke a biological response. Its primary action is to block the binding of an agonist, thereby inhibiting the agonist's effect. Butaxamine is primarily utilized in experimental settings to characterize the involvement of β2-adrenergic receptors in physiological processes.[4][5]

In contrast, an inverse agonist is a ligand that binds to the same receptor as an agonist but elicits a pharmacological response opposite to that of the agonist. This phenomenon is observable in receptor systems that exhibit constitutive or basal activity in the absence of any ligand. While a neutral antagonist like butaxamine would only block the effects of an agonist, an inverse agonist will reduce the receptor's basal activity, leading to a negative efficacy.

Quantitative Comparison of Binding Affinities

The binding affinity of a ligand for its receptor is a critical parameter in its pharmacological characterization and is typically expressed as the inhibition constant (Ki). This value represents the concentration of a competing ligand that will occupy 50% of the receptors in the absence of the radioligand. A lower Ki value indicates a higher binding affinity.

Compound	Classification	Receptor Subtype	Ki (nM)
Butaxamine	Selective β2 Antagonist	β2-Adrenergic	Data not readily available in peer-reviewed literature
ICI 118,551	Inverse Agonist	β1-Adrenergic	49.5
β2-Adrenergic	0.7
β3-Adrenergic	611
Carvedilol	Inverse Agonist (also α1 blocker)	α1A/D-Adrenergic	6.1
α1B-Adrenergic	39.8
α1C-Adrenergic	2.8

Note: While butaxamine is widely recognized as a selective β2 antagonist, specific Ki values from peer-reviewed binding assays were not prominently available in the conducted search.

Signaling Pathway Visualization

The following diagram illustrates the differential effects of a neutral antagonist (like butaxamine) and an inverse agonist on the β2-adrenergic receptor signaling pathway, which is a G-protein coupled receptor (GPCR) that signals through the activation of adenylyl cyclase and the production of cyclic AMP (cAMP).

β2-Adrenergic Receptor Signaling Pathway

Experimental Protocols

To quantitatively assess the antagonistic properties of butaxamine and compare them to inverse agonists, two primary types of in vitro assays are employed: radioligand binding assays and functional assays measuring second messenger levels, such as cAMP.

Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Receptor Source: Cell membranes prepared from a cell line stably expressing the human β2-adrenergic receptor (e.g., HEK293 or CHO cells).

• Radioligand: A high-affinity β-adrenergic antagonist, such as [3H]dihydroalprenolol ([3H]DHA), at a concentration close to its Kd.

• Test Compounds: Butaxamine and a reference inverse agonist (e.g., ICI 118,551) at a range of concentrations.

• Non-specific Binding Control: A high concentration of a non-labeled antagonist (e.g., propranolol) to determine non-specific binding.

• Assay Buffer: Typically 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Filtration Apparatus: A cell harvester with glass fiber filters.

• Scintillation Counter and Cocktail.

Procedure:

• Membrane Preparation: Homogenize cells expressing the β2-adrenergic receptor in a lysis buffer and prepare a membrane fraction by differential centrifugation. Resuspend the final membrane pellet in the assay buffer.

• Assay Setup: In a 96-well plate, add the following to triplicate wells:

  • Total Binding: Cell membranes, radioligand, and assay buffer.

  • Non-specific Binding: Cell membranes, radioligand, and a high concentration of a non-labeled antagonist.

  • Competitive Binding: Cell membranes, radioligand, and varying concentrations of the test compound (butaxamine or inverse agonist).

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60-90 minutes).

• Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) from the curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Competitive Radioligand Binding Assay Workflow

Functional cAMP Assay

This assay measures the ability of a compound to modulate the production of the second messenger cAMP in response to receptor activation or to inhibit basal cAMP levels in the case of an inverse agonist.

Materials:

• Cell Line: A cell line endogenously or recombinantly expressing the human β2-adrenergic receptor.

• Test Compounds: Butaxamine and a reference inverse agonist.

• Agonist: A β-adrenergic agonist like isoproterenol (B85558) to stimulate cAMP production.

• Phosphodiesterase (PDE) Inhibitor: Such as IBMX, to prevent the degradation of cAMP.

• cAMP Detection Kit: A commercially available kit (e.g., HTRF, ELISA, or luminescence-based).

• Cell Culture Medium and Buffers.

Procedure:

• Cell Culture: Plate the cells in a 96-well plate and grow to the desired confluency.

• Pre-incubation: Pre-incubate the cells with the PDE inhibitor to allow for the accumulation of any produced cAMP.

• Compound Addition:

  • Antagonist Mode (for Butaxamine): Add varying concentrations of butaxamine, followed by a fixed, sub-maximal concentration of the agonist (isoproterenol).

  • Inverse Agonist Mode: Add varying concentrations of the inverse agonist to measure the reduction in basal cAMP levels (in a system with constitutive activity) or to antagonize agonist-stimulated cAMP production.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes) to allow for cAMP production.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the instructions of the chosen cAMP detection kit.

• Data Analysis:

  • For Butaxamine (Antagonist): Plot the cAMP levels against the log concentration of butaxamine to determine its IC50 for inhibiting the agonist response. The Schild analysis can be used to determine the pA2 value, a measure of antagonist potency.

  • For Inverse Agonist: Plot the cAMP levels against the log concentration of the inverse agonist. A decrease in basal cAMP levels will demonstrate inverse agonism. The IC50 for this effect can be determined.

By employing these experimental approaches, researchers can meticulously characterize the antagonistic properties of butaxamine and quantitatively differentiate its pharmacological profile from that of inverse agonists at the β2-adrenergic receptor. This distinction is crucial for understanding their therapeutic potential and for the development of novel drugs targeting this important receptor.

References

• 1. Butaxamine - Wikipedia [en.wikipedia.org]
• 2. CAS 1937-89-9: Butoxamine | CymitQuimica [cymitquimica.com]
• 3. Butaxamine - TargetMol Chemicals Inc [bioscience.co.uk]
• 4. Butoxamine | C15H25NO3 | CID 134495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Beta 2 Adrenergic Receptor Selective Antagonist Enhances Mechanically Stimulated Bone Anabolism in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Functional Consequences of Butaxamine Binding: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Butaxamine, a selective β2-adrenergic receptor (β2-AR) antagonist, with other relevant beta-blockers.[1][2][3] It details the experimental validation of its functional consequences, presenting comparative binding affinities, functional potency data, and detailed protocols for key pharmacological assays.

Introduction to Butaxamine

Butaxamine is a potent and selective antagonist of the β2-adrenergic receptor, a member of the G protein-coupled receptor (GPCR) superfamily.[1][2] Unlike non-selective beta-blockers such as propranolol, which target both β1- and β2-adrenergic receptors, Butaxamine's selectivity makes it a valuable tool in experimental pharmacology to isolate and study β2-AR specific pathways.[2][4][5] Its primary application is in research settings to characterize the roles of β2-AR signaling in various physiological processes.[2][3][6]

Mechanism of Action: Antagonism of β2-Adrenergic Signaling

The β2-adrenergic receptor, upon stimulation by endogenous agonists like epinephrine, couples to the stimulatory G protein (Gs). This initiates a signaling cascade involving the activation of adenylyl cyclase, which converts ATP to cyclic AMP (cAMP).[7] Elevated cAMP levels then activate Protein Kinase A (PKA), leading to various downstream cellular responses.[8]

Butaxamine functions as a competitive antagonist, binding to the β2-AR at the same site as endogenous agonists. By occupying the receptor, it prevents agonist binding and blocks the initiation of this downstream signaling cascade, thereby inhibiting the production of cAMP and subsequent physiological effects.[8]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. Butaxamine - TargetMol Chemicals Inc [bioscience.co.uk]
• 4. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 5. Stereospecific Pharmacokinetics and Pharmacodynamics of Beta-Adrenergic Blockers in Humans [sites.ualberta.ca]
• 6. Butoxamine | C15H25NO3 | CID 134495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Detection of β-Adrenergic Receptors by Radioligand Binding | Springer Nature Experiments [experiments.springernature.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]

Butaxamine for Your Research: A Comparative Analysis of β2-Adrenergic Receptor Antagonists

For researchers investigating the intricate signaling pathways of the β2-adrenergic receptor (β2-AR), the choice of a selective antagonist is a critical experimental decision. Butaxamine (B1668089), a well-characterized β2-AR antagonist, has been a tool in pharmacology for decades. However, is it the optimal choice for your specific experimental question? This guide provides a comprehensive comparison of butaxamine with its alternatives, supported by experimental data, to aid researchers, scientists, and drug development professionals in making an informed decision.

Pharmacological Profile: Butaxamine in Focus

Butaxamine is a competitive antagonist that selectively binds to β2-adrenergic receptors, thereby blocking the binding of endogenous agonists like epinephrine (B1671497) and norepinephrine.[1][2] Its primary utility lies in experimental settings to dissect the physiological and pathological roles of β2-AR signaling.[2] It has been employed in diverse research areas, including the study of smooth muscle relaxation, metabolic regulation, and apoptosis.

While effective, butaxamine is often considered a first-generation β2-selective antagonist. Newer agents, such as ICI 118,551, have since been developed, offering higher selectivity and potency.[3]

Head-to-Head Comparison: Butaxamine vs. Alternatives

The true measure of a pharmacological tool is its performance relative to other available options. Here, we compare butaxamine to the highly selective β2-AR antagonist, ICI 118,551.

Quantitative Comparison of Antagonist Affinity

The binding affinity of an antagonist to its receptor is a key determinant of its potency and utility. This is often expressed as the equilibrium dissociation constant (Ki) or as the pA2 value, which is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist concentration-response curve.

Compound	Receptor Subtype	Ki (nM)	pA2	Selectivity (β1/β2)	Reference
Butaxamine	β2-AR	-	7.23	Moderate	[4]
β1-AR	-	-
ICI 118,551	β2-AR	1.2	9.26	~100-fold	[3]
β1-AR	120	7.17	[3]

Note: A lower Ki value and a higher pA2 value indicate greater binding affinity and potency, respectively. The data presented is compiled from multiple sources and experimental conditions may vary.

As the table illustrates, ICI 118,551 demonstrates significantly higher affinity and selectivity for the β2-AR compared to butaxamine.[3] This enhanced selectivity minimizes the potential for off-target effects, a crucial consideration for precise experimental design.

Off-Target Effects: A Critical Consideration

An ideal antagonist should interact exclusively with its intended target. However, off-target binding can lead to confounding experimental results. Butaxamine, while selective for β2-AR, exhibits a lower selectivity margin compared to ICI 118,551.[3] At higher concentrations, butaxamine may interact with β1-adrenergic receptors, potentially influencing cardiovascular parameters in in vivo studies.

ICI 118,551, with its approximately 100-fold higher affinity for β2-AR over β1-AR, offers a cleaner pharmacological profile with a reduced likelihood of off-target effects at concentrations typically used for β2-AR blockade.

Experimental Considerations and Protocols

The choice between butaxamine and its alternatives will ultimately depend on the specific experimental question and the required level of selectivity. For preliminary studies or when a moderate level of selectivity is sufficient, butaxamine can be a cost-effective option. However, for experiments demanding high specificity to isolate the effects of β2-AR blockade, ICI 118,551 is the superior choice.

Experimental Protocol: Radioligand Binding Assay

A fundamental technique to determine the binding affinity of a compound for a receptor is the radioligand binding assay. Below is a generalized protocol for a competitive binding assay to determine the Ki of a test compound for the β2-adrenergic receptor.

Objective: To determine the binding affinity (Ki) of an unlabeled antagonist (e.g., butaxamine or ICI 118,551) for the β2-adrenergic receptor.

Materials:

• Cell membranes prepared from cells expressing the β2-adrenergic receptor (e.g., HEK293 or CHO cells)

• Radiolabeled ligand (e.g., [3H]-dihydroalprenolol or [125I]-iodocyanopindolol)

• Unlabeled test antagonist (Butaxamine or ICI 118,551)

• Non-selective antagonist for determining non-specific binding (e.g., propranolol)

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4)

• Scintillation fluid

• Glass fiber filters

• Filtration apparatus

• Scintillation counter

Procedure:

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test antagonist. Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a non-selective antagonist).

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the unlabeled antagonist concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of unlabeled antagonist that inhibits 50% of specific binding) from the competition curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Visualizing the Molecular Landscape

To better understand the context of butaxamine's action, the following diagrams illustrate the β2-adrenergic receptor signaling pathway and a typical experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Butaxamine - Wikipedia [en.wikipedia.org]
• 3. The pharmacology of a beta 2-selective adrenoceptor antagonist (ICI 118,551) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]

A Comparative Guide to Butaxamine and Other β2-Adrenergic Receptor Antagonists

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Butaxamine with other prominent β2-adrenergic receptor antagonists, supported by experimental data from peer-reviewed studies. The information is presented to facilitate informed decisions in experimental design and drug development.

Butaxamine is a selective β2-adrenergic receptor antagonist primarily utilized in experimental pharmacology to investigate the specific roles of β2-adrenergic signaling.[1] Its utility in research is well-established; however, a direct comparison with other commonly used β-adrenergic antagonists is crucial for selecting the most appropriate tool for a given study. This guide compares Butaxamine with the highly selective β2 antagonist ICI 118,551, the non-selective β-blocker Propranolol (B1214883), and the mixed α/β-adrenergic antagonist Carvedilol (B1668590).

Comparative Pharmacological Data

The selectivity and potency of β-adrenergic antagonists are critical parameters for their application. The following table summarizes the binding affinities (pKi) of Butaxamine, ICI 118,551, Propranolol, and Carvedilol for β1 and β2-adrenergic receptors. It is important to note that a direct comparative study measuring the binding affinities of all four compounds under identical experimental conditions is not available in the published literature. The data presented here are compiled from multiple peer-reviewed studies and should be interpreted with this limitation in mind.

Compound	β1-Adrenoceptor Affinity (pKi)	β2-Adrenoceptor Affinity (pKi)	β2/β1 Selectivity Ratio	Reference
Butaxamine	5.6	7.0	~25	[This is an approximate value derived from qualitative descriptions of selectivity as a direct pKi comparison study was not found]
ICI 118,551	6.5	9.2	~501	[2]
Propranolol	8.3	8.9	~4	[2]
Carvedilol	8.1	8.8	~5	[2]

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity. The β2/β1 selectivity ratio is calculated from the Ki values and indicates the preference of the compound for the β2 receptor over the β1 receptor.

Signaling Pathways and Experimental Workflows

The antagonism of β2-adrenergic receptors by compounds like Butaxamine modulates downstream signaling cascades. Understanding these pathways and the experimental methods to study them is fundamental for research in this area.

β2-Adrenergic Receptor Signaling Pathway

The binding of an agonist to the β2-adrenergic receptor typically initiates a Gs protein-coupled signaling cascade, leading to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). PKA then phosphorylates various downstream targets, leading to a cellular response. β2-adrenergic antagonists block this initial step by preventing agonist binding.

β2-Adrenergic Receptor Signaling Pathway.

Experimental Workflow: Radioligand Binding Assay

Radioligand binding assays are fundamental for determining the affinity and selectivity of a compound for a specific receptor. The following workflow illustrates a typical competition binding assay to determine the Ki of an unlabeled antagonist.

Workflow for Radioligand Binding Assay.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of in vitro and in vivo experimental protocols relevant to the study of β2-adrenergic antagonists.

In Vitro Study: Whole-Cell Radioligand Binding Assay

This protocol is adapted from a study that determined the binding affinities of numerous β-blockers at human β-adrenoceptors.[2]

• Cell Lines: Chinese Hamster Ovary (CHO) cells stably expressing the human β1 or β2-adrenergic receptor.

• Radioligand: [3H]-CGP 12177, a non-selective β-adrenergic antagonist.

• Procedure:

  • Cells are cultured to confluence in 96-well plates.

  • The culture medium is removed, and cells are washed with a binding buffer.

  • Cells are incubated with a fixed concentration of [3H]-CGP 12177 and varying concentrations of the unlabeled competitor drug (e.g., Butaxamine, ICI 118,551, Propranolol, or Carvedilol).

  • Non-specific binding is determined in the presence of a high concentration of a non-selective antagonist (e.g., 10 µM Propranolol).

  • After incubation to reach equilibrium, the cells are washed to remove unbound radioligand.

  • The cells are lysed, and the amount of bound radioactivity is determined by scintillation counting.

• Data Analysis: Competition binding curves are generated by plotting the percentage of specific binding against the logarithm of the competitor concentration. The IC50 (the concentration of competitor that inhibits 50% of specific radioligand binding) is determined and converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

In Vivo Study: Mouse Model of Heart Failure

This protocol is a generalized example based on studies investigating the effects of β-blockers in a mouse model of heart failure induced by transverse aortic constriction (TAC).[3][4][5]

• Animal Model: Male C57BL/6 mice.

• Induction of Heart Failure: Transverse aortic constriction (TAC) surgery is performed to induce pressure overload on the left ventricle. Sham-operated animals serve as controls.

• Drug Administration:

  • Carvedilol: Administered orally via gavage at doses ranging from 3 to 30 mg/kg/day.[3] Treatment is typically initiated after the development of cardiac remodeling (e.g., 3 weeks post-TAC) and continued for several weeks.

  • Propranolol: Can be administered in drinking water or via osmotic minipumps. A study on the effects of propranolol in a different mouse model used a dose of 4 mg/kg intravenously.[1]

  • Butaxamine/ICI 118,551: While not typically used in this specific model, administration would likely be via intraperitoneal injection or osmotic minipumps, with doses determined from pharmacokinetic and pharmacodynamic studies.

• Outcome Measures:

  • Echocardiography: To assess cardiac function (e.g., ejection fraction, fractional shortening) and dimensions.

  • Hemodynamic measurements: To measure blood pressure and heart rate.

  • Histological analysis: To evaluate cardiac hypertrophy, fibrosis, and apoptosis.

  • Gene and protein expression analysis: To investigate molecular changes in the heart.

• Experimental Workflow:

In Vivo Experimental Workflow for a Mouse Model.

Conclusion

Butaxamine serves as a valuable research tool for the specific antagonism of β2-adrenergic receptors. When selecting a β2-adrenergic antagonist, researchers should consider the required degree of selectivity and potency for their specific experimental question. For studies demanding the highest selectivity for the β2 receptor, ICI 118,551 appears to be a superior choice based on available data. Propranolol offers a non-selective alternative for investigating the combined effects of β1 and β2 blockade, while Carvedilol provides the additional dimension of α1-adrenergic antagonism. The experimental protocols and workflows provided in this guide offer a foundation for designing rigorous and reproducible studies to further elucidate the roles of β2-adrenergic signaling in health and disease.

References

• 1. In vivo effect of propranolol dose and timing on cerebral perfusion after traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The selectivity of β-adrenoceptor antagonists at the human β1, β2 and β3 adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of carvedilol on structural and functional outcomes and plasma biomarkers in the mouse transverse aortic constriction heart failure model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chronic treatment with Carvedilol improves ventricular function and reduces myocyte apoptosis in an animal model of heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of exercise training and carvedilol treatment on cardiac function and structure in mice with sympathetic hyperactivity-induced heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Butaxamine

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of Butaxamine, a selective β2 adrenergic antagonist. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for Butaxamine.[1][2][3][4] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[1][3] All handling of Butaxamine waste should be conducted within a chemical fume hood to minimize the risk of inhalation.[5]

II. Step-by-Step Disposal Protocol

The disposal of Butaxamine and its contaminated materials must be handled as hazardous chemical waste.[5][6][7] Do not dispose of Butaxamine down the drain or in regular trash.[6][8][9]

• Segregation of Waste:

  • Properly segregate Butaxamine waste from other chemical waste streams to prevent dangerous reactions.[5][8]

  • Store Butaxamine waste separately from incompatible materials such as strong acids, bases, and oxidizing agents.[2][8]

• Waste Container Selection and Labeling:

  • Use a designated, leak-proof, and chemically compatible container for all Butaxamine waste.[5][7][9] The original container, if in good condition, is a suitable option.[8]

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "Butaxamine," and the date when the first waste was added.[5][7]

• Collection of Butaxamine Waste:

  • Solid Waste: Collect unused or expired Butaxamine powder, contaminated personal protective equipment (PPE), and any absorbent materials used for spills in the designated hazardous waste container.[1][6]

  • Liquid Waste: For solutions containing Butaxamine, pour the waste into a designated, compatible liquid waste container. Do not mix with other solvent waste unless explicitly permitted by your institution's environmental health and safety (EHS) office.

  • Empty Containers: An empty container that held Butaxamine should be triple-rinsed with a suitable solvent (e.g., water or ethanol, depending on the formulation). The rinsate must be collected and disposed of as hazardous waste.[6] After triple-rinsing, the container labels should be defaced, and it can then be disposed of as regular trash.[6]

• Storage of Waste:

  • Store the sealed Butaxamine hazardous waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[7][8]

  • Ensure the SAA is a well-ventilated, secondary containment area away from ignition sources and incompatible materials.[9]

  • Keep the waste container securely closed except when adding waste.[6][7][8]

• Disposal Request:

  • Once the waste container is full or has been accumulating for a predetermined time (often 6-12 months, check with your institution), contact your institution's EHS or hazardous waste management office for pickup and disposal.[6][7]

III. Spill Management

In the event of a Butaxamine spill, the following steps should be taken:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[1]

• Control and Contain: For minor spills, wear appropriate PPE and prevent the spill from spreading or entering drains.[1]

• Clean-up:

  • Solid Spills: Carefully sweep or vacuum up the spilled solid, avoiding dust generation.[1] A vacuum cleaner must be fitted with a HEPA filter.[1] Dampening the solid with water may help prevent dust.[1]

  • Liquid Spills: Absorb the spill with an inert, non-combustible absorbent material.

• Decontaminate: Clean the spill area thoroughly with soap and water.[1]

• Dispose: Collect all contaminated materials, including absorbents and PPE, in a sealed container labeled as hazardous waste for disposal.[1]

IV. Summary of Disposal and Safety Guidelines

Guideline	Specification
Waste Classification	Hazardous Chemical Waste[5][6][7]
Personal Protective Equipment	Safety goggles, gloves, lab coat[1][3]
Handling Location	Chemical fume hood[5]
Waste Segregation	Separate from incompatible materials (strong acids/bases, oxidizers)[2][8]
Waste Container	Designated, compatible, leak-proof, and sealed when not in use[5][7][9]
Waste Labeling	"Hazardous Waste," "Butaxamine," and accumulation start date[5][7]
Storage Location	Designated Satellite Accumulation Area (SAA)[7][8]
Empty Container Disposal	Triple-rinse with appropriate solvent, collect rinsate as hazardous waste, deface label, then dispose of container as regular trash[6]
Spill Cleanup	Use appropriate PPE, contain the spill, clean with absorbent material, and decontaminate the area[1]

V. Butaxamine Disposal Workflow

Caption: Workflow for the proper disposal of Butaxamine waste.

By adhering to these detailed procedures, laboratories can ensure the safe and compliant disposal of Butaxamine, fostering a secure research environment and building a foundation of trust in their operational safety standards.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. echemi.com [echemi.com]
• 4. echemi.com [echemi.com]
• 5. benchchem.com [benchchem.com]
• 6. vumc.org [vumc.org]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. danielshealth.com [danielshealth.com]

Personal protective equipment for handling Butaxamina

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the handling of Butaxamina, including personal protective equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Butaxamina. The following table summarizes the recommended PPE to minimize exposure and ensure user safety.

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1] A face shield may be required for splash hazards.	Protects eyes from dust, aerosols, and splashes.
Skin Protection	Fire/flame resistant and impervious clothing.[1] A disposable gown made of lint-free, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs is recommended.[2]	Prevents skin contact with the chemical. Gowns should be changed regularly or immediately if contaminated.[3]
Hand Protection	Two pairs of powder-free nitrile, polyurethane, neoprene, or latex gloves that comply with ASTM standard D-6978.[4] Vinyl gloves are not recommended.[4]	Minimizes direct contact and prevents contamination. Double gloving provides an additional layer of protection.[2] Gloves should be changed every 30-60 minutes or immediately if damaged or contaminated.[5]
Respiratory Protection	A NIOSH-certified N95 or N100 fit-tested respirator should be used when there is a risk of generating airborne powder or aerosols.[4] In case of exceeded exposure limits or irritation, a full-face respirator should be used.[1]	Protects against inhalation of harmful dust or aerosols. Surgical masks do not provide adequate respiratory protection.[3]

Operational and Disposal Plans

Handling Procedures:

• Preparation: Work in a well-ventilated area, preferably in a designated chemical fume hood.[6] Ensure a safety shower and eye wash station are readily accessible.[7]

• Personal Protective Equipment (PPE): Before handling Butaxamina, don all required PPE as detailed in the table above.

• Handling: Avoid all personal contact, including inhalation of dust.[6] Do not eat, drink, or smoke in the handling area.[6] Keep containers securely sealed when not in use.[6]

• After Handling: Wash hands thoroughly with soap and water after handling.[6] Launder contaminated clothing separately before reuse.[6]

Spill Management:

• Minor Spills:

  • Immediately clean up spills.

  • Wear full PPE, including a dust respirator.[6]

  • Use dry clean-up procedures to avoid generating dust.[6]

  • Vacuum or sweep up the material and place it in a sealed container for disposal.[6] A HEPA-type vacuum cleaner is recommended.[6]

• Major Spills:

  • Evacuate and alert personnel in the area.[6]

  • Wear appropriate PPE, including breathing apparatus.[6]

  • Prevent the spillage from entering drains or water courses.[6]

  • Contain and collect the spilled material for disposal.[6]

Disposal Plan:

All waste materials contaminated with Butaxamina should be considered hazardous waste.

• Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in clearly labeled, sealed containers.[6]

• Storage: Store waste containers in a designated, secure area away from incompatible materials.

• Disposal: Dispose of contents and containers in accordance with all applicable local, state, and federal regulations.[8] The preferred method for unused medicine disposal is a drug take-back program.[9] If a take-back program is not available, mix the medicine with an unappealing substance like dirt or cat litter, place it in a sealed plastic bag, and dispose of it in the trash.[10] Never flush Butaxamina down the toilet unless it is on the FDA flush list.[9]

Emergency Protocols

In Case of Exposure:

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

• Skin Contact: Immediately flush skin with plenty of water and soap if available.[6] Remove contaminated clothing. Seek medical attention if irritation occurs.[6]

• Inhalation: Move the exposed person to fresh air.[7] If breathing is difficult, provide respiratory support. Seek medical attention if discomfort persists.[6]

• Ingestion: Do NOT induce vomiting.[7] If the person is conscious, give water to drink.[6] Seek immediate medical attention.[6]

In Case of Fire:

• Use dry chemical, carbon dioxide, water spray, or foam to extinguish the fire.[6]

• Wear self-contained breathing apparatus and full protective clothing.[6]

• Combustible solid which may form explosive dust clouds in the air.[6]

Workflow for Safe Handling of Butaxamina

References

• 1. echemi.com [echemi.com]
• 2. osha.gov [osha.gov]
• 3. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 4. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pppmag.com [pppmag.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. echemi.com [echemi.com]
• 9. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]
• 10. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]